3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

• CAS: 113342-33-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

Abstract

This technical guide provides a comprehensive overview of a primary and reliable synthetic pathway for 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The synthesis is strategically designed in a two-step process commencing with a Claisen condensation to form a key β-dicarbonyl intermediate, followed by a Knorr-type pyrazole synthesis. This document furnishes an in-depth explanation of the underlying chemical principles, detailed experimental protocols, and characterization data. The intended audience for this guide includes researchers, scientists, and professionals in the field of drug development.

Introduction and Strategic Overview

Pyrazole derivatives are a cornerstone in modern medicinal chemistry, exhibiting a wide array of biological activities. The specific structural motif of an aryl-substituted pyrazole carboxylic acid, as seen in 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, is a prevalent scaffold in the development of novel therapeutic agents. The strategic approach to its synthesis is a classic and robust method that leverages fundamental organic reactions to construct the heterocyclic core with desired functionalities.

The synthesis is logically divided into two primary stages:

• Formation of the 1,3-Dicarbonyl Intermediate: This initial step involves a Claisen condensation between 2,4-dimethylacetophenone and diethyl oxalate. This reaction is pivotal as it establishes the carbon framework necessary for the subsequent cyclization and introduces the precursor to the carboxylic acid functionality.

• Knorr Pyrazole Synthesis: The resulting 1,3-dicarbonyl compound, ethyl 4-(2,4-dimethylphenyl)-2,4-dioxobutanoate, undergoes a cyclocondensation reaction with hydrazine hydrate. This step efficiently forms the pyrazole ring.

• Hydrolysis: The final step is the saponification of the ethyl ester to yield the target carboxylic acid.

This guide will now delve into the mechanistic details and provide actionable protocols for each of these synthetic stages.

Mechanistic Insights and Pathway Visualization

The overall synthetic pathway is a testament to the efficiency of classical organic reactions in constructing complex molecular architectures.

Figure 1: Overall synthetic workflow for 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Step 1: Claisen Condensation

The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two esters or an ester and a carbonyl compound in the presence of a strong base. In this synthesis, the enolate of 2,4-dimethylacetophenone, formed by deprotonation with sodium ethoxide, acts as the nucleophile. It attacks one of the electrophilic carbonyl carbons of diethyl oxalate. The subsequent collapse of the tetrahedral intermediate and elimination of an ethoxide ion yields the β-dicarbonyl product, ethyl 4-(2,4-dimethylphenyl)-2,4-dioxobutanoate. A key advantage of using diethyl oxalate is its inability to self-condense as it lacks α-hydrogens, which leads to higher yields of the desired crossed-condensation product.[1]

Step 2: Knorr Pyrazole Synthesis

The Knorr pyrazole synthesis is a classic and highly efficient method for the formation of pyrazole rings.[1][2] The reaction proceeds via the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative. In this case, the more nucleophilic nitrogen of hydrazine hydrate initially attacks one of the carbonyl groups of the β-dicarbonyl intermediate, typically the ketone, to form a hydrazone. Subsequent intramolecular cyclization occurs through the attack of the second nitrogen atom on the remaining carbonyl group, followed by dehydration to yield the aromatic pyrazole ring. The use of a catalytic amount of acid, such as glacial acetic acid, facilitates the reaction.

Step 3: Hydrolysis

The final step is a standard ester hydrolysis, or saponification. The ethyl ester of the pyrazole intermediate is treated with a base, such as potassium hydroxide, in a protic solvent like methanol. The hydroxide ion attacks the electrophilic carbonyl carbon of the ester, leading to the formation of a tetrahedral intermediate which then collapses to give the carboxylate salt and ethanol. Subsequent acidification with a strong acid, like hydrochloric acid, protonates the carboxylate to yield the final 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Detailed Experimental Protocols

Materials and Instrumentation

Reagent/Solvent	Supplier	Purity
2,4-Dimethylacetophenone	Sigma-Aldrich	97%
Diethyl Oxalate	Sigma-Aldrich	99%
Sodium Metal	Sigma-Aldrich	99.9%
Absolute Ethanol	Fisher Scientific	99.5%
Hydrazine Hydrate	Sigma-Aldrich	80%
Glacial Acetic Acid	Fisher Scientific	99.7%
Potassium Hydroxide	Sigma-Aldrich	≥85%
Methanol	Fisher Scientific	99.8%
Hydrochloric Acid	Fisher Scientific	37%
Diethyl Ether	Fisher Scientific	99.8%
Ethyl Acetate	Fisher Scientific	99.5%
Hexane	Fisher Scientific	98.5%

All reactions should be carried out in a well-ventilated fume hood. Standard laboratory glassware is required. Characterization of the products should be performed using Nuclear Magnetic Resonance (NMR) spectroscopy and, if desired, mass spectrometry and infrared spectroscopy.

Step 1: Synthesis of Ethyl 4-(2,4-dimethylphenyl)-2,4-dioxobutanoate

• Preparation of Sodium Ethoxide: In a three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, add sodium metal (1.0 eq) to absolute ethanol (10 mL per 1.0 g of sodium) under an inert atmosphere (e.g., nitrogen or argon). The reaction is exothermic and will produce hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved.

• Reaction Mixture: To the freshly prepared sodium ethoxide solution, add a solution of 2,4-dimethylacetophenone (1.0 eq) in absolute ethanol.

• Addition of Diethyl Oxalate: Slowly add diethyl oxalate (1.1 eq) to the reaction mixture via the dropping funnel.

• Reaction Conditions: Stir the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[1]

• Work-up: After completion, cool the reaction mixture in an ice bath and acidify with dilute hydrochloric acid until the pH is acidic.

• Extraction: Extract the product with diethyl ether or ethyl acetate (3 x 50 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Step 2: Synthesis of Ethyl 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylate

• Reaction Setup: In a round-bottom flask, dissolve the purified ethyl 4-(2,4-dimethylphenyl)-2,4-dioxobutanoate (1.0 eq) in absolute ethanol.

• Addition of Reagents: Add hydrazine hydrate (1.2 eq) to the solution, followed by a catalytic amount of glacial acetic acid (2-3 drops).

• Reaction Conditions: Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by vacuum filtration. If not, reduce the volume of the solvent under reduced pressure and then add cold water to induce precipitation.

• Purification: The crude product can be recrystallized from ethanol or an ethanol/water mixture to yield the pure ethyl 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylate.

Step 3: Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

• Reaction Setup: Dissolve the ethyl 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylate (1.0 eq) in methanol.

• Addition of Base: Add a solution of potassium hydroxide (2.0 eq) in water to the reaction mixture.

• Reaction Conditions: Reflux the mixture for 3 hours.[3] Monitor the disappearance of the starting material by TLC.

• Work-up: After completion, cool the reaction mixture and remove the methanol under reduced pressure. Dilute the residue with water and wash with diethyl ether to remove any unreacted starting material.

• Acidification: Cool the aqueous layer in an ice bath and acidify with concentrated hydrochloric acid until a precipitate forms and the pH is acidic.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration, wash with cold water, and dry. The final product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Characterization Data

Ethyl 4-(2,4-dimethylphenyl)-2,4-dioxobutanoate (Intermediate 1)

• Appearance: Light yellow to brown liquid or low melting solid.

• Expected ¹H NMR signals: Signals corresponding to the aromatic protons of the dimethylphenyl group, the two methyl groups, the methylene protons, and the ethyl ester group.

Ethyl 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylate (Intermediate 2)

• Appearance: White to off-white solid.

• Expected ¹H NMR signals: Signals for the pyrazole proton, aromatic protons, methyl groups, and the ethyl ester group.

3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid (Final Product)

• Appearance: White to off-white solid.

• ¹H NMR (DMSO-d₆): δ 13.5 (s, 1H, COOH), 7.4 (s, 1H, pyrazole-H), 7.2 (d, 1H, Ar-H), 7.1 (s, 1H, Ar-H), 7.0 (d, 1H, Ar-H), 2.4 (s, 3H, CH₃), 2.3 (s, 3H, CH₃).[2]

Conclusion

The synthetic pathway detailed in this guide provides a robust and efficient method for the preparation of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. By employing the Claisen condensation and the Knorr pyrazole synthesis, this valuable heterocyclic compound can be obtained in good yields from readily available starting materials. The provided protocols are designed to be reproducible and can be scaled as needed for various research and development applications.

References

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• ResearchGate. Synthesis, characterization, crystal structure, Hirshfeld surface analysis, antioxidant properties and DFT calculations of a novel pyrazole derivative: Ethyl 1-(2,4-dimethylphenyl). [Link]

• ResearchGate. Synthesis of carboxylic acids 7a–d from ethyl... [Link]

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Characterization of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

An In-depth Technical Guide to the

Prepared by: Gemini, Senior Application Scientist

Foreword: The Analytical Imperative in Modern Drug Discovery

In the landscape of medicinal chemistry, the pyrazole scaffold is a cornerstone of innovation. Derivatives of pyrazole carboxylic acid are particularly significant, demonstrating a vast spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4][5] The compound 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid (Molecular Formula: C₁₂H₁₂N₂O₂, Molecular Weight: 216.24 g/mol ) embodies this potential.[6] Its structure features a biologically active pyrazole core, a lipophilic 2,4-dimethylphenyl group that can influence target engagement, and a carboxylic acid moiety that serves as a critical handle for hydrogen bonding and further chemical derivatization.[6]

The journey from a promising molecular concept to a viable therapeutic candidate is paved with rigorous analytical validation. A molecule's identity, purity, and three-dimensional structure are not mere data points; they are the fundamental basis of its function. An unverified structure invalidates all subsequent biological data and misguides structure-activity relationship (SAR) studies.[7] This guide provides a comprehensive, multi-technique framework for the definitive characterization of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the strategic rationale behind them, ensuring a self-validating and trustworthy analytical workflow.

Synthetic Pathway: A Foundational Overview

A robust characterization begins with an understanding of the compound's origin. The synthesis of pyrazole derivatives typically involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[4][8] An alternative strategy involves the oxidation of a precursor, such as a methyl group at the 5-position of the pyrazole ring.[6][9] A generalized workflow is essential for identifying potential impurities, such as starting materials or reaction by-products, during the characterization process.

Caption: Generalized synthetic workflow for pyrazole carboxylic acids.

Structural Elucidation: A Spectroscopic and Spectrometric Deep Dive

No single technique can unequivocally confirm a molecule's structure. A synergistic approach, combining data from multiple orthogonal methods, is required to build an unshakeable structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the gold standard for determining the carbon-hydrogen framework of an organic molecule. It provides direct evidence of atomic connectivity and the chemical environment of each nucleus, making it indispensable for isomer differentiation and structural confirmation.[10][11][12][13]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, which solubilizes the carboxylic acid and allows observation of the exchangeable -COOH proton).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire data with a sufficient number of scans to achieve a high signal-to-noise ratio. Typical parameters include a 30° pulse angle and a 5-second relaxation delay.

• ¹³C NMR Acquisition: Acquire data using a proton-decoupled pulse sequence. A greater number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Expected Spectroscopic Data: The spectra should be consistent with the proposed structure, showing distinct signals for each unique proton and carbon environment.

Table 1: Predicted NMR Data for 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid in DMSO-d₆

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H	~13.5 - 14.0	Broad Singlet	1H	Carboxylic Acid (-COOH )
¹H	~7.3 - 7.5	Multiplet	3H	Aromatic (-C₆H₃ )
¹H	~7.1	Singlet	1H	Pyrazole C4-H
¹H	~2.3	Singlet	3H	Aryl-CH₃
¹H	~2.1	Singlet	3H	Aryl-CH₃
¹³C	~162	Singlet	-	C arboxylic Acid (-C OOH)
¹³C	~150	Singlet	-	Pyrazole C 3 or C 5
¹³C	~140	Singlet	-	Pyrazole C 3 or C 5
¹³C	~138 - 126	Multiple	-	Aromatic C arbons
¹³C	~108	Singlet	-	Pyrazole C 4
¹³C	~21	Singlet	-	Aryl-C H₃

| ¹³C | ~19 | Singlet | - | Aryl-C H₃ |

Note: The pyrazole NH proton may be observable as a very broad signal or may exchange with residual water in the solvent.

Mass Spectrometry (MS)

Causality: MS provides the exact molecular weight of a compound, serving as a primary check of its elemental composition. Furthermore, the fragmentation pattern offers corroborating evidence for the structure by revealing stable substructures.[10][14]

Experimental Protocol: High-Resolution MS (HRMS)

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in an appropriate solvent like methanol or acetonitrile.

• Ionization: Use Electrospray Ionization (ESI), which is a soft ionization technique suitable for polar molecules like carboxylic acids. Data can be acquired in both positive ([M+H]⁺) and negative ([M-H]⁻) ion modes.

• Analysis: Analyze the ions using a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap instrument to obtain a highly accurate mass measurement.

• Fragmentation (MS/MS): Select the molecular ion and subject it to collision-induced dissociation (CID) to generate a fragmentation spectrum.

Expected Results:

• HRMS: The measured mass should match the calculated exact mass of the compound (C₁₂H₁₂N₂O₂: 216.0899) within a narrow tolerance (e.g., < 5 ppm).

• MS/MS Fragmentation: The fragmentation pattern is expected to show characteristic losses. A primary fragmentation pathway would involve the loss of CO₂ (44 Da) from the carboxylic acid group.[15]

Caption: Predicted primary fragmentation of the [M-H]⁻ ion in ESI-MS.

X-ray Crystallography

Causality: While NMR and MS define connectivity, X-ray crystallography provides the definitive, unambiguous three-dimensional structure of the molecule in the solid state.[7] It reveals precise bond lengths, bond angles, and, crucially, the intermolecular interactions, such as hydrogen bonding, that govern the crystal packing.[10][16]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of suitable quality (typically 0.1-0.3 mm in size) by slow evaporation of a saturated solution of the compound in a suitable solvent system (e.g., ethanol/water, ethyl acetate).[17]

• Data Collection: Select a high-quality crystal, mount it on a goniometer, and place it in a stream of cold nitrogen (~100-120 K) to minimize thermal motion.[7] Collect diffraction data using a diffractometer with a suitable X-ray source (e.g., Mo Kα).

• Structure Solution and Refinement: Process the diffraction data and solve the structure using direct methods or Patterson synthesis. Refine the atomic positions and thermal parameters to achieve a final, validated crystal structure.[16]

Expected Results: The analysis will confirm the planarity of the pyrazole ring and the connectivity of all substituents. It will likely reveal intermolecular hydrogen bonding dimers formed between the carboxylic acid groups of adjacent molecules, a common motif for carboxylic acids.[11][18]

Purity Assessment: The Chromatographic Benchmark

Causality: Biological assays are exquisitely sensitive to impurities, which can lead to false positives or inaccurate potency measurements. High-Performance Liquid Chromatography (HPLC) is the workhorse technique for assessing the purity of small organic molecules.[19][20]

Experimental Protocol: Reversed-Phase HPLC (RP-HPLC)

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of ~1 mg/mL. Dilute further as needed.

• Instrumentation: Use an HPLC system equipped with a UV-Vis detector, a C18 stationary phase column, and a gradient pump.[19][20]

• Method Parameters: Employ a gradient elution method to ensure separation of the main compound from any potential impurities with different polarities.

• Analysis: Inject the sample and monitor the chromatogram at a wavelength where the analyte has strong absorbance (e.g., ~254 nm). Purity is typically reported as the percentage of the main peak area relative to the total area of all peaks.

Table 2: Typical RP-HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard for small molecule separation.[19][20]
Mobile Phase A	Water + 0.1% Formic Acid	Provides protons for good peak shape.[21]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Common organic eluent.
Gradient	10% B to 95% B over 20 min	Separates compounds across a wide polarity range.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Detection	UV at 254 nm	Wavelength where aromatic systems typically absorb.

| Injection Volume | 10 µL | Standard volume for analytical runs. |

Expected Result: A high-purity sample (>98%) will exhibit a single major peak in the chromatogram with a stable retention time.

Final Confirmation: Functional Group Analysis

Infrared (IR) Spectroscopy

Causality: IR spectroscopy is a rapid and simple method to confirm the presence of key functional groups, providing a qualitative fingerprint of the molecule.[6]

Experimental Protocol:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the compound with dry potassium bromide and pressing it into a transparent disk.

• Acquisition: Obtain the spectrum using an FTIR spectrometer.

Expected Results: The IR spectrum will display characteristic absorption bands confirming the essential functional groups.[6][22]

• ~2500-3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid, broadened due to hydrogen bonding.

• ~1700 cm⁻¹ (strong): C=O stretch of the carboxylic acid.

• ~3100 cm⁻¹: Aromatic C-H stretching.

• ~1600, 1450 cm⁻¹: Aromatic and pyrazole ring C=C and C=N stretching vibrations.

Conclusion: A Self-Validating Analytical Dossier

The comprehensive characterization of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is not a linear process but a matrix of mutually reinforcing data. HRMS confirms the elemental formula, which is then elaborated by NMR to define atomic connectivity. HPLC validates the purity of the sample used for these structural studies, while IR spectroscopy provides a quick verification of essential functional groups. Finally, X-ray crystallography offers the ultimate, unambiguous confirmation of the three-dimensional structure. Together, these techniques form a self-validating system, establishing a foundation of trustworthiness and scientific integrity upon which all future research—from medicinal chemistry optimization to clinical development—can be confidently built.

References

• Title: Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications Source: Mini-Reviews in Organic Chemistry, Volume 18, Issue 1, 2021 URL: [Link]

• Title: Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications Source: Bentham Science Publishers URL: [Link]

• Title: Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications Source: Ingenta Connect URL: [Link]

• Title: Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives Source: National Institutes of Health (NIH) URL: [Link]

• Title: A Solid-State NMR, X-ray Diffraction, and ab Initio Computational Study of Hydrogen-Bond Structure and Dynamics of Pyrazole-4-Carboxylic Acid Chains Source: Journal of the American Chemical Society URL: [Link]

• Title: A Solid-State NMR, X-ray Diffraction, and ab Initio Computational Study of Hydrogen-Bond Structure and Dynamics of Pyrazole-4-Carboxylic Acid Chains Source: ACS Publications URL: [Link]

• Title: Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives Source: Taylor & Francis Online URL: [Link]

• Title: Organic Small Molecule HPLC Columns; C-18 columns Source: Aapptec Peptides URL: [Link]

• Title: Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry Source: Semantic Scholar URL: [Link]

• Title: Efficient Synthesis and Comprehensive Characterization of bis-Pyrazole Derivatives: Including X-Ray Crystallography and Hirshfeld Surface Analysis Source: ResearchGate URL: [Link]

• Title: Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison Source: MDPI URL: [Link]

• Title: HPLC Separation of Small Organic Acids on Newcrom B Column Source: SIELC Technologies URL: [Link]

• Title: HPLC Analysis of Very Polar Compounds in Bioanalysis Source: LCGC International URL: [Link]

• Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: MDPI URL: [Link]

• Title: X-ray crystallographic comparison of pyrazole subsidiaries Source: ResearchGate URL: [Link]

• Title: Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives Source: ResearchGate URL: [Link]

• Title: Synthesis, characterization, crystal structure, Hirshfeld surface analysis, antioxidant properties and DFT calculations of a novel pyrazole derivative: Ethyl 1-(2,4-dimethylphenyl) Source: ResearchGate URL: [Link]

• Title: Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole Source: Journal of Chemical and Pharmaceutical Research URL: [Link]

• Title: A kind of synthetic method of intermediate 1-(3-chloro-2-pyridyl)

• Title: Comprehensive DFT study of 3-(2-furyl)-1 H-pyrazole-5-carboxylic acid: structural, spectroscopic, and electronic properties with optoelectronic implications Source: National Institutes of Health (NIH) URL: [Link]

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Spectroscopic data of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

An In-depth Technical Guide to the Spectroscopic Characterization of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the analytical methodologies and expected spectroscopic data for the structural elucidation of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. Designed for researchers and professionals in drug discovery and chemical synthesis, this document emphasizes the causal logic behind experimental choices and provides robust, self-validating protocols for achieving unambiguous characterization.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring system is a cornerstone in medicinal chemistry, recognized for its presence in a wide array of biologically active compounds.[1] Pyrazole derivatives have been reported to exhibit diverse pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1] The compound 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, with its molecular formula C₁₂H₁₂N₂O₂, combines the pyrazole core with a substituted aromatic ring and a carboxylic acid moiety—features that make it a compelling candidate for further investigation and derivatization in drug development programs.[2]

Accurate and comprehensive structural characterization is the bedrock upon which all subsequent biological and chemical studies are built. This guide details the application of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to confirm the identity and purity of this target compound.

Molecular Structure and Physicochemical Properties

3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a five-membered pyrazole ring substituted at position 3 with a 2,4-dimethylphenyl group and at position 5 with a carboxylic acid.[2]

Key Structural Identifiers:

• Molecular Formula: C₁₂H₁₂N₂O₂

• Molecular Weight: 216.24 g/mol [2][3]

• CAS Number: 113342-33-9[2]

The 2,4-dimethylphenyl group introduces lipophilicity, while the carboxylic acid and the N-H of the pyrazole ring provide hydrogen bonding capabilities, crucial for potential interactions with biological targets.[2]

General Synthesis Pathway

The synthesis of 3-aryl-1H-pyrazole-5-carboxylic acids typically involves a cyclocondensation reaction. A common and effective strategy is the reaction of an α,β-dicarbonyl compound with hydrazine hydrate. For the title compound, a plausible route involves the reaction of a substituted chalcone or a 1,3-diketone precursor with hydrazine to form the pyrazole ring.[2][4]

The choice of this pathway is dictated by the commercial availability of starting materials and the generally high yields and reliability of pyrazole ring formation via hydrazine condensation.[1]

Caption: Proposed synthesis workflow for the target compound.

Spectroscopic Characterization: A Multi-Technique Approach

No single analytical technique is sufficient for unambiguous structural confirmation. A combinatorial approach using NMR, IR, and MS provides orthogonal data points that, when synthesized, create a complete and validated structural profile.

Caption: Integrated workflow for spectroscopic analysis.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle & Rationale: ¹H NMR spectroscopy provides detailed information about the chemical environment, connectivity, and number of different types of protons in a molecule. For the title compound, it is essential for confirming the substitution pattern on the phenyl ring, the presence of the pyrazole proton, and the labile carboxylic acid and N-H protons.

Expected ¹H NMR Data (500 MHz, DMSO-d₆): The choice of DMSO-d₆ as a solvent is critical as it allows for the observation of exchangeable protons (O-H and N-H) which would be lost in solvents like D₂O.[3]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~13.0 - 14.0	br s	1H	COOH	The carboxylic acid proton is highly deshielded and often appears as a broad singlet due to hydrogen bonding.
~7.0 - 7.5	m	3H	Ar-H	Protons on the 2,4-dimethylphenyl ring. The substitution pattern will lead to complex multiplet signals.
~6.8	s	1H	Pyrazole C4-H	The lone proton on the pyrazole ring, appearing as a singlet.
~2.3	s	3H	Ar-CH₃	One of the methyl groups on the phenyl ring.
~2.1	s	3H	Ar-CH₃	The second, non-equivalent methyl group on the phenyl ring.

Note: The N-H proton of the pyrazole ring may be observable as a very broad signal, often in the 12-14 ppm region, potentially overlapping with the COOH signal.

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the dried sample and dissolve it in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: Transfer the solution to a 5 mm NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 or 500 MHz spectrometer. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Processing: Process the data using appropriate software, applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm).

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle & Rationale: ¹³C NMR spectroscopy is used to determine the number of non-equivalent carbon atoms and to identify the types of carbon environments (e.g., carbonyl, aromatic, aliphatic). It is a crucial tool for confirming the carbon skeleton of the molecule.

Expected ¹³C NMR Data (125 MHz, DMSO-d₆): The molecule has 12 carbon atoms, and due to molecular symmetry, we expect to see 12 distinct signals.

Chemical Shift (δ, ppm)	Assignment	Rationale
~162	C OOH	The carboxylic acid carbonyl carbon is significantly deshielded.
~140-150	Pyrazole C3, C5	Carbons of the pyrazole ring attached to nitrogen atoms.
~130-140	Aromatic Quaternary C	The four quaternary carbons of the dimethylphenyl ring.
~125-130	Aromatic C-H	The three C-H carbons of the dimethylphenyl ring.
~110	Pyrazole C4	The C-H carbon of the pyrazole ring.
~20-22	Ar-C H₃	The two methyl carbons, which will likely have slightly different chemical shifts.

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans is required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Processing: Process the data similarly to the ¹H spectrum, referencing the chemical shifts to the DMSO-d₆ solvent peak (δ ~39.52 ppm).

Infrared (IR) Spectroscopy

Principle & Rationale: IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. For this compound, it is used to confirm the presence of the carboxylic acid (O-H and C=O bonds) and the aromatic and heterocyclic rings.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
2500-3300	Broad	O-H stretch	The characteristic broad absorption of a hydrogen-bonded carboxylic acid O-H group.[2]
~3100	Medium	Aromatic C-H stretch	C-H stretching vibrations of the phenyl and pyrazole rings.
~2950	Medium	Aliphatic C-H stretch	C-H stretching of the methyl groups.
~1700	Strong	C=O stretch	The strong, sharp absorption of the carboxylic acid carbonyl group.[2]
~1600, ~1475	Medium	C=C and C=N stretches	Aromatic and heterocyclic ring stretching vibrations.

Experimental Protocol:

• Sample Preparation: The analysis is typically performed on a solid sample using an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the dry powder directly onto the ATR crystal.

• Data Acquisition: Record the spectrum, typically over a range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the clean, empty ATR crystal must be acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Principle & Rationale: Mass spectrometry provides the exact molecular weight of the compound, which is one of the most definitive pieces of evidence for its identity. Electrospray ionization (ESI) is a soft ionization technique ideal for this type of molecule, preventing fragmentation and allowing for the clear observation of the molecular ion.

Expected Mass Spectrometry Data (ESI):

• Molecular Weight: 216.24 g/mol [2]

• Positive Ion Mode ([M+H]⁺): An observed m/z of 217.097 (calculated for [C₁₂H₁₃N₂O₂]⁺). This mode protonates one of the basic nitrogen atoms of the pyrazole ring.

• Negative Ion Mode ([M-H]⁻): An observed m/z of 215.082 (calculated for [C₁₂H₁₁N₂O₂]⁻). This mode deprotonates the acidic carboxylic acid group.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Infuse the sample solution directly into the ESI source of a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Acquisition: Acquire spectra in both positive and negative ion modes.

• Data Analysis: Identify the molecular ion peak and compare its measured m/z value to the theoretically calculated value. The high resolution of the instrument allows for confirmation of the elemental composition.

Data Synthesis and Conclusion

The collective evidence from these spectroscopic techniques provides a robust and validated confirmation of the structure of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. The ¹H and ¹³C NMR spectra define the precise arrangement of the carbon and hydrogen framework. IR spectroscopy confirms the presence of key functional groups, particularly the carboxylic acid. Finally, high-resolution mass spectrometry validates the elemental composition and exact molecular weight. This multi-faceted analytical approach ensures the highest degree of confidence in the compound's identity, providing a solid foundation for its application in further research.

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Foreword: The Pyrazole Carboxylic Acid Scaffold - A Privileged Structure in Medicinal Chemistry

An In-Depth Technical Guide to the Biological Screening of Pyrazole Carboxylic Acid Derivatives

To the dedicated researcher, scientist, and drug development professional, the quest for novel therapeutic agents is an endeavor of precision, insight, and perseverance. Within the vast landscape of heterocyclic chemistry, the pyrazole nucleus stands out as a cornerstone of medicinal chemistry.[1][2] When functionalized with a carboxylic acid moiety, this scaffold transforms into a versatile pharmacophore, demonstrating a remarkable breadth of biological activities. These derivatives have been extensively explored as antimicrobial, anticancer, anti-inflammatory, antiviral, and enzyme-inhibiting agents.[3][4][5]

This guide is not a rigid recitation of protocols. Instead, it is a curated journey through the strategic biological evaluation of pyrazole carboxylic acid derivatives. As your Senior Application Scientist, my objective is to illuminate the causality behind our experimental choices—to move beyond the "what" and delve into the "why." We will explore how to construct a logical screening cascade, execute key assays with precision, and interpret the resulting data to drive meaningful structure-activity relationship (SAR) studies. Every protocol herein is designed as a self-validating system, ensuring the generation of robust and trustworthy data.

Section 1: Architecting the Screening Cascade: A Strategy for Success

A successful screening campaign is not a random walk through assays; it is a structured, multi-tiered process designed to efficiently identify and validate promising compounds. The "screening cascade" is a foundational concept that funnels a large library of synthesized derivatives through progressively more complex and biologically relevant assays. This approach conserves resources by eliminating inactive compounds early and focusing intensive efforts on the most promising candidates.

The logic is simple: begin with high-throughput, cost-effective in vitro assays to identify initial "hits." These hits are then subjected to more detailed secondary assays to confirm their activity and elucidate their mechanism of action. Finally, the most promising "leads" advance to complex cellular or in vivo models.

Caption: A generalized workflow for a drug discovery screening cascade.

Section 2: Primary Screening Platforms for Pyrazole Carboxylic Acid Derivatives

The initial screen is dictated by the therapeutic hypothesis. Here, we detail validated protocols for the most common activities associated with this scaffold.

Antimicrobial Activity Screening

The persistent rise of drug-resistant pathogens necessitates the discovery of new antimicrobial agents. Pyrazole derivatives have consistently shown promise in this area.[1][6] The gold-standard primary assay is the determination of the Minimum Inhibitory Concentration (MIC).

Causality Behind the Choice: The broth microdilution method for MIC is preferred for primary screening over diffusion assays (like agar well) because it is quantitative, highly reproducible, and amenable to a 96-well plate format, allowing for higher throughput.[7] It provides a precise concentration at which bacterial growth is inhibited, which is crucial for initial SAR analysis.

Experimental Protocol: Broth Microdilution for MIC Determination

• Preparation of Stock Solutions: Dissolve pyrazole derivatives in 100% dimethyl sulfoxide (DMSO) to a concentration of 10 mg/mL.

• Bacterial Inoculum Preparation: Culture bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) overnight in Mueller-Hinton Broth (MHB). Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Serial Dilution: In a 96-well microtiter plate, add 100 µL of MHB to all wells. Add 100 µL of the compound stock solution to the first column of wells. Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, and so on, discarding the final 100 µL from the last column. This creates a concentration gradient.

• Inoculation: Add 10 µL of the prepared bacterial inoculum to each well, except for the sterility control wells.

• Controls:

  • Positive Control: Wells containing a known antibiotic (e.g., Ciprofloxacin).

  • Negative Control (Growth Control): Wells containing MHB and bacterial inoculum only.

  • Sterility Control: Wells containing MHB only.

  • Solvent Control: Wells containing the highest concentration of DMSO used.

• Incubation: Seal the plates and incubate at 37°C for 18-24 hours.

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed. This can be assessed visually or by measuring absorbance at 600 nm.

Data Presentation: Example MIC Values

Compound ID	R1 Group	R2 Group	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
PZA-001	H	Phenyl	>128	>128
PZA-002	Cl	Phenyl	64	128
PZA-003	Cl	4-F-Ph	32	64
Ciprofloxacin	-	-	1	0.5

Anticancer Activity Screening

Pyrazole derivatives exert anticancer effects through various mechanisms, including the inhibition of protein kinases like VEGFR-2, tubulin polymerization, and other signaling pathways crucial for tumor growth.[8][9][10] The most common starting point for screening is a cell viability assay against a panel of cancer cell lines.

Causality Behind the Choice: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method that measures the metabolic activity of cells, which serves as a proxy for cell viability. It is inexpensive, reliable, and easily adaptable for high-throughput screening in a 96-well format, making it ideal for initial evaluation of cytotoxicity. The NCI-60 screen is a well-established platform that provides a broader view of a compound's activity across diverse cancer types.[8]

Caption: Simplified VEGFR-2 signaling pathway, a target for anticancer pyrazoles.

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed human cancer cells (e.g., MCF-7 breast cancer, A549 lung cancer) into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the pyrazole derivatives in culture medium. Replace the old medium with 100 µL of medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration required to inhibit cell growth by 50%) using non-linear regression analysis.

Anti-inflammatory Activity Screening

Many non-steroidal anti-inflammatory drugs (NSAIDs) feature a pyrazole core. Their mechanism often involves the inhibition of cyclooxygenase (COX) enzymes.[11][12] A common and effective in vivo primary screen is the carrageenan-induced paw edema model.

Causality Behind the Choice: While in vitro enzyme assays are useful, the in vivo carrageenan-induced paw edema model provides a more holistic view of a compound's potential anti-inflammatory effect.[13][14] It assesses not only the direct target engagement but also the compound's bioavailability and ability to act at the site of inflammation. It is a well-established, reproducible, and cost-effective model for acute inflammation.

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

• Animal Acclimation: Use male Wistar rats (150-200g). Acclimatize them for at least one week with free access to food and water. Fast the animals overnight before the experiment.

• Compound Administration: Administer the pyrazole derivatives orally or intraperitoneally at a specific dose (e.g., 50 mg/kg). The control group receives the vehicle (e.g., 0.5% carboxymethyl cellulose), and the positive control group receives a standard drug like Indomethacin (10 mg/kg).[14]

• Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume immediately before the carrageenan injection (V₀) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

• Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the control group at each time point using the formula:

  • % Inhibition = [ (Vc - Vt) / Vc ] * 100

  • Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Data Presentation: Example Anti-inflammatory Activity

Compound ID	Dose (mg/kg)	% Edema Inhibition (at 3 hours)
Vehicle	-	0%
PZA-004	50	45.2%
PZA-005	50	78.9%
Indomethacin	10	91.3%[13]

Section 3: Advancing from Hit to Lead: Secondary Screening and In Silico Analysis

Compounds that demonstrate significant activity in primary screens ("hits") must be further characterized. This phase focuses on confirming activity, determining potency (IC₅₀/EC₅₀), and investigating the mechanism of action.

Caption: The workflow from a primary hit to a validated lead compound.

• Mechanism of Action (MoA): If a compound is hypothesized to be an enzyme inhibitor (e.g., against Dengue virus protease or carbonic anhydrase), kinetic studies are performed to determine the mode of inhibition (e.g., competitive, non-competitive).[15][16]

• In Silico Docking: Molecular docking studies are invaluable for predicting how a compound might bind to its protein target.[8][17] This provides structural insights that can guide the synthesis of more potent analogues, accelerating the hit-to-lead optimization cycle.[18]

• ADME/Tox Profiling: Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties helps to identify compounds with potentially poor pharmacokinetic profiles, saving resources down the line.[11]

Section 4: Conclusion: An Integrated Approach to Discovery

The biological screening of pyrazole carboxylic acid derivatives is a dynamic and iterative process. It begins with broad, high-throughput assays and progressively refines the focus onto a select few compounds with desirable potency, selectivity, and drug-like properties. The strength of this scaffold lies in its synthetic tractability, allowing for systematic modifications to probe the structure-activity relationship. By integrating robust in vitro and in vivo assays with powerful in silico tools, we can efficiently navigate the path from initial synthesis to a viable preclinical candidate. The methodologies outlined in this guide provide a validated framework for unlocking the full therapeutic potential of this remarkable class of molecules.

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An In-depth Technical Guide to Elucidating the Mechanism of Action of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a pyrazole core, a structure of significant interest in medicinal chemistry due to its prevalence in a wide array of pharmacologically active agents.[1][2][3] While the specific mechanism of action for this particular molecule is not extensively documented in publicly available literature, its structural motifs suggest a range of potential biological activities. Pyrazole derivatives are known to exhibit antimicrobial, anti-inflammatory, anticancer, and various other therapeutic properties.[1][2][4][5][6] This guide provides a comprehensive framework for elucidating the mechanism of action (MoA) of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, from initial broad-based screening to specific target identification and pathway analysis. It is designed to serve as a technical roadmap for researchers embarking on the characterization of this and other novel chemical entities.

Introduction: The Pyrazole Scaffold and Its Therapeutic Potential

The pyrazole ring is a five-membered heterocycle with two adjacent nitrogen atoms, which can serve as both a hydrogen bond donor and acceptor, facilitating interactions with biological targets.[7] This versatile scaffold is found in several well-established drugs, including the anti-inflammatory celecoxib and the anti-obesity drug rimonabant.[2][3] The diverse biological activities of pyrazole derivatives underscore the potential of novel analogs like 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.[1][8][9] The presence of a carboxylic acid group and a dimethylphenyl moiety suggests that this compound may have unique pharmacological properties worth investigating.[10]

This document outlines a systematic, multi-pronged approach to determining the MoA of this compound, a critical step in the drug discovery and development process.[11][12] Understanding the MoA allows for the optimization of the compound, prediction of potential side effects, and identification of patient populations most likely to respond to treatment.[11]

Phase 1: Broad-Based Phenotypic Screening

Given the lack of a known target, a phenotypic screening approach is the logical starting point.[13][14] This strategy focuses on identifying changes in the observable characteristics (phenotype) of cells or organisms in response to the compound, without a priori knowledge of the molecular target.[13][14]

Rationale for Phenotypic Screening

Phenotypic screening is particularly valuable for discovering compounds with novel mechanisms of action, especially for complex diseases where the underlying molecular pathology is not fully understood.[13][15] This approach has historically been the foundation for the discovery of many first-in-class drugs.[14]

Experimental Workflow: High-Content Imaging

A powerful method for phenotypic screening is high-content imaging, which allows for the simultaneous measurement of multiple cellular parameters.[14][16]

Protocol: High-Content Imaging-Based Phenotypic Screen

• Cell Line Selection: Choose a panel of well-characterized human cell lines representing different tissue types and disease states (e.g., cancer cell lines, primary neurons, immune cells).

• Compound Treatment: Plate the selected cell lines in multi-well plates and treat with a concentration range of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. Include appropriate vehicle controls and positive controls with known mechanisms of action.

• Staining: After a predetermined incubation period, fix and stain the cells with a cocktail of fluorescent dyes to label various subcellular compartments and proteins (e.g., Hoechst for nuclei, phalloidin for actin filaments, MitoTracker for mitochondria, and antibodies for specific proteins of interest).

• Image Acquisition: Use an automated high-content imaging system to capture images of the stained cells.

• Image Analysis: Employ image analysis software to extract quantitative data on a wide range of cellular features, such as cell morphology, viability, proliferation, organelle health, and protein expression/localization.[13]

• Hit Identification: Identify "hits" by looking for statistically significant, dose-dependent changes in the measured phenotypic parameters compared to controls.

Data Presentation and Interpretation

The quantitative data from the high-content screen should be summarized in tables and heatmaps to visualize the phenotypic "fingerprint" of the compound across different cell lines and concentrations.

Table 1: Hypothetical High-Content Screening Data Summary

Cell Line	Parameter	IC50 (µM)	Max Effect (% Change)
A549 (Lung Cancer)	Cell Viability	12.5	-85%
Nuclear Size	8.2	+30%
Mitochondrial Membrane Potential	15.1	-60%
Jurkat (T-cell Leukemia)	Apoptosis (Caspase-3)	5.7	+120%
Cell Cycle Arrest (G2/M)	7.9	+75%
HUVEC (Endothelial)	Cell Migration	22.4	-50%

dot graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Caption: High-Content Phenotypic Screening Workflow.

Phase 2: Target Identification and Validation

Once a consistent and robust phenotype has been identified, the next critical step is to determine the molecular target(s) of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.[11][12][17]

Target Identification Strategies

Several complementary approaches can be employed for target identification.[12][18]

• Affinity-Based Pull-Down Methods: This involves immobilizing the compound on a solid support (e.g., beads) and using it to "pull down" its binding partners from a cell lysate.[11][19] The bound proteins are then identified by mass spectrometry.

• Computational Inference: Chemoinformatic methods can be used to predict potential targets by comparing the chemical structure of the compound to databases of known ligands for various proteins.[17][20]

• Broad-Spectrum Target-Based Screening: Based on the pyrazole scaffold's known activities, screening against large panels of common drug targets can be highly informative.

Recommended Target-Based Screens

Given the prevalence of pyrazole derivatives as kinase inhibitors and G-protein coupled receptor (GPCR) modulators, these two target classes represent high-priority areas for investigation.[7]

Kinases are a large family of enzymes that play crucial roles in cell signaling and are frequently dysregulated in diseases like cancer and inflammation.[21]

Protocol: In Vitro Kinase Inhibition Assay

• Panel Selection: Utilize a commercially available kinase screening panel that covers a broad representation of the human kinome (e.g., >400 kinases).[21][22][23]

• Assay Principle: The assay typically measures the ability of the compound to inhibit the phosphorylation of a substrate by a specific kinase. This is often detected using a luminescent ADP detection platform.[24]

• Execution: The compound is incubated with each kinase in the panel at a fixed concentration (e.g., 10 µM).

• Data Analysis: The percentage of inhibition for each kinase is calculated. "Hits" are defined as kinases that are inhibited above a certain threshold (e.g., >50%).

• Dose-Response: For the identified hits, a dose-response curve is generated to determine the IC50 value, a measure of the compound's potency.

Table 2: Hypothetical Kinome Screening Results

Kinase Target	% Inhibition @ 10 µM	IC50 (nM)
Aurora Kinase A	92%	150
VEGFR2	85%	450
p38α	78%	800
SRC	15%	>10,000
EGFR	5%	>10,000

GPCRs are the largest family of cell surface receptors and are the targets of a significant portion of modern drugs.[25][26]

Protocol: GPCR Binding and Functional Assays

• Panel Selection: Screen the compound against a panel of GPCRs, particularly those implicated in inflammation and neurological disorders, given the known activities of pyrazole derivatives.[27]

• Binding Assays: Radioligand binding assays are the gold standard for determining if a compound directly binds to a receptor.

• Functional Assays: These assays measure the downstream signaling consequences of receptor activation or inhibition. Common readouts include changes in intracellular calcium levels or β-arrestin recruitment.[28] Surface plasmon resonance (SPR) can also be used to directly measure ligand-GPCR interactions in a label-free manner.[29]

• Data Analysis: Determine the binding affinity (Ki) and functional potency (EC50 or IC50) for any identified GPCR targets.

dot graph { layout=neato; node [shape=box, style=filled, fontcolor="#202124"]; edge [color="#34A853"];

}

Caption: Convergent Approaches for Target Identification.

Phase 3: Mechanism of Action Elucidation and Pathway Analysis

Once a primary target is validated, the focus shifts to understanding how the interaction between the compound and its target leads to the observed cellular phenotype.[30]

Confirming Target Engagement in Cells

It is crucial to demonstrate that the compound engages its target within a cellular context. Techniques like the Cellular Thermal Shift Assay (CETSA) can be used to confirm target engagement.

Downstream Signaling Analysis

If the target is a kinase, for example, Western blotting or proteomic approaches can be used to assess the phosphorylation status of its known downstream substrates.

Protocol: Western Blot for Downstream Pathway Analysis (Example: Aurora Kinase A)

• Cell Treatment: Treat a relevant cell line (e.g., a cancer cell line with known Aurora Kinase A activity) with varying concentrations of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

• Lysate Preparation: Lyse the cells and quantify the protein concentration.

• Electrophoresis and Transfer: Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Antibody Incubation: Probe the membrane with primary antibodies specific for the phosphorylated forms of known Aurora Kinase A substrates (e.g., phospho-Histone H3) and total protein levels as a loading control.

• Detection and Analysis: Use a secondary antibody conjugated to a detection enzyme (e.g., HRP) and a chemiluminescent substrate to visualize the protein bands. Quantify the band intensities to determine the effect of the compound on substrate phosphorylation.

Constructing the Signaling Pathway

The results from these experiments can be integrated to construct a model of the signaling pathway through which 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid exerts its effects.

Caption: Hypothetical Signaling Pathway.

Conclusion

Determining the mechanism of action of a novel compound like 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is a complex but essential undertaking in drug discovery. The systematic, multi-phase approach outlined in this guide, beginning with unbiased phenotypic screening and progressing through rigorous target identification, validation, and pathway analysis, provides a robust framework for success. By integrating cellular biology, biochemistry, and computational approaches, researchers can effectively de-orphanize novel chemical entities and pave the way for their development as potential therapeutics.

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In Silico Prediction of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic Acid Bioactivity: A Technical Guide

Abstract

This technical guide provides a comprehensive framework for the in silico prediction of the biological activity of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. Pyrazole derivatives are a well-established class of heterocyclic compounds with a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[1][2][3][4][5] This document outlines a systematic, multi-faceted computational approach for researchers, scientists, and drug development professionals to hypothesize and evaluate the bioactivity of this novel compound. The methodologies detailed herein encompass target identification and prediction, molecular docking, Quantitative Structure-Activity Relationship (QSAR) modeling, pharmacophore analysis, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction. Each section provides not only a step-by-step protocol for practical application but also the underlying scientific rationale for the experimental design, ensuring a robust and validated predictive workflow.

Introduction: The Rationale for In Silico Bioactivity Prediction

The early stages of drug discovery are characterized by the synthesis and screening of vast numbers of chemical entities, a process that is both time-consuming and resource-intensive. In silico methods offer a powerful alternative, enabling the rapid and cost-effective prioritization of compounds with the highest potential for desired biological activity and favorable pharmacokinetic profiles.[6] By leveraging computational models, researchers can gain critical insights into the mechanism of action, potential protein targets, and drug-like properties of novel molecules such as 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid before committing to extensive wet-lab synthesis and testing.

The pyrazole scaffold is a "privileged structure" in medicinal chemistry, found in numerous FDA-approved drugs.[7][8][9] This history of clinical success provides a strong foundation for the computational exploration of new derivatives. This guide will walk through a logical progression of in silico techniques to build a comprehensive bioactivity profile for the target compound.

Foundational Knowledge: The Pyrazole Scaffold

The pyrazole ring is a five-membered heterocycle with two adjacent nitrogen atoms.[1][4] This structural motif is present in a variety of pharmaceuticals with diverse therapeutic applications.[7][8][10] Marketed drugs containing the pyrazole core include the anti-inflammatory agent celecoxib, the anticancer drug crizotinib, and the erectile dysfunction medication sildenafil.[8][9] The biological activity of pyrazole derivatives is often attributed to their ability to form key interactions, such as hydrogen bonds and π-π stacking, with biological targets.[8]

Workflow for In Silico Bioactivity Prediction

The following diagram illustrates the overarching workflow for the in silico prediction of bioactivity for 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Caption: A step-by-step workflow for performing molecular docking using AutoDock Vina.

Part 3: Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models are mathematical equations that correlate the chemical structure of a series of compounds with their biological activity. [11]While developing a predictive QSAR model requires a dataset of compounds with known activities, a preliminary analysis can be performed to position our target compound within the chemical space of known active molecules.

Protocol for a Preliminary QSAR Analysis:

• Data Collection:

  • Compile a dataset of pyrazole derivatives with known biological activity against one of the high-confidence targets identified in Part 1. This data can be sourced from databases like ChEMBL or PubChem.

• Descriptor Calculation:

  • For each compound in the dataset, including our target molecule, calculate a set of molecular descriptors. These can include physicochemical properties (e.g., LogP, molecular weight) and topological indices. Open-source software like RDKit or PaDEL-Descriptor can be used for this purpose.

• Model Building (Conceptual):

  • A full QSAR model would involve splitting the data into training and test sets and using machine learning algorithms (e.g., multiple linear regression, random forest) to build a predictive model. [12][13]For a preliminary analysis, we can use principal component analysis (PCA) to visualize the chemical space of the known actives and see where 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is located.

• Analysis:

  • If the target compound clusters with highly active molecules in the PCA plot, it suggests a higher probability of it also being active.

Part 4: Pharmacophore Modeling

A pharmacophore is a 3D arrangement of essential features that a molecule must possess to bind to a specific target. [14][15] Protocol for Ligand-Based Pharmacophore Modeling:

• Ligand Set Preparation:

  • Select a set of structurally diverse and potent ligands known to bind to a specific target of interest.

• Pharmacophore Generation:

  • Use a web-based tool like PharmaGist to generate pharmacophore models from the set of active ligands. [16]The software will identify common chemical features such as hydrogen bond donors/acceptors, aromatic rings, and hydrophobic centers. [17]3. Pharmacophore Validation:

  • The generated pharmacophore models should be validated by their ability to distinguish between active and inactive compounds.

• Screening:

  • The validated pharmacophore can be used as a 3D query to screen large compound databases to identify novel molecules that fit the model. We can map our target compound onto the generated pharmacophore to see if it possesses the required features for binding.

Part 5: ADMET Prediction

Predicting the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a compound is crucial for its potential as a drug candidate. [18] Protocol for ADMET Prediction:

• Tool Selection: Utilize free web servers for ADMET prediction, such as ADMETlab, PreADMET, or SwissADME. [1][18][19]2. Input: Submit the SMILES string or draw the structure of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

• Analysis of Predicted Properties:

  • Absorption: Evaluate parameters like Caco-2 permeability, human intestinal absorption (HIA), and P-glycoprotein substrate/inhibitor potential.

  • Distribution: Assess blood-brain barrier (BBB) penetration and plasma protein binding (PPB).

  • Metabolism: Predict inhibition or substrate activity for key cytochrome P450 (CYP) enzymes (e.g., CYP3A4, CYP2D6).

  • Excretion: Estimate the half-life and clearance of the compound.

  • Toxicity: Predict potential toxicities such as hERG inhibition (cardiotoxicity), Ames mutagenicity, and hepatotoxicity.

Table 1: Key ADMET Parameters and Their Significance

Parameter	Significance in Drug Development	Desirable Range (General)
Caco-2 Permeability	Predicts intestinal absorption.	High
Blood-Brain Barrier (BBB) Penetration	Important for CNS-acting drugs.	Varies based on therapeutic target
CYP450 Inhibition	Potential for drug-drug interactions.	Low
hERG Inhibition	Risk of cardiotoxicity.	Low
Ames Mutagenicity	Potential to cause DNA mutations.	Negative

Synthesis and Conclusion

This technical guide has outlined a comprehensive and systematic in silico workflow to predict the bioactivity of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. By integrating target fishing, molecular docking, QSAR, pharmacophore modeling, and ADMET prediction, researchers can generate a robust hypothesis about the compound's potential therapeutic applications and drug-like properties. It is imperative to remember that in silico predictions are models of reality and should be used to guide and prioritize experimental work. The insights gained from these computational studies will provide a strong foundation for subsequent wet-lab validation, ultimately accelerating the drug discovery and development process.

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An In-depth Technical Guide to the Preliminary Cytotoxicity Screening of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

This guide provides a comprehensive framework for conducting a preliminary in vitro cytotoxicity screening of the novel compound, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. It is intended for researchers, scientists, and drug development professionals engaged in the early-stage evaluation of potential therapeutic agents. The methodologies detailed herein are grounded in established scientific principles to ensure robust and reliable data generation.

Introduction: The Rationale for Screening

The pyrazole nucleus is a prominent scaffold in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anti-inflammatory, antimicrobial, and notably, anticancer properties.[1][2][3] The subject of this guide, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, is a distinct chemical entity characterized by a pyrazole core, a 2,4-dimethylphenyl substituent at the 3-position, and a carboxylic acid group at the 5-position.[4] Its molecular formula is C12H12N2O2 with a molecular weight of 216.24 g/mol .[4] While specific biological data for this compound is not yet prevalent in public literature, the known anticancer potential of structurally related pyrazole-based compounds necessitates a thorough investigation of its cytotoxic profile.[5][6][7]

Preliminary cytotoxicity screening serves as a critical first step in the drug discovery pipeline.[8] It aims to ascertain whether a compound can induce cell death or inhibit cellular proliferation, providing a foundational dataset for go/no-go decisions in further development.[8] This guide will focus on the widely adopted 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a colorimetric method that measures cellular metabolic activity as an indicator of cell viability.

Experimental Design: A Self-Validating Approach

A robust experimental design is paramount for generating trustworthy and reproducible data. The following sections outline the critical considerations for the preliminary cytotoxicity screening of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Cell Line Selection: Targeting the Hypothesis

The choice of cell lines is a critical determinant of the relevance of the screening results.[9] Given that pyrazole derivatives have shown efficacy against a range of cancers, a logical starting point is to screen against a small, diverse panel of human cancer cell lines.[10] This approach allows for the initial assessment of both the compound's potency and its potential spectrum of activity.

For this preliminary screen, the following cell lines are recommended:

• MCF-7 (Breast Adenocarcinoma): An estrogen receptor-positive (ER+) cell line, widely used as a model for hormone-responsive breast cancer.[8]

• MDA-MB-231 (Breast Adenocarcinoma): A triple-negative breast cancer cell line, representing a more aggressive and difficult-to-treat cancer subtype.[8]

• A549 (Lung Carcinoma): A commonly used cell line for modeling non-small cell lung cancer.[7][8]

• HepG2 (Hepatocellular Carcinoma): A well-characterized liver cancer cell line, also useful for preliminary insights into potential hepatotoxicity.[11]

• A non-cancerous control cell line (e.g., human dermal fibroblasts - HDFs): Essential for determining the compound's selectivity for cancer cells over normal cells.[11]

This panel provides a breadth of tissue origins and genetic backgrounds, increasing the likelihood of identifying a responsive cell type.

Compound Preparation and Dosing Strategy

The test compound, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, should be of high purity (≥95%) to ensure that the observed effects are attributable to the compound itself.

• Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent, such as dimethyl sulfoxide (DMSO). The final concentration of DMSO in the cell culture medium should not exceed a non-toxic level, typically 0.5%.[5]

• Dose-Response Range: A broad range of concentrations should be tested to determine the compound's potency, typically spanning several orders of magnitude. A common starting range for a novel compound is from 0.1 µM to 100 µM. A serial dilution series (e.g., 0.1, 0.5, 1, 5, 10, 25, 50, 100 µM) is recommended to generate a comprehensive dose-response curve.

Controls: The Foundation of Validity

The inclusion of appropriate controls is non-negotiable for data interpretation.

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the test compound. This control is used to establish the baseline of 100% cell viability.

• Positive Control: A known cytotoxic agent (e.g., Doxorubicin or Cisplatin) to confirm that the assay system is responsive to cytotoxic effects.

• Untreated Control: Cells cultured in medium alone, to monitor the general health and growth of the cells over the course of the experiment.

• Media Blank: Wells containing only cell culture medium and the assay reagents, to determine the background absorbance.

Experimental Workflow and Protocols

The following workflow provides a step-by-step guide for conducting the cytotoxicity screening.

Caption: General workflow for the preliminary cytotoxicity screening using the MTT assay.

Detailed Protocol: MTT Assay

This protocol is optimized for a 96-well plate format.

Materials:

• Selected cell lines

• Complete cell culture medium

• 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

• DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Phosphate-buffered saline (PBS)

• 96-well flat-bottom sterile cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count.

  • Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.[12]

• Compound Treatment:

  • Prepare serial dilutions of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid in complete medium from your stock solution.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the various concentrations of the compound, vehicle control, and positive control.

  • Return the plate to the incubator for the desired exposure time (typically 48 or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT labeling reagent to each well (final concentration 0.5 mg/mL).

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • After the MTT incubation, carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[13]

  • Mix thoroughly by gentle shaking on an orbital shaker for about 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of the samples using a microplate reader at a wavelength between 550 and 600 nm (typically 570 nm). A reference wavelength of >650 nm can be used to subtract background noise.

Data Analysis and Interpretation

Calculation of Percentage Cell Viability

The percentage of cell viability is calculated relative to the vehicle control using the following formula:

% Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

Dose-Response Curve and IC50 Determination

The half-maximal inhibitory concentration (IC50) is the concentration of the compound that inhibits 50% of cell viability compared to the vehicle control.[14] It is a key measure of a compound's potency.

• Plotting: Plot the percentage of cell viability (Y-axis) against the logarithm of the compound concentration (X-axis).

• Curve Fitting: Use a non-linear regression analysis (sigmoidal dose-response curve) to fit the data.[15]

• IC50 Calculation: The IC50 value is determined from the fitted curve as the concentration at which the response is 50%.[16]

Caption: Logical flow for the determination of the IC50 value from raw absorbance data.

Data Presentation

The results of the preliminary cytotoxicity screen should be summarized in a clear and concise manner.

Table 1: Hypothetical Cytotoxicity Data for 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

Cell Line	IC50 (µM) after 48h	Selectivity Index*
MCF-7	15.2	4.6
MDA-MB-231	8.9	7.9
A549	25.8	2.7
HepG2	42.1	1.7
HDF (Normal)	70.5	-

*Selectivity Index (SI) = IC50 in normal cells / IC50 in cancer cells

Conclusion and Future Directions

This guide outlines a scientifically rigorous approach for the preliminary cytotoxicity screening of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. The MTT assay, when performed with appropriate controls and a well-thought-out experimental design, provides a reliable initial assessment of a compound's cytotoxic potential.

The data generated from this initial screen will be instrumental in guiding future research. A compound demonstrating potent and selective cytotoxicity (i.e., a low IC50 value against cancer cells and a high IC50 against normal cells) would be a strong candidate for further investigation. Subsequent studies could include:

• Screening against a larger panel of cancer cell lines to better define its spectrum of activity.

• Employing alternative cytotoxicity assays (e.g., LDH release, apoptosis assays) to elucidate the mechanism of cell death.

• In-depth mechanistic studies to identify the molecular target(s) of the compound.

By following the principles and protocols detailed in this guide, researchers can confidently and effectively conduct the crucial first step in evaluating the therapeutic potential of novel chemical entities like 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

References

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. [Link]

• Springer Nature. (2021). Cytotoxicity MTT Assay Protocols and Methods. Springer Protocols. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. [Link]

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. [Link]

• Abubshait, S. A., et al. (2025). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Advances. [Link]

• Abubshait, S. A., et al. (2025). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. PubMed Central. [Link]

• CLYTE Technologies. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. [Link]

• YouTube. (2023). How to Analyse MTT/MTS Assay Data and IC50 using Excel. [Link]

• National Center for Biotechnology Information. (n.d.). Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines. [Link]

• ResearchGate. (2023). What cell line should I choose for citotoxicity assays?. [Link]

• National Center for Biotechnology Information. (2025). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. [Link]

• PubMed. (2009). Synthesis of novel pyrazole carboxamide derivatives and discovery of modulators for apoptosis or autophagy in A549 lung cancer cells. [Link]

• National Institutes of Health. (n.d.). Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. [Link]

• ACS Publications. (2023). Selection of Optimal Cell Lines for High-Content Phenotypic Screening. [Link]

• ResearchGate. (2025). Guide for Selection of Relevant Cell Lines During the Evaluation of New Anti-Cancer Compounds. [Link]

• American Association for Cancer Research. (n.d.). Cancer Cell Lines for Drug Discovery and Development. [Link]

• Spandidos Publications. (2019). Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. [Link]

• Protocol Exchange. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. [Link]

• University of Pretoria. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: A Guide to the Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic Acid Esters

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring system is a cornerstone pharmacophore in modern drug discovery, forming the structural core of numerous therapeutic agents.[1][2][3] Pyrazole derivatives exhibit a vast spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[4][5] The celebrated anti-inflammatory drug Celecoxib is a prime example of a pyrazole-containing pharmaceutical.[6] The title compounds, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid esters, represent a valuable class of intermediates. The ester functionality provides a versatile chemical handle for further molecular elaboration, enabling the construction of diverse compound libraries for screening and lead optimization in drug development programs.

This guide provides a detailed, field-proven protocol for the synthesis of these target molecules, grounded in the classic and highly reliable Knorr pyrazole synthesis.[7][8] We will dissect the underlying chemical principles, offer step-by-step experimental procedures, and provide the necessary data for validation, ensuring a reproducible and efficient synthetic workflow.

Synthetic Strategy: A Two-Step Approach via Knorr Cyclization

The most robust and widely adopted method for constructing the target pyrazole ring is the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[8][9][10] Given the structure of our target molecule, this translates to a two-step synthetic sequence:

• Step 1: Claisen Condensation to form the key 1,3-dicarbonyl intermediate. This is achieved by reacting 2,4-dimethylacetophenone with diethyl oxalate in the presence of a strong base.

• Step 2: Knorr Pyrazole Synthesis by cyclocondensation of the 1,3-dicarbonyl intermediate with hydrazine hydrate. This reaction proceeds under acidic catalysis to yield the final pyrazole ester.

This approach is highly efficient and allows for the synthesis of the target compound from readily available commercial starting materials.

Figure 1: Overall synthetic workflow for the target pyrazole ester.

Mechanistic Insight: The Knorr Pyrazole Synthesis

The Knorr synthesis is an acid-catalyzed reaction that begins with the formation of an imine (or more accurately, a hydrazone) between one of the carbonyl groups of the 1,3-dicarbonyl compound and the hydrazine.[6][8] The second nitrogen atom of the hydrazine then performs an intramolecular nucleophilic attack on the remaining carbonyl group. This cyclization step is followed by a dehydration event, which eliminates two molecules of water and results in the formation of the stable, aromatic pyrazole ring.[11] The regioselectivity of the initial attack can sometimes lead to a mixture of isomers if an unsymmetrical diketone is used, but in this specific synthesis, the reactivity of the ketone and ester carbonyls directs the reaction towards the desired product.[12]

Figure 2: Simplified mechanism of the Knorr pyrazole synthesis.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Part A: Synthesis of Ethyl 4-(2,4-dimethylphenyl)-2,4-dioxobutanoate (1,3-Dicarbonyl Intermediate)

Rationale: This Claisen condensation reaction utilizes a strong base, sodium ethoxide, to deprotonate the alpha-carbon of 2,4-dimethylacetophenone, generating an enolate. This nucleophilic enolate then attacks one of the electrophilic carbonyl carbons of diethyl oxalate. The reaction is conducted under anhydrous conditions to prevent the base from being quenched by water.

Reagent	Molar Eq.	MW ( g/mol )	Amount	Density (g/mL)
2,4-Dimethylacetophenone	1.0	148.20	14.82 g	0.993
Diethyl Oxalate	1.1	146.14	16.08 g	1.078
Sodium Ethoxide (21% in EtOH)	1.2	68.05	40.5 mL	~0.87
Ethanol (Anhydrous)	-	-	150 mL	-
Hydrochloric Acid (6 M)	-	-	As needed	-

Procedure:

• Reaction Setup: Equip a 500 mL three-neck round-bottom flask with a magnetic stirrer, a reflux condenser with a drying tube (CaCl₂), and a pressure-equalizing dropping funnel. Place the flask in an ice-water bath.

• Base Addition: Under a nitrogen atmosphere, add the sodium ethoxide solution to the anhydrous ethanol in the flask.

• Reactant Addition: Prepare a solution of 2,4-dimethylacetophenone and diethyl oxalate in 50 mL of anhydrous ethanol. Add this solution dropwise to the stirred ethoxide solution over 30 minutes, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, then heat to reflux for 3 hours. The formation of a thick yellow precipitate indicates product formation.

• Work-up: Cool the reaction mixture back to 0°C in an ice bath. Slowly and carefully acidify the mixture by adding 6 M HCl dropwise with vigorous stirring until the pH is ~2-3. This protonates the enolate, causing the product to precipitate fully.

• Isolation: Collect the solid product by vacuum filtration and wash the filter cake with cold water (2 x 50 mL) and then with a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from ethanol to yield the desired intermediate as a pale yellow solid. Dry the product under vacuum. A typical yield is 75-85%.

Part B: Synthesis of Ethyl 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylate

Rationale: This is the core cyclocondensation step. The 1,3-dicarbonyl intermediate reacts with hydrazine hydrate in a suitable solvent. Glacial acetic acid is often added as a catalyst to facilitate the hydrazone formation and subsequent dehydration steps.[7][11]

Reagent	Molar Eq.	MW ( g/mol )	Amount	Density (g/mL)
Ethyl 4-(2,4-dimethylphenyl)-2,4-dioxobutanoate	1.0	248.27	24.83 g	-
Hydrazine Hydrate (~64% N₂H₄)	1.2	50.06	3.75 mL	~1.03
Ethanol	-	-	200 mL	-
Glacial Acetic Acid	Catalytic	60.05	2 mL	1.049

Procedure:

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend the 1,3-dicarbonyl intermediate (24.83 g) in 200 mL of ethanol.

• Reagent Addition: Add the glacial acetic acid followed by the dropwise addition of hydrazine hydrate to the stirred suspension.

• Reaction: Heat the reaction mixture to reflux. The reaction progress should be monitored by Thin Layer Chromatography (TLC) (e.g., using a 3:7 mixture of ethyl acetate and hexane as the mobile phase). The reaction is typically complete within 4-6 hours.

• Isolation: After the reaction is complete (as indicated by the disappearance of the starting material on TLC), cool the mixture to room temperature. The product will often precipitate out of solution. If not, reduce the solvent volume by approximately half using a rotary evaporator.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold ethanol. The product can be further purified by recrystallization from ethanol or an ethanol/water mixture to afford the title compound as a white to off-white crystalline solid. Dry the final product under vacuum. A typical yield is 80-90%.

Product Characterization

Validation of the final product's identity and purity is crucial. The following data are representative for Ethyl 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylate.

Analysis	Expected Result
Appearance	White to off-white crystalline solid
Melting Point	~135-138 °C (Varies with purity)
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 1.45 (t, 3H, -CH₂CH₃ ), 2.35 (s, 3H, Ar-CH₃ ), 2.40 (s, 3H, Ar-CH₃ ), 4.50 (q, 2H, -CH₂ CH₃), 7.10-7.25 (m, 3H, Ar-H), 7.30 (s, 1H, Pyrazole-H), ~11.0 (br s, 1H, NH)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 14.5, 20.8, 21.3, 61.5, 108.0, 127.0, 129.5, 131.5, 132.0, 136.0, 138.5, 140.0, 152.0, 161.0
Mass Spec (ESI+)	m/z: 259.14 [M+H]⁺

Conclusion

The two-step synthesis outlined in this guide, centered on the Knorr pyrazole synthesis, provides a reliable and high-yielding pathway to 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid esters. The protocols are robust and scalable, making them suitable for both academic research and industrial drug development settings. By understanding the causality behind each experimental step and validating the final product through rigorous characterization, researchers can confidently produce these valuable heterocyclic building blocks for the advancement of medicinal chemistry.

References

• Knorr Pyrazole Synthesis. J&K Scientific LLC.
• Synthesis of 4H-pyrazoles by condensation of 1,3-diketones with hydrazine.
• Knorr Pyrazole Synthesis (M. Pharm). Slideshare.
• 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles. Organic Chemistry Portal.
• Recent Advances in the Synthesis of Pyrazole Deriv
• Knorr pyrazole synthesis. Name-Reaction.com.
• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing.
• An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride. Thieme Connect.
• Knorr Pyrazole Synthesis. Chem Help Asap.
• The Role of Pyrazole Carboxylic Acids in Modern Drug Discovery. Medium.
• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications.
• Current status of pyrazole and its biological activities. PubMed Central.
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry.
• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H-PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals.

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Application Notes and Protocols for In Vitro Antimicrobial Assays of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

Introduction: The Imperative for Novel Antimicrobial Agents

The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of new chemical entities with potent antimicrobial activity. The pyrazole scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial effects. This document provides detailed application notes and standardized protocols for the initial in vitro antimicrobial evaluation of a specific pyrazole derivative, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid .

These protocols are designed for researchers, scientists, and drug development professionals to obtain reliable and reproducible data on the compound's antimicrobial spectrum and potency. The methodologies are grounded in internationally recognized standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring the generation of high-quality, comparable data.

Compound Profile: 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

Property	Value	Source
Molecular Formula	C₁₂H₁₂N₂O₂
Molecular Weight	216.24 g/mol
Chemical Structure	A pyrazole ring substituted with a 2,4-dimethylphenyl group at the 3-position and a carboxylic acid group at the 5-position.
Appearance	Solid (visual inspection)
Purity	≥95% (recommended for biological assays)
Solubility	Soluble in Dimethyl Sulfoxide (DMSO)	Inferred from common practices for pyrazole derivatives

Core Experimental Principles

The primary objective of these assays is to determine the antimicrobial activity of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. This is achieved through two principal methods:

• Broth Microdilution: This quantitative method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that completely inhibits the visible growth of a microorganism. The MIC is a critical parameter for assessing the potency of a potential antimicrobial agent.

• Disk Diffusion (Kirby-Bauer Method): This qualitative or semi-quantitative assay assesses the susceptibility of a microorganism to the compound by measuring the zone of growth inhibition around a disk impregnated with the test substance. It provides a preliminary indication of the compound's spectrum of activity.

Materials and Reagents

Equipment

• Laminar Flow Hood (Class II)

• Autoclave

• Incubator (35 ± 2 °C)

• Shaking Incubator (35 ± 2 °C, 150-200 rpm)

• Spectrophotometer or Nephelometer

• Micropipettes (various volumes) and sterile tips

• Vortex mixer

• Microplate reader (optional, for automated reading)

• Calipers or ruler (for measuring zone diameters)

Consumables

• Sterile 96-well, flat-bottom microtiter plates

• Sterile Petri dishes (90 mm and 150 mm)

• Sterile serological pipettes

• Sterile test tubes

• Sterile cotton swabs

• Sterile filter paper disks (6 mm diameter)

• Parafilm

Microorganisms

A representative panel of clinically relevant and quality control strains should be used. Strains should be obtained from a reputable culture collection such as the American Type Culture Collection (ATCC).

Bacterial Strains:

• Gram-positive:

  • Staphylococcus aureus (e.g., ATCC 25923, ATCC 29213)

  • Enterococcus faecalis (e.g., ATCC 29212)

• Gram-negative:

  • Escherichia coli (e.g., ATCC 25922)

  • Pseudomonas aeruginosa (e.g., ATCC 27853)

Fungal Strains:

• Candida albicans (e.g., ATCC 90028)

• Aspergillus fumigatus (e.g., ATCC 204305)

Growth Media

• For Bacteria:

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB)

  • Mueller-Hinton Agar (MHA)

• For Fungi:

  • RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

  • Sabouraud Dextrose Agar (SDA)

Reagents

• Test Compound: 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

• Solvent: Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Positive Controls:

  • Antibacterial: Ciprofloxacin, Vancomycin

  • Antifungal: Fluconazole, Amphotericin B

• Negative Control: Sterile DMSO

• Inoculum Preparation: Sterile 0.85% saline solution

• Growth Indicator (for MIC): 2,3,5-Triphenyltetrazolium chloride (TTC) or Resazurin (optional)

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the CLSI M07 guidelines. It is a quantitative method to determine the lowest concentration of the test compound that inhibits microbial growth.

Workflow for Broth Microdilution Assay

Caption: Workflow for the Broth Microdilution Assay to determine MIC.

Step-by-Step Methodology:

• Preparation of Test Compound Stock Solution:

  • Accurately weigh 10 mg of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid and dissolve it in 1 mL of sterile DMSO to obtain a stock solution of 10 mg/mL (10,000 µg/mL).

  • Rationale: DMSO is a common solvent for water-insoluble compounds in biological assays. A high concentration stock solution is prepared to minimize the final concentration of DMSO in the assay wells, which should not exceed 1% (v/v) to avoid solvent toxicity to the microorganisms.

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this standardized suspension in the appropriate broth (CAMHB or RPMI-1640) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Assay Plate Preparation:

  • In a 96-well microtiter plate, add 100 µL of the appropriate sterile broth to all wells.

  • Add 100 µL of the test compound stock solution (or a working dilution) to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating this process across the plate to the desired final concentration range (e.g., 512 µg/mL down to 1 µg/mL). Discard 100 µL from the last dilution column.

  • This will result in wells containing 100 µL of serially diluted compound.

• Inoculation and Controls:

  • Add 100 µL of the diluted microbial suspension to each well containing the test compound, resulting in a final volume of 200 µL and the target inoculum density.

  • Growth Control: Wells containing 100 µL of broth and 100 µL of the microbial suspension (no compound).

  • Sterility Control: Wells containing 200 µL of uninoculated broth.

  • Solvent Control: Wells containing the highest concentration of DMSO used in the assay and the microbial suspension.

• Incubation:

  • Seal the plates with Parafilm or a sterile lid to prevent evaporation.

  • Incubate at 35 ± 2 °C. Incubation times are typically 16-20 hours for bacteria and 24-48 hours for yeast.

• Reading and Interpretation of Results:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear).

  • Growth is indicated by turbidity or a pellet at the bottom of the well. The growth control should be turbid, and the sterility control should be clear.

  • The results can be read visually or with a microplate reader.

Protocol 2: Disk Diffusion Assay (Kirby-Bauer Method)

This protocol is a standardized method for preliminary screening of antimicrobial activity, based on principles outlined by CLSI and EUCAST.

Application Notes and Protocols for Pyrazole Synthesis Using Hydrazine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Pyrazole Scaffold

The pyrazole ring system, a five-membered heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and materials science. Its remarkable versatility and ability to engage in various biological interactions have led to its incorporation into a multitude of approved drugs, including the anti-inflammatory agent celecoxib, the antipsychotic CDPPB, and the anti-obesity drug rimonabant. The continued exploration of pyrazole derivatives underscores the need for robust, well-understood, and adaptable synthetic protocols. This guide provides an in-depth examination of the classical and modern methods for pyrazole synthesis, with a focus on the reaction of hydrazine derivatives with carbonyl compounds. It aims to equip researchers with the foundational knowledge and practical steps necessary to confidently synthesize these valuable scaffolds.

Core Synthetic Strategies: A Mechanistic and Practical Overview

The most prevalent and reliable methods for constructing the pyrazole core involve the condensation of a hydrazine derivative with a three-carbon electrophilic partner. The two primary strategies, detailed below, are the reaction with 1,3-dicarbonyl compounds (the Knorr synthesis and its variations) and the reaction with α,β-unsaturated carbonyl compounds.

The Knorr Pyrazole Synthesis: Reaction of Hydrazines with 1,3-Dicarbonyl Compounds

First reported by Ludwig Knorr in 1883, this reaction remains one of the most straightforward and high-yielding methods for preparing polysubstituted pyrazoles[1]. The fundamental transformation involves the acid-catalyzed condensation of a hydrazine with a 1,3-dicarbonyl compound, such as a β-diketone or a β-ketoester, leading to the formation of the pyrazole ring through the elimination of two molecules of water[2][3].

Mechanism and Causality: The reaction proceeds through a series of well-defined steps. Initially, one of the nitrogen atoms of the hydrazine performs a nucleophilic attack on one of the carbonyl carbons, forming a hydrazone intermediate. Subsequently, the second nitrogen atom of the hydrazine attacks the remaining carbonyl group intramolecularly. A final dehydration step then yields the stable, aromatic pyrazole ring[4]. The use of an acid catalyst is crucial as it protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the initial nucleophilic attack by the hydrazine[3][5].

Diagram 1: General Mechanism of the Knorr Pyrazole Synthesis

Caption: Knorr pyrazole synthesis workflow.

Synthesis from α,β-Unsaturated Carbonyl Compounds (Chalcones)

Another powerful method for pyrazole synthesis involves the reaction of hydrazines with α,β-unsaturated aldehydes and ketones, commonly known as chalcones[6]. This approach typically yields pyrazoline intermediates, which can then be oxidized to the corresponding pyrazoles.

Mechanism and Causality: The reaction is initiated by a Michael-type addition of the hydrazine to the β-carbon of the α,β-unsaturated system. This is followed by an intramolecular cyclization via nucleophilic attack of the second nitrogen atom onto the carbonyl carbon. The resulting pyrazoline can be isolated or, in many cases, is readily oxidized to the aromatic pyrazole, sometimes even by atmospheric oxygen during the reaction work-up[6][7]. The choice of reaction conditions, such as the presence of an acid or base catalyst, can influence the reaction rate and the stability of the pyrazoline intermediate[6].

Diagram 2: Pyrazole Synthesis from Chalcones

Caption: General workflow for pyrazole synthesis from chalcones.

Detailed Experimental Protocols

The following protocols are provided as representative examples of the synthetic methods discussed.

Protocol 1: Knorr Synthesis of 3,5-Dimethylpyrazole

This protocol details the synthesis of 3,5-dimethylpyrazole from acetylacetone and hydrazine sulfate, a common and reliable procedure[5].

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles
Hydrazine sulfate	130.12	65.0	0.50
Sodium hydroxide	40.00	40.0	1.0
Acetylacetone	100.12	50.0	0.50
Diethyl ether	-	~300 mL	-
Water	-	~600 mL	-
Anhydrous K₂CO₃	-	-	-

Procedure:

• In a 1-liter round-bottomed flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, dissolve 65.0 g (0.50 mol) of hydrazine sulfate in 400 mL of 10% aqueous sodium hydroxide solution.

• Cool the flask in an ice bath until the internal temperature of the solution reaches 15°C.

• With continuous stirring, add 50.0 g (0.50 mol) of acetylacetone dropwise from the dropping funnel. Maintain the temperature at approximately 15°C throughout the addition. This should take about 30 minutes.

• After the addition is complete, continue stirring the mixture at 15°C for an additional hour.

• Dilute the reaction mixture with 200 mL of water to dissolve any precipitated inorganic salts.

• Transfer the mixture to a 1-liter separatory funnel and extract with 125 mL of diethyl ether.

• Separate the layers and extract the aqueous layer with four additional 40 mL portions of diethyl ether.

• Combine all the ether extracts and wash them once with a saturated sodium chloride solution.

• Dry the ether solution over anhydrous potassium carbonate.

• Remove the diethyl ether by distillation. The residue, which consists of crystalline 3,5-dimethylpyrazole, should be dried under reduced pressure.

• The expected yield is 37–39 g (77–81%), with a melting point of 107–108°C[5].

Protocol 2: Synthesis of a Pyrazoline from a Chalcone and Hydrazine Hydrate

This protocol describes a general method for the acid-catalyzed cyclocondensation of a chalcone with hydrazine hydrate to form a pyrazoline, which can be a precursor to pyrazoles[6][7][8].

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)
Substituted Chalcone	Varies	10
Hydrazine hydrate	50.06	10
Glacial Acetic Acid	-	Catalytic amount
Ethanol	-	25-30 mL

Procedure:

• In a round-bottomed flask, dissolve the substituted chalcone (10 mmol) in 25-30 mL of ethanol.

• To this solution, add hydrazine hydrate (0.5 mL, 10 mmol)[7].

• Add a few drops of glacial acetic acid as a catalyst.

• Fit the flask with a condenser and reflux the reaction mixture with stirring for 4-8 hours[7][8].

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and then pour it into ice-cold water.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and dry it.

• The crude product can be purified by recrystallization from ethanol.

Protocol 3: Microwave-Assisted Pyrazole Synthesis

Microwave-assisted organic synthesis has emerged as a powerful technique to accelerate reaction rates, often leading to higher yields and cleaner products in significantly shorter times[9][10].

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)
1,3-Diketone	Varies	1
Phenylhydrazine	108.14	1
1 M HCl	-	5 mL

Procedure (General):

• In a microwave reaction vessel, combine the 1,3-diketone (1 mmol) and phenylhydrazine (1 mmol).

• Add 5 mL of 1 M HCl as the solvent and catalyst[10].

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a constant temperature of 150°C for 10-15 minutes[10].

• After the reaction is complete, cool the vessel to room temperature.

• Basify the solution with 10% NaOH to precipitate the product.

• Isolate the solid product by vacuum filtration and wash with water.

Addressing the Challenge of Regioselectivity

When an unsymmetrical 1,3-dicarbonyl compound reacts with a substituted hydrazine, the formation of two different regioisomers is possible[11]. The control of regioselectivity is a critical aspect of pyrazole synthesis. Several factors influence the regiochemical outcome:

• Electronic Effects: The relative electrophilicity of the two carbonyl carbons plays a major role. The more electrophilic carbonyl carbon is preferentially attacked by the more nucleophilic nitrogen of the hydrazine[11].

• Steric Hindrance: Bulky substituents on either the dicarbonyl compound or the hydrazine can direct the reaction towards the less sterically hindered carbonyl group[11].

• Reaction Conditions: The pH of the reaction medium is a crucial determinant. Under acidic conditions, the regioselectivity can be different or even reversed compared to neutral or basic conditions. This is because the acidity of the medium can alter the relative nucleophilicity of the two nitrogen atoms in the substituted hydrazine[11]. For instance, in the reaction of ethyl acetoacetate with phenylhydrazine, different regioisomers can be favored depending on the conditions[1][12]. The use of specific solvents, such as fluorinated alcohols, has also been shown to dramatically improve regioselectivity in certain cases.

Safety Precautions for Handling Hydrazine Derivatives

WARNING: Hydrazine and its derivatives, such as hydrazine hydrate and phenylhydrazine, are highly toxic, corrosive, and potential carcinogens. Extreme caution must be exercised when handling these reagents.

General Handling:

• Engineering Controls: All work with hydrazine derivatives must be conducted in a properly functioning chemical fume hood to avoid inhalation of vapors[13][14].

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (double gloving with nitrile or latex is recommended), and safety goggles or a face shield[13][15][16].

• Avoid Contact: Prevent skin and eye contact. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention[16][17].

• Ingestion: Do not eat, drink, or smoke in the laboratory. If ingested, seek immediate medical attention[16][17].

Specific Hazards:

• Hydrazine Hydrate: It is toxic if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye damage, and may cause an allergic skin reaction. It is also a suspected carcinogen and is very toxic to aquatic life[17][18][19]. Store in a cool, well-ventilated area away from heat and ignition sources, preferably under an inert atmosphere[17][18].

• Phenylhydrazine: This substance is also toxic and a confirmed animal carcinogen. It can be absorbed through the skin and may cause sensitization[13][14][20]. It is incompatible with strong oxidizing agents[16].

Waste Disposal:

• All waste containing hydrazine derivatives must be disposed of as hazardous waste according to institutional and local regulations. Do not pour down the drain[15].

References

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• Environmental Health & Safety, University of Toronto. Procedure for Working with Phenyl Hydrazine and Phenyl Hydrazine Hydrochloride. [Link]

• Narayana, B., et al. (2006). Synthesis and Crystal Structures of N-Substituted Pyrazolines. Molecules, 11(6), 451-459. [Link]

• New Jersey Department of Health. (2008). Hazardous Substance Fact Sheet: Phenylhydrazine. [Link]

• Alfa Aesar. (2010). Safety Data Sheet: Phenylhydrazine. [Link]

• Cole-Parmer. Material Safety Data Sheet - Hydrazine hydrate, 100% (Hydrazine, 64%). [Link]

• Al-Amiery, A. A., et al. (2013). Synthesis of New Chalcones and Pyrazoles Derived from Dehydroacetic Acid. Al-Mustansiriyah Journal of Science, 24(4), 85-96. [Link]

• Smith, A. (2019). Synthesis of Pyrazoline Derivatives from Chalcones. Capstone, The UNC Asheville Journal of Undergraduate Scholarship. [Link]

• Kumar, S., et al. (2025). Design And Development of Pyrazole-Substituted Chalcones: A Synthetic Perspective. International Journal of Innovative Research in Technology, 11(11). [Link]

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• Wiley, R. H., & Hexner, P. E. (1951). 3,5-dimethylpyrazole. Organic Syntheses, 31, 43. [Link]

• Bull. Korean Chem. Soc. (2013). Facile Microwave-Assisted Synthesis of 1,3,5-Trisubstituted Pyrazoline Derivatives Incorporating Sulfonyl Moiety. [Link]

• Karakaya, A. (2025). Microwave-assisted synthesis of pyrazoles - a mini-review. European Journal of Life Sciences. [Link]

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• Lee, J., et al. (2018). Microwave-assisted facile and efficient one pot synthetic method for 1,3,5-trisubstituted-1,2,4-triazoles. Tetrahedron Letters, 59(1), 57-60. [Link]

• Fustero, S., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Analogs of Tebufenpyrad. Journal of Organic Chemistry, 72(15), 5582-5589. [Link]

• Georgieva, M., et al. (2019). MICROWAVE-ASSISTED SYNTHETIC APPROACHES TO BIOLOGICALLY ACTIVE N-BASED FIVE-MEMBERED HETEROCYCLES AS RESPONSE TO GREEN CHEMISTRY DEMANDS. Revue Roumaine de Chimie, 64(12), 1083-1105. [Link]

• Patel, K. D., et al. (2011). Synthesis of Pyrazolone Derivatives and their Biological Activities. International Journal of ChemTech Research, 3(1), 102-108. [Link]

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Application Notes &amp; Protocols: 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic Acid in Medicinal Chemistry

Introduction

In the landscape of modern drug discovery, certain chemical motifs consistently reappear in successful therapeutic agents. These "privileged scaffolds" offer a robust framework for interacting with biological targets. The pyrazole ring system is a prominent member of this class, and its derivatives are foundational to numerous approved drugs.[1][2] This guide focuses on a specific, highly versatile derivative: 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid . Its unique combination of a substituted aryl group, a heterocyclic pyrazole core, and a carboxylic acid moiety makes it an exceptionally valuable building block in medicinal chemistry.

This document provides researchers, scientists, and drug development professionals with a detailed exploration of this compound's applications, supported by field-proven protocols and mechanistic insights. We will delve into its strategic advantages as a scaffold, examine its application in the development of targeted cancer therapies, and provide comprehensive, step-by-step methodologies for its synthesis and biological evaluation.

Part 1: The Strategic Advantage of the Pyrazole Scaffold

The utility of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid stems from the inherent properties of its core components, which can be rationally exploited in drug design. Pyrazole and its derivatives are known to possess a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5][6]

• Versatile Target Interaction: The pyrazole ring is an excellent bioisostere for other aromatic systems and possesses both hydrogen bond donor (N-H) and acceptor (N) capabilities. This allows it to form multiple, high-affinity interactions within a protein's binding site.[2][7]

• The Carboxylic Acid Anchor: The carboxylic acid group is a powerful pharmacophoric element. It is ionizable at physiological pH, enabling it to form strong ionic bonds (salt bridges) with positively charged amino acid residues like arginine or lysine in a target protein. While this group is crucial for binding, it can sometimes present challenges with cell permeability; thus, it is also a common site for bioisosteric replacement (e.g., with a tetrazole) to optimize pharmacokinetic properties.[8][9]

• Tuning through Substitution: The 2,4-dimethylphenyl group provides a large, lipophilic surface for engaging with hydrophobic pockets in a target protein. The specific substitution pattern can influence the molecule's conformation and prevent unwanted metabolic oxidation, thereby improving its drug-like properties. The ability to modify this aryl ring, along with the pyrazole nitrogen and the carboxylic acid, provides medicinal chemists with multiple handles to fine-tune a compound's potency, selectivity, and pharmacokinetic profile.

Part 2: Application in Targeting Cancer Pathways - A Case Study in MTH1 Inhibition

A compelling application of this pyrazole scaffold is in the design of inhibitors for the MutT Homolog 1 (MTH1) enzyme, a promising target in oncology.[10][11]

The MTH1 Hypothesis: Cancer cells exhibit high levels of reactive oxygen species (ROS), which leads to the oxidation of the deoxynucleotide triphosphate (dNTP) pool. MTH1 is a "housekeeping" enzyme that sanitizes this pool by hydrolyzing oxidized dNTPs (e.g., 8-oxo-dGTP), preventing their incorporation into DNA.[12][13] By inhibiting MTH1, oxidized dNTPs are incorporated during DNA replication, leading to DNA damage and subsequent cell death, a mechanism to which cancer cells are particularly vulnerable.[10]

Mechanism of Action

In many MTH1 inhibitors, the 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid core acts as the primary anchoring fragment. The carboxylic acid forms a critical charge-based interaction with key residues in the active site, while the pyrazole and dimethylphenyl moieties establish favorable hydrophobic and van der Waals contacts, contributing to high binding affinity.

Caption: The MTH1 inhibition pathway as a targeted anti-cancer strategy.

Quantitative Data: Illustrative Structure-Activity Relationships (SAR)

The development of potent inhibitors is an iterative process of chemical modification and biological testing. The table below presents hypothetical SAR data for a series of analogs built upon the core scaffold to illustrate key principles.

Compound ID	R Group (at Pyrazole N1)	R' Group (at Carboxylic Acid)	MTH1 IC₅₀ (nM)	Notes
1 (Core)	H	OH	350	Baseline activity of the core scaffold.
2	Methyl	OH	150	Small alkyl groups can improve potency.[14]
3	Ethyl	OH	75	Larger alkyl groups may fill a hydrophobic pocket.
4	H	NH₂	>10000	Amide is a poor bioisostere; H-bonding is lost.[15]
5	H	OCH₃	>20000	Ester removes the crucial acidic proton.
6	H	Tetrazole	400	Tetrazole acts as a metabolically stable bioisostere.[9]

This data is illustrative and designed to demonstrate common SAR trends.

Interpretation of SAR:

• Carboxylic Acid is Key: The dramatic loss of activity upon conversion of the carboxylic acid to an amide (Compound 4) or ester (Compound 5) underscores its critical role as a hydrogen bond donor and/or charged interaction point.

• N1 Substitution: The N1 position of the pyrazole is a viable point for modification. Adding small alkyl groups (Compounds 2 and 3) can enhance van der Waals interactions and improve potency.

• Bioisosteric Replacement: Replacing the carboxylic acid with a 5-substituted tetrazole (Compound 6) often retains activity, as the tetrazole ring is a well-established carboxylic acid isostere with a similar pKa and geometry.[8][9] This strategy is frequently used to improve metabolic stability and oral bioavailability.

Part 3: Experimental Protocols

Protocol 1: Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

This protocol outlines a robust, multi-step synthesis based on established chemical principles for pyrazole formation.[16][17]

Caption: General synthetic workflow for the title compound.

Step-by-Step Methodology:

• Step 1: Claisen Condensation to form Ethyl 2,4-dioxo-4-(2,4-dimethylphenyl)butanoate

  • Rationale: This step forms the 1,3-dicarbonyl moiety required for cyclization. Sodium ethoxide is a strong, non-nucleophilic base suitable for generating the enolate from the acetophenone starting material.

  • To a stirred solution of sodium ethoxide (1.1 eq) in anhydrous ethanol at 0 °C, add 2,4-dimethylacetophenone (1.0 eq) dropwise.

  • After 30 minutes, add diethyl oxalate (1.1 eq) dropwise, ensuring the temperature remains below 10 °C.

  • Allow the mixture to warm to room temperature and stir overnight.

  • Quench the reaction by pouring it into a mixture of ice and dilute HCl.

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude diketone is often carried forward without further purification.

• Step 2: Cyclization to form Ethyl 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylate

  • Rationale: Hydrazine reacts with the two carbonyl groups of the 1,3-diketone intermediate to form the stable five-membered pyrazole ring.

  • Dissolve the crude intermediate from Step 1 in glacial acetic acid.

  • Add hydrazine hydrate (1.2 eq) dropwise.

  • Heat the reaction mixture to reflux (approx. 110-120 °C) for 4-6 hours, monitoring by TLC.

  • Cool the reaction to room temperature and pour it into a large volume of ice water.

  • Collect the resulting precipitate by vacuum filtration, wash thoroughly with water, and dry to yield the pyrazole ethyl ester.

• Step 3: Saponification to the Final Carboxylic Acid

  • Rationale: This final step hydrolyzes the ethyl ester to the desired carboxylic acid using a strong base.

  • Suspend the ethyl ester from Step 2 in a mixture of methanol and water (e.g., 2:1 v/v).

  • Add an excess of lithium hydroxide (LiOH, ~3.0 eq).

  • Heat the mixture to 60 °C and stir until TLC indicates complete consumption of the starting material.

  • Cool the mixture and remove the methanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and acidify to pH ~2-3 with 1M HCl.

  • Collect the white precipitate by vacuum filtration, wash with cold water, and dry under high vacuum to yield 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Protocol 2: In Vitro MTH1 Enzyme Inhibition Assay

This protocol describes a common, reliable biochemical assay to measure a compound's potency (IC₅₀) against MTH1.

Assay Principle: The assay quantifies MTH1's enzymatic activity by measuring the amount of inorganic phosphate (Pi) released upon the hydrolysis of its substrate, 8-oxo-dGTP. A malachite green-based reagent is used, which forms a colored complex with free phosphate, allowing for colorimetric detection. The signal is inversely proportional to the inhibitor's activity.[18]

Caption: Standard workflow for a malachite green-based MTH1 inhibition assay.

Step-by-Step Methodology:

• Compound Plating: Prepare a serial dilution of the test compound in 100% DMSO. Typically, an 11-point, 3-fold dilution series is used. Dispense a small volume (e.g., 100 nL) of these dilutions into a 384-well assay plate.

• Enzyme Addition: Prepare a solution of recombinant human MTH1 enzyme in assay buffer. Add this solution to the wells containing the test compound. Also, add it to "positive control" wells (containing only DMSO).

• Pre-incubation: Gently mix the plate and incubate at room temperature for 15 minutes. This allows the inhibitor to reach binding equilibrium with the enzyme before the reaction starts.

• Reaction Initiation: Prepare a solution of the substrate, 8-oxo-dGTP, in assay buffer. Add this solution to all wells to initiate the enzymatic reaction.

• Enzymatic Reaction: Incubate the plate at 37 °C for 30 minutes. This time should be optimized to ensure the reaction remains in the linear range for the positive controls.

• Detection: Stop the reaction and initiate color development by adding a commercially available malachite green reagent. This reagent is acidic, which denatures the enzyme, and contains the necessary components to form a colored complex with the phosphate produced.

• Signal Reading: Incubate at room temperature for 15 minutes to allow for full color development. Read the absorbance at ~620 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from "no enzyme" wells).

  • Normalize the data by setting the average of the positive controls (DMSO only) to 100% activity and the average of high-concentration inhibitor controls to 0% activity.

  • Plot the normalized percent inhibition versus the logarithm of the inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC₅₀ value.

Trustworthiness & Self-Validation System:

• Controls are Mandatory: Every plate must include positive controls (100% activity, no inhibitor) and negative controls (0% activity, no enzyme) to define the assay window.

• Reference Inhibitor: A known MTH1 inhibitor with a well-characterized IC₅₀ should be run on every plate to ensure assay consistency and day-to-day reproducibility.[12]

• Statistical Robustness: The Z'-factor, a measure of statistical effect size, should be calculated for each plate to confirm the assay's quality and suitability for screening. A Z' > 0.5 is considered excellent.

References

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• Bentham Science Publishers. (2021). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Available from: [Link]

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• University of Iceland. (2017).
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Application Note: A Guide to High-Throughput Screening of Pyrazole Carboxylic Acid Libraries

Introduction: The Promise and Challenge of Pyrazole Carboxylic Acids

The pyrazole ring is a five-membered aromatic heterocycle that stands as a "privileged scaffold" in modern medicinal chemistry.[1][2] Its unique physicochemical properties and versatile synthetic handles have led to its incorporation into numerous FDA-approved drugs, including the anti-inflammatory agent Celecoxib and the kinase inhibitor Crizotinib.[3][4] When combined with a carboxylic acid moiety, these scaffolds gain a key interaction point for targeting a wide range of protein families, such as oxidoreductases, proteases, and various metabolic enzymes.[5][6] The development of combinatorial chemistry has enabled the synthesis of vast libraries of pyrazole carboxylic acid derivatives, offering a rich pool for discovering novel therapeutic agents.[7][8]

However, the very feature that makes this chemical class so attractive—the ionizable carboxylic acid group—also presents distinct challenges in the context of high-throughput screening (HTS). HTS is a multi-disciplinary process designed to rapidly assess large numbers of compounds to identify "hits" with a desired biological activity.[9] Carboxylic acids are notorious for causing false positives in HTS campaigns through various mechanisms, including non-specific binding, chelation of metal ions essential for enzyme activity, and interference with assay detection technologies.[10] Furthermore, their charged nature at physiological pH can limit cell permeability, complicating the interpretation of cell-based assay results.

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for navigating the complexities of screening pyrazole carboxylic acid libraries. It offers field-proven insights and detailed protocols, moving beyond a simple recitation of steps to explain the causality behind experimental choices. Our objective is to equip you with the knowledge to design, execute, and interpret HTS campaigns that are robust, reliable, and ultimately successful in identifying valid, high-quality lead compounds.

Section 1: Assay Development and Optimization: The Foundation of a Successful Screen

The validity of any HTS campaign hinges on the quality of the assay. For pyrazole carboxylic acid libraries, it is not enough to simply develop an assay that works; one must proactively design an assay system that is resistant to the specific interference modalities of this chemical class. The choice between a biochemical and a cell-based format is the first critical decision.

• Biochemical Assays: These assays utilize purified components (e.g., an enzyme and its substrate) and are ideal for mechanistic studies and structure-activity relationship (SAR) analysis.[11] They offer high precision but can be susceptible to compound interference. For example, a screen for metalloprotease inhibitors could be plagued by false positives from carboxylic acids chelating the catalytic zinc ion.

• Cell-Based Assays: These provide a more physiologically relevant context, assessing a compound's effect within a living cell.[11][12] This format inherently tests for cell permeability and can mitigate some forms of non-specific inhibition. However, results can be confounded by general cytotoxicity.[13][14]

Key Consideration: Proactive Interference Mitigation

The central dogma for screening this library type is to anticipate and control for false positives. The carboxylic acid moiety can interfere by:

• Chelation: Binding essential metal cofactors in enzymes.

• Reactivity: Forming covalent bonds or acting as aggregators.

• Assay Technology Interference: Quenching fluorescence or inhibiting reporter enzymes like luciferase.[10]

Therefore, the inclusion of counter-screens is not optional, but a mandatory component of the workflow. A simple yet effective counter-screen is to run active compounds in an assay mixture lacking the primary biological target. A compound that remains active in this "targetless" assay is a clear interference compound and should be deprioritized.

Protocol 1: Development of a Robust Biochemical Inhibition Assay

This protocol provides a generalized workflow for a fluorescence-based enzymatic assay, with built-in checkpoints for screening carboxylic acids.

• Reagent Preparation & QC:

  • Source or purify the target protein to >95% purity. Confirm identity and activity.

  • Synthesize or procure a fluorogenic substrate. Validate its kinetic parameters (Km, Vmax) with the target enzyme.

  • Prepare a concentrated stock of the pyrazole carboxylic acid library (typically 10 mM in 100% DMSO).

• Assay Miniaturization & Optimization (384-well format):

  • Determine the optimal concentrations of enzyme and substrate. Aim for a substrate concentration at or below the Km to maximize sensitivity for competitive inhibitors.

  • Test for DMSO tolerance. Ensure the final DMSO concentration (typically ≤1%) does not significantly inhibit the enzyme.

  • Define positive (e.g., a known inhibitor) and negative (DMSO vehicle) controls.

• Assay Procedure:

  • Dispense 20 µL of assay buffer containing the optimized enzyme concentration into all wells of a 384-well plate.

  • Using an automated liquid handler, transfer 0.5 µL of test compounds, positive controls, and negative controls to the appropriate wells.

  • Incubate the plate for 15 minutes at room temperature to allow for compound-enzyme binding.

  • Initiate the reaction by adding 20 µL of assay buffer containing the fluorogenic substrate.

  • Immediately begin kinetic reading on a plate reader (e.g., Excitation/Emission at 340/460 nm) every 60 seconds for 20-30 minutes.

• Data Analysis:

  • Calculate the reaction velocity (rate) for each well.

  • Normalize the data to controls:

    • % Inhibition = 100 * (1 - (Rate_compound - Rate_bkgd) / (Rate_vehicle - Rate_bkgd))

• Validation:

  • Run several plates with only positive and negative controls.

  • Calculate the Z'-factor for each plate. A robust assay must have a Z' > 0.5.[15]

Protocol 2: Development of a Cell-Based Cytotoxicity Assay (MTT)

This protocol outlines a standard screening method for assessing the anti-proliferative effects of compounds on cancer cell lines.[13][16]

• Cell Culture:

  • Culture the desired cancer cell line (e.g., HCT-116, MCF-7) in the recommended medium until ~80% confluency.[16]

• Cell Seeding:

  • Trypsinize and count the cells. Seed 5,000-10,000 cells per well in 100 µL of medium into a 96-well plate.

  • Incubate for 24 hours to allow cells to adhere.

• Compound Treatment:

  • Perform a serial dilution of the pyrazole carboxylic acid library compounds.

  • Add the compounds to the cells at the desired final concentrations (e.g., ranging from 0.1 to 100 µM). Include a DMSO vehicle control.

  • Incubate for 48-72 hours.

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Read the absorbance at 570 nm on a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the DMSO control.

  • Plot the viability against the log of the compound concentration and fit to a dose-response curve to determine the IC50 value.

Parameter	Acceptance Criterion	Causality and Importance
Z'-Factor	> 0.5	Measures the statistical separation between positive and negative controls. A high Z' indicates a large, reliable assay window, ensuring that hits are statistically significant and not random noise.[15]
Signal-to-Background (S/B)	> 5	Represents the dynamic range of the assay. A high S/B ensures that the signal is strong enough to be detected above the inherent noise of the system.
DMSO Tolerance	< 20% inhibition at final concentration	High concentrations of the compound solvent (DMSO) can denature proteins or stress cells. This parameter confirms that the observed effect is from the compound, not the vehicle.
Reproducibility (CV)	< 15%	The Coefficient of Variation across replicate plates ensures that the assay performs consistently over time, which is critical for a large-scale HTS campaign.

Section 2: The HTS Campaign and Hit Triage Cascade

A full HTS campaign is a structured, multi-stage process designed to efficiently funnel a large library down to a small number of high-quality, validated hits.[17]

The Screening Funnel

• Primary Screen: The entire library is screened at a single, high concentration (e.g., 10-50 µM). The goal is maximum sensitivity to avoid missing any potential actives. A hit threshold is typically set at >50% inhibition or >3 standard deviations from the plate mean.[15][18]

• Confirmation Screen: All "hits" from the primary screen are re-tested under the same conditions to eliminate random errors and confirm activity.

• Dose-Response Analysis: Confirmed hits are tested across a range of concentrations (e.g., an 8-point curve) to determine their potency (IC50 or EC50). This step is crucial for ranking compounds and establishing preliminary SAR.

Figure 1: The High-Throughput Screening (HTS) Workflow.

The Hit Triage Cascade: Separating Wheat from Chaff

For pyrazole carboxylic acid libraries, the hit triage process is arguably the most critical stage. This is where scientific expertise is applied to eliminate the false positives that are inherent to this compound class. The goal is to build confidence in each remaining hit.[17]

Figure 2: Hit Triage Cascade for Pyrazole Carboxylic Acids.

Breakdown of the Triage Cascade:

• Computational Filtering: Before any further wet lab work, hits are analyzed computationally. They are checked against databases of known Pan-Assay Interference Compounds (PAINS) and frequent hitters.[17] Compounds containing these undesirable substructures are immediately flagged.

• Interference Filter (The Litmus Test): This is the most important step. All potent hits are tested in the relevant counter-screen (e.g., the assay minus the target enzyme). Any compound that shows activity here is a false positive and must be discarded. This single step saves enormous resources by preventing the follow-up of artifactual hits.

• Structure-Activity Relationship (SAR) Analysis: The remaining compounds are clustered by chemical similarity. The presence of a cluster of structurally related active compounds provides much higher confidence than a "singleton" hit.[17] Early SAR can provide valuable clues about the pharmacophore.

• Orthogonal Assay Confirmation: To ensure the observed activity is not an artifact of the primary assay technology (e.g., fluorescence), hits should be re-tested in an assay with a different readout principle.[15] For example, if the primary screen was a fluorescence polarization assay, confirmation could be done using Surface Plasmon Resonance (SPR) or a thermal shift assay, which are label-free biophysical methods that directly measure binding.[17]

Section 3: Hit Validation and Follow-up Studies

A "validated hit" from the triage cascade is not the end of the process. It is the beginning of the resource-intensive hit-to-lead phase. The goal of these final studies is to unequivocally prove that the compound works via the intended mechanism.

• Direct Target Engagement: It is essential to prove that the compound physically binds to the target protein. Techniques like Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or Cellular Thermal Shift Assays (CETSA) can confirm binding and provide quantitative data on binding affinity (KD).[17]

• Mechanism of Action (MoA) Studies: For enzymatic targets, experiments should be conducted to determine the mode of inhibition (e.g., competitive, non-competitive, uncompetitive).[17] This can be done by measuring the IC50 at different substrate concentrations.

• Selectivity Profiling: Hits should be tested against related off-target proteins to assess their selectivity. A highly selective compound is much more likely to become a safe and effective drug.

Conclusion

High-throughput screening of pyrazole carboxylic acid libraries offers a powerful avenue for the discovery of novel therapeutics. However, success is predicated on a deep understanding of the specific challenges posed by the carboxylic acid functional group. A screening strategy built on the principles of proactive interference mitigation, mandatory counter-screening, and a rigorous, multi-step hit triage cascade is essential for navigating these challenges. By moving beyond simple activity measurements to build a comprehensive, evidence-based case for each hit, researchers can eliminate artifactual data and focus their efforts on compounds with genuine therapeutic potential. This disciplined, scientifically-grounded approach transforms HTS from a mere numbers game into a precise tool for innovation in drug discovery.[9]

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Application Notes and Protocols for Evaluating the Efficacy of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic Acid

Introduction: Unveiling the Therapeutic Potential of a Novel Pyrazole Compound

The pyrazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties[1][2]. 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is a novel compound belonging to this promising class of molecules. Based on the established bioactivity of related pyrazole-containing compounds, it is hypothesized that this agent may exert potent anti-cancer effects.

These application notes provide a comprehensive suite of cell-based assays to rigorously evaluate the efficacy of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. The protocols herein are designed to elucidate its impact on cancer cell viability, its potential to induce programmed cell death (apoptosis), its influence on cell cycle progression, and its effect on key signaling pathways implicated in oncogenesis and inflammation, such as the NF-κB pathway.

This guide is intended for researchers, scientists, and drug development professionals. It offers not just step-by-step instructions but also the scientific rationale behind the experimental choices, ensuring a thorough and robust evaluation of this compound's therapeutic potential.

Part 1: Foundational Efficacy Screening - Cell Viability Assays

The initial step in characterizing the biological activity of any potential therapeutic agent is to determine its effect on cell viability. This allows for the quantification of the compound's potency, typically expressed as the half-maximal inhibitory concentration (IC50). We present two robust methods for this purpose: the colorimetric MTT assay and the more sensitive luminescent CellTiter-Glo® assay.

Scientific Rationale

• MTT Assay: This assay measures the metabolic activity of cells. Viable cells possess mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[3][4][5][6][7] The intensity of the purple color is directly proportional to the number of metabolically active (viable) cells.[3][4][5][6][7]

• CellTiter-Glo® Luminescent Cell Viability Assay: This is a highly sensitive method that quantifies ATP, the universal energy currency of metabolically active cells.[8][9][10] The assay utilizes a thermostable luciferase that, in the presence of ATP, generates a stable "glow-type" luminescent signal.[1][8][9][10] The light output is directly proportional to the number of viable cells.[8][9][10]

Experimental Workflow: Cell Viability Assessment

Caption: Workflow for determining cell viability using MTT or CellTiter-Glo® assays.

Protocols

• A549: Human lung carcinoma (adherent)

• MCF-7: Human breast adenocarcinoma (adherent)

• K562: Human chronic myelogenous leukemia (suspension)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. For adherent cells (A549, MCF-7), allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid in culture medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT protocol, using an opaque-walled 96-well plate.

• Reagent Preparation: Thaw the CellTiter-Glo® buffer and reconstitute the lyophilized substrate to prepare the CellTiter-Glo® reagent.

• Lysis and Signal Generation: Add 100 µL of the prepared CellTiter-Glo® reagent to each well.

• Incubation: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

Data Analysis and Interpretation

• Normalization: Subtract the average absorbance/luminescence of the no-cell control from all other wells. Normalize the data to the vehicle control, which represents 100% viability.

• IC50 Calculation: Plot the normalized viability (%) against the logarithm of the compound concentration. Use a non-linear regression (sigmoidal dose-response) to fit the curve and determine the IC50 value, which is the concentration of the compound that inhibits cell viability by 50%.[11][12][13][14][15]

Parameter	Description
IC50	The concentration of an inhibitor where the response is reduced by half. A lower IC50 value indicates higher potency.

Part 2: Mechanistic Insights - Apoptosis and Cell Cycle Analysis

A reduction in cell viability can be due to either cell death (cytotoxicity) or an inhibition of cell proliferation (cytostatic effect). The following assays are designed to distinguish between these mechanisms and to provide deeper insights into the mode of action of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Scientific Rationale

• Annexin V/Propidium Iodide (PI) Staining: During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[16] Annexin V is a protein that has a high affinity for PS in the presence of Ca2+ and can be fluorescently labeled to detect apoptotic cells.[2][17][18][19] Propidium iodide (PI) is a fluorescent dye that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells to stain the DNA.[20] This dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[20][21][22]

• Caspase Activity Assay: Caspases are a family of proteases that are the central executioners of apoptosis.[23][24][25][26][27] Initiator caspases (e.g., caspase-9) are activated by pro-apoptotic signals, and they, in turn, activate executioner caspases (e.g., caspase-3 and -7), which cleave a multitude of cellular substrates, leading to the morphological and biochemical hallmarks of apoptosis.[23][24][25][26][27] Measuring the activity of caspases, particularly caspase-3/7, provides a direct assessment of apoptosis induction.

• Cell Cycle Analysis by PI Staining: Many anti-cancer agents exert their effects by disrupting the cell cycle, leading to an arrest at specific phases (G1, S, or G2/M).[28] Propidium iodide stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the DNA content.[29][30] By analyzing the distribution of fluorescence intensity in a population of cells using flow cytometry, one can determine the percentage of cells in each phase of the cell cycle.[28][29][30][31][32]

Experimental Workflow: Apoptosis and Cell Cycle

Caption: Workflow for apoptosis and cell cycle analysis.

Protocols

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid at concentrations around the determined IC50 for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Staining: Wash the cells with cold PBS and resuspend in 1X Annexin V binding buffer. Add fluorescently labeled Annexin V and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples by flow cytometry within one hour.

• Cell Culture and Treatment: Perform the assay in a 96-well opaque-walled plate as described for the CellTiter-Glo® assay.

• Reagent Addition: Add Caspase-Glo® 3/7 reagent to each well.

• Incubation: Mix and incubate at room temperature for 30-60 minutes.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

• Cell Culture and Treatment: Follow step 1 of the Annexin V/PI protocol.

• Cell Harvesting: Harvest the cells as described above.

• Fixation: Resuspend the cell pellet in cold PBS and add dropwise to ice-cold 70% ethanol while vortexing gently. Fix overnight at -20°C.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the pellet in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples using a flow cytometer.

Data Analysis and Interpretation

• Annexin V/PI: The flow cytometry data is typically displayed as a dot plot with Annexin V fluorescence on the x-axis and PI fluorescence on the y-axis. The plot is divided into four quadrants:

  • Lower-left (Annexin V-/PI-): Live cells

  • Lower-right (Annexin V+/PI-): Early apoptotic cells

  • Upper-right (Annexin V+/PI+): Late apoptotic/necrotic cells

  • Upper-left (Annexin V-/PI+): Necrotic cells[20][21][22]

• Caspase Activity: The luminescent signal is proportional to caspase-3/7 activity. An increase in luminescence in treated cells compared to the control indicates apoptosis induction.

• Cell Cycle: The flow cytometer generates a histogram of DNA content. The percentage of cells in G0/G1, S, and G2/M phases is determined by analyzing the peak areas. An accumulation of cells in a particular phase suggests cell cycle arrest.[28][29][30][31][32]

Part 3: Target Pathway Investigation - NF-κB Signaling

Given the known anti-inflammatory properties of many pyrazole derivatives, it is plausible that 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid may modulate inflammatory signaling pathways that are also implicated in cancer, such as the NF-κB pathway.

Scientific Rationale

The transcription factor NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) is a key regulator of the inflammatory response and also plays a critical role in cancer cell proliferation, survival, and invasion.[33] In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation (e.g., by TNF-α), IκB is degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of its target genes.[33] An NF-κB luciferase reporter assay is a sensitive method to quantify the activity of this pathway.[33][34][35][36][37]

Experimental Workflow: NF-κB Reporter Assay

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Application Notes &amp; Protocols: 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid as a Versatile Synthon for High-Value Heterocyclic Scaffolds

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid as a pivotal synthon. Pyrazole-containing molecules are foundational scaffolds in modern pharmacology, exhibiting a vast array of biological activities including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] This guide moves beyond simple procedural listings to explain the underlying chemical logic, enabling scientists to leverage this versatile building block for the synthesis of diverse and complex heterocyclic systems. We present detailed, field-tested protocols for the synthesis of fused pyrazole derivatives, such as pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-d]pyridazines, as well as for the straightforward derivatization of the carboxylic acid moiety to generate libraries of potential therapeutic agents.

Introduction: The Strategic Importance of the Pyrazole Core

The pyrazole ring is a five-membered heterocycle with two adjacent nitrogen atoms, a structure that has become a "privileged scaffold" in medicinal chemistry.[5] Its unique electronic properties, capacity for hydrogen bonding, and metabolic stability have led to its incorporation into numerous FDA-approved drugs, such as Celecoxib (anti-inflammatory), Crizotinib (anti-cancer), and Sulfaphenazole (antimicrobial).[6]

The subject of this guide, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid , offers a particularly advantageous starting point for synthetic campaigns. It features:

• A substituted aryl group at the 3-position, which can be tailored for specific receptor interactions.

• A carboxylic acid handle at the 5-position, a versatile functional group that can be readily converted into amides, esters, or used as a directing group for cyclization reactions.[4][7][8]

This combination allows for the construction of more complex, fused heterocyclic systems with significant therapeutic potential.

Synthesis of the Core Synthon

The initial synthesis of the title compound is a critical first step. A robust and scalable method involves a classical cyclocondensation reaction, a cornerstone of pyrazole synthesis.[9][10][11] The general strategy is the reaction of a hydrazine derivative with a 1,3-dicarbonyl compound.

Caption: Workflow for the synthesis of the pyrazole carboxylic acid synthon.

Protocol 1: Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

This protocol is based on the well-established Knorr pyrazole synthesis. The choice of diethyl acetonedicarboxylate provides the necessary carbon backbone for the pyrazole ring and the eventual carboxylic acid group after hydrolysis.

Materials:

• 2,4-Dimethylphenylhydrazine hydrochloride

• Diethyl acetonedicarboxylate

• Sodium acetate

• Ethanol

• Hydrochloric acid (concentrated)

• Sodium hydroxide

Procedure:

• Hydrazine Liberation: In a round-bottom flask, dissolve 2,4-dimethylphenylhydrazine hydrochloride (1.0 eq) and sodium acetate (1.1 eq) in ethanol. Stir for 15 minutes at room temperature to liberate the free hydrazine base.

• Condensation: Add diethyl acetonedicarboxylate (1.0 eq) dropwise to the mixture. The reaction is often mildly exothermic.

• Cyclization & Saponification: Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by TLC. After completion, cool the mixture to room temperature.

• Add a 4M aqueous solution of sodium hydroxide (3.0 eq) and return the mixture to reflux for an additional 2-3 hours to saponify the ester group.

• Work-up and Isolation: Cool the reaction mixture in an ice bath. Carefully acidify with concentrated HCl until the pH is ~2-3. A precipitate will form.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and then with a small amount of cold ethanol.

• Dry the product under vacuum to yield 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid as a solid. Recrystallization from an ethanol/water mixture can be performed for higher purity.

Expert Insight: The initial liberation of the free hydrazine is crucial for efficient condensation. Sodium acetate acts as a mild base, preventing side reactions that can occur under stronger basic conditions. The one-pot saponification simplifies the workflow, making this an efficient route.

Application I: Synthesis of Pyrazolo[1,5-a]pyrimidines

Pyrazolo[1,5-a]pyrimidines are purine bioisosteres that have garnered significant attention as potent inhibitors of various protein kinases, making them attractive scaffolds in oncology research.[12][13][14] A common and efficient route to this fused system involves the cyclocondensation of a 5-aminopyrazole with a β-dicarbonyl compound or its equivalent.[15][16] Therefore, the carboxylic acid of our synthon must first be converted to an amino group. The Curtius rearrangement provides a reliable method for this transformation.

Caption: Pathway from carboxylic acid to pyrazolo[1,5-a]pyrimidine.

Protocol 2: Conversion to 5-Aminopyrazole via Curtius Rearrangement

Safety First: This procedure involves thionyl chloride (corrosive) and sodium azide (highly toxic and potentially explosive). Work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE).

Materials:

• 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

• Thionyl chloride (SOCl₂)

• Sodium azide (NaN₃)

• Acetone (anhydrous)

• Toluene

• Hydrochloric acid (6M)

Procedure:

• Acid Chloride Formation: In a flask equipped with a reflux condenser and a gas trap, suspend the pyrazole carboxylic acid (1.0 eq) in a minimal amount of toluene. Add thionyl chloride (2.0 eq) and a catalytic amount of DMF. Heat the mixture at 70 °C for 2-3 hours until a clear solution is obtained and gas evolution ceases.

• Remove excess thionyl chloride and toluene under reduced pressure. The crude acid chloride is used directly in the next step.

• Azide Formation: Dissolve the crude acid chloride in anhydrous acetone and cool to 0 °C. In a separate flask, dissolve sodium azide (1.5 eq) in a minimal amount of water and add it dropwise to the acetone solution, maintaining the temperature at 0 °C. Stir for 1 hour.

• Rearrangement & Hydrolysis: Pour the reaction mixture into ice water and extract with toluene. Wash the organic layer with brine, dry over Na₂SO₄, and then heat the toluene solution to reflux for 2-4 hours to effect the Curtius rearrangement to the isocyanate.

• Cool the solution and add 6M HCl. Reflux vigorously for 4-6 hours to hydrolyze the isocyanate.

• Isolation: Cool the mixture, and basify with aqueous NaOH to pH ~9-10. Extract the product with ethyl acetate. Dry the organic layer over Na₂SO₄, filter, and concentrate under vacuum to yield the 5-aminopyrazole derivative.

Protocol 3: Cyclocondensation to form Pyrazolo[1,5-a]pyrimidine

Materials:

• 5-Amino-3-(2,4-dimethylphenyl)-1H-pyrazole

• Acetylacetone (or other 1,3-dicarbonyl compound)

• Glacial acetic acid

Procedure:

• Dissolve the 5-aminopyrazole (1.0 eq) and acetylacetone (1.1 eq) in glacial acetic acid.

• Heat the mixture to reflux for 3-5 hours. Monitor by TLC.

• Cool the reaction to room temperature and pour it onto crushed ice.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Collect the resulting precipitate by vacuum filtration, wash with water, and dry.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Product Example	Reactant	Expected Yield	Key Spectroscopic Data (Hypothetical)
7-(2,4-Dimethylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine	Acetylacetone	75-85%	¹H NMR: Singlets for pyrimidine methyls (~2.5 ppm), pyrazole methyls (~2.3, 2.1 ppm). Aromatic protons in expected regions.
7-(2,4-Dimethylphenyl)-5-hydroxy-2-methylpyrazolo[1,5-a]pyrimidine	Ethyl acetoacetate	70-80%	¹H NMR: Absence of one pyrimidine methyl, presence of a broad OH signal. MS: Correct M+ peak.

Application II: Synthesis of Pyrazolo[3,4-d]pyridazines

The pyrazolo[3,4-d]pyridazine scaffold is another heterocycle of significant biological interest.[17] The synthesis of the pyridazinone ring fused to a pyrazole typically requires the cyclocondensation of a hydrazine with a 1,2-dicarbonyl functionality. This can be achieved by first introducing a carbonyl group at the C4 position of our pyrazole synthon, adjacent to the C5-carboxylic acid. The Vilsmeier-Haack reaction is an excellent method for installing a formyl (aldehyde) group at this position.[18]

Caption: Pathway from carboxylic acid to pyrazolo[3,4-d]pyridazinone.

Protocol 4: Vilsmeier-Haack Formylation at C4

Safety First: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Handle with extreme care in a fume hood.

Materials:

• 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

Procedure:

• In a flask cooled to 0 °C, slowly add POCl₃ (3.0 eq) to DMF (5.0 eq) to pre-form the Vilsmeier reagent. Stir for 30 minutes.

• Add the pyrazole carboxylic acid (1.0 eq) portion-wise to the Vilsmeier reagent, ensuring the temperature does not rise above 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to 60-70 °C for 4-6 hours.

• Work-up: Cool the reaction mixture and pour it carefully onto a large amount of crushed ice with vigorous stirring.

• Neutralize the solution with solid sodium bicarbonate or aqueous NaOH until it is slightly basic.

• The product will precipitate. Collect the solid by vacuum filtration, wash with copious amounts of water, and dry under vacuum.

Protocol 5: Cyclocondensation with Hydrazine

Safety First: Hydrazine hydrate is toxic and a suspected carcinogen. Handle with appropriate PPE in a fume hood.

Materials:

• 4-Formyl-3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

• Hydrazine hydrate (80% solution)

• Ethanol

Procedure:

• Suspend the 4-formyl pyrazole derivative (1.0 eq) in ethanol.

• Add hydrazine hydrate (1.2 eq) dropwise.

• Heat the mixture to reflux for 3-6 hours. A precipitate often forms as the reaction proceeds.

• Cool the reaction to room temperature.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry to yield the pyrazolo[3,4-d]pyridazin-7-one.

Product	Expected Yield	Key Spectroscopic Data (Hypothetical)	Potential Biological Activity
2-(2,4-Dimethylphenyl)-5H-pyrazolo[3,4-d]pyridazin-7(6H)-one	80-90%	¹H NMR: Presence of two broad NH signals, disappearance of aldehyde and carboxylic acid protons. IR: Strong C=O stretch for the pyridazinone ring.	Antifungal, Antibacterial[17][19]

Application III: Direct Derivatization for Library Synthesis

The carboxylic acid group is a prime handle for creating large libraries of compounds for high-throughput screening. Simple amide coupling reactions can be used to introduce a vast diversity of chemical functionalities, which is a cornerstone of modern drug discovery.[4][20]

Caption: General scheme for amide library synthesis.

Protocol 6: General Procedure for Amide Coupling

Expert Insight: The use of coupling agents like EDC (or HATU, HBTU) in the presence of an activator like HOBt minimizes side reactions and racemization (if chiral amines are used), leading to cleaner products and higher yields compared to the acid chloride method.

Materials:

• 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

• A diverse selection of primary and secondary amines

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or DMF

Procedure:

• In a vial, dissolve the pyrazole carboxylic acid (1.0 eq), HOBt (1.2 eq), and the desired amine (1.1 eq) in anhydrous DCM.

• Add DIPEA (2.0 eq) to the mixture.

• Finally, add EDC (1.2 eq) and stir the reaction at room temperature for 12-24 hours.

• Work-up: Dilute the reaction with DCM and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude amide by column chromatography or recrystallization as needed.

Amine Input (Example)	Product Class	Potential Therapeutic Area
Morpholine	Morpholine Amides	CNS disorders, Anticancer
4-Chlorobenzylamine	Benzylamides	Antimicrobial, Antifungal
L-Proline methyl ester	Chiral Amides	Asymmetric synthesis, Protease inhibitors

Conclusion

3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is a powerful and versatile synthon that serves as a gateway to a multitude of high-value heterocyclic compounds. Its strategic functionalization allows for the rational design and synthesis of fused systems like pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-d]pyridazines, as well as the rapid generation of diverse chemical libraries through amide coupling. The protocols detailed herein provide a robust foundation for researchers to explore the rich chemical space accessible from this starting material, accelerating efforts in drug discovery and development.

References

As per the E-E-A-T guidelines, all references are provided with accessible links for verification.

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PubMed Central. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PubMed Central. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

• Synthesis of pyrazolo[1,5-a]pyrimidines (5a–c),... ResearchGate. [Link]

• Synthesis of pyrazolo[1,5-a]pyrimidines (5a–d). ResearchGate. [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. PubMed Central. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. PubMed Central. [Link]

• Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. Slideshare. [Link]

• Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks. [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. [Link]

• (PDF) Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. ResearchGate. [Link]

• Synthesis of some pyrazole-3-carboxylic acid-hydrazide and pyrazolopyridazine compounds. ResearchGate. [Link]

• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate. [Link]

• The Latest Progress on the Preparation and Biological activity of Pyrazoles. Biointerface Research in Applied Chemistry. [Link]

• Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Academic Strive. [Link]

• Molecular Design of Pyrazolo[3,4-d]pyridazines. ResearchGate. [Link]

• Serendipitous Formation of 2H-Pyrazolo[3,4-d]pyridazin-7(6H)-ones from 3-Arylsydnones. ResearchGate. [Link]

• Synthesis and Characterization of Some Pyrazole Derivatives of 1,5-Diphenyl-1H-pyrazole-3,4-dicarboxylic Acid. Semantic Scholar. [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. PubMed Central. [Link]

• Convenient one-pot synthesis and biological evaluation of novel 3,5-dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives... ChemRxiv. [Link]

• A kind of synthetic method of intermediate 1-(3-chloro-2-pyridyl)-3-bromo-1H-5-pyrazolecarboxylic acid.

• A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris Publisher. [Link]

• Design, synthesis and insecticidal activities of N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-1,3-diphenyl... The Royal Society of Chemistry. [Link]

• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. MDPI. [Link]

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Application Note &amp; Protocol: Evaluating the Anti-inflammatory Activity of Pyrazole Derivatives Using the Carrageenan-Induced Paw Edema Model

Introduction: The Rationale for Targeting Inflammation with Pyrazole Derivatives

Non-steroidal anti-inflammatory drugs (NSAIDs) are common therapeutics that function by inhibiting COX enzymes.[2] However, traditional NSAIDs inhibit both COX-1, which has a protective role in the gastrointestinal tract, and COX-2, which is primarily induced at sites of inflammation.[6][7][8] This non-selective inhibition can lead to significant gastrointestinal side effects.[6]

Pyrazole, a five-membered heterocyclic ring, serves as a versatile scaffold in medicinal chemistry.[2][5] Notably, pyrazole derivatives have been developed as potent and selective COX-2 inhibitors, exemplified by the FDA-approved drug celecoxib.[2][6] This selectivity for COX-2 offers the potential for effective anti-inflammatory action with a reduced risk of gastrointestinal complications, making novel pyrazole derivatives a promising area of drug discovery.[2][8][9]

This application note provides a detailed, field-proven protocol for the in vivo assessment of novel pyrazole derivatives using the carrageenan-induced paw edema model, a robust and highly reproducible assay for acute inflammation.[10][11][12]

The Carrageenan-Induced Paw Edema Model: Mechanism and Justification

The carrageenan-induced paw edema model is a gold-standard preclinical assay for evaluating the efficacy of acute anti-inflammatory agents.[10][12] Its widespread use is due to its high reproducibility and well-characterized biphasic mechanism.[10][13]

Mechanism of Action: Upon subplantar injection into a rodent's paw, carrageenan, a sulfated polysaccharide, elicits a biphasic inflammatory response:[11][13]

• Early Phase (0-2.5 hours): This phase is characterized by the release of histamine, serotonin, and bradykinin, leading to initial vasodilation and increased vascular permeability.[11][13]

• Late Phase (3-6 hours): This phase is primarily mediated by the production of prostaglandins, which is dependent on the upregulation of the COX-2 enzyme.[1] This phase also involves the infiltration of neutrophils into the inflamed tissue.[11][13]

The late phase is the most relevant for assessing the efficacy of COX-2 inhibitors like pyrazole derivatives.[5] The quantifiable increase in paw volume (edema) serves as a direct and reliable biomarker of the inflammatory response.[12]

Inflammatory Cascade in Carrageenan-Induced Edema

The following diagram illustrates the key mediators and the point of intervention for COX-2 inhibitors.

Caption: Mechanism of late-phase inflammation and COX-2 inhibition.

Ethical Considerations in Animal Experimentation

All procedures involving animals must be conducted with the highest standards of humane care. It is imperative to obtain approval from an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics board before commencing any study.[14][15] The principles of the 3Rs (Replacement, Reduction, and Refinement) should be strictly adhered to throughout the experimental process to minimize animal suffering and the number of animals used.[15][16] This protocol is designed to generate robust data while ensuring animal welfare is a top priority.[17][18]

Detailed Experimental Protocol

This protocol provides a self-validating system through the inclusion of negative and positive controls.

Materials and Reagents

• Test Animals: Male Wistar rats (180-220 g) or Swiss albino mice (20-25 g). Animals should be acclimatized for at least one week under standard laboratory conditions (22±2°C, 12h light/dark cycle, free access to food and water).

• Test Compounds: Pyrazole derivatives to be tested.

• Phlogistic Agent: Lambda (λ)-Carrageenan (Type IV).

• Vehicle: The solvent used to dissolve/suspend the test compounds (e.g., 0.5% Carboxymethyl cellulose (CMC) in normal saline).

• Positive Control: Indomethacin or Diclofenac sodium.[19][20][21][22]

• Anesthetic: (As required for terminal procedures, per IACUC guidelines).

• Equipment:

  • Digital Plethysmometer for accurate paw volume measurement.[23][24][25][26]

  • Animal balance.

  • Oral gavage needles (for oral administration).

  • 1 mL syringes with 26-gauge needles.

  • Vortex mixer.

Preparation of Solutions

• Carrageenan Solution (1% w/v): Suspend 100 mg of λ-carrageenan in 10 mL of sterile 0.9% saline. Mix vigorously using a vortex mixer just before use to ensure a uniform suspension.

• Test Compound Solutions: Prepare desired concentrations of pyrazole derivatives in the chosen vehicle. The dose will be determined by prior toxicity studies.

• Positive Control Solution: Prepare Indomethacin (e.g., 10 mg/kg) in the vehicle.

Experimental Design & Animal Grouping

A minimum of 5-6 animals per group is recommended for statistical power.

Group	Treatment (Administered Orally, 1 hour before Carrageenan)	Challenge (Subplantar Injection)
I	Vehicle (e.g., 10 mL/kg)	0.1 mL of 1% Carrageenan
II	Positive Control (Indomethacin, 10 mg/kg)	0.1 mL of 1% Carrageenan
III	Test Compound - Dose 1 (e.g., 10 mg/kg)	0.1 mL of 1% Carrageenan
IV	Test Compound - Dose 2 (e.g., 20 mg/kg)	0.1 mL of 1% Carrageenan
V	Test Compound - Dose 3 (e.g., 40 mg/kg)	0.1 mL of 1% Carrageenan

Step-by-Step Procedure

• Fasting: Fast animals overnight (approx. 12-18 hours) before the experiment but allow free access to water. This ensures uniform absorption of orally administered compounds.

• Baseline Paw Volume (V₀): Gently restrain the rat and immerse its right hind paw into the plethysmometer's measuring cell up to the tibiotarsal articulation (ankle joint). Record the initial paw volume. This is the V₀ reading.

• Compound Administration: Administer the vehicle, positive control, or test compounds to the respective groups via oral gavage. The volume is typically 10 mL/kg for rats.

• Waiting Period: Wait for 60 minutes to allow for the absorption of the administered compounds.

• Induction of Inflammation: Inject 0.1 mL of the freshly prepared 1% carrageenan suspension into the subplantar surface of the right hind paw of each animal.

• Post-Challenge Measurements: Measure the paw volume (Vt) using the plethysmometer at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[1][21] The peak edema is typically observed between 3 and 5 hours.[11][12]

Experimental Workflow Diagram

Caption: Step-by-step workflow for the paw edema assay.

Data Analysis and Interpretation

The anti-inflammatory activity is quantified by calculating the percentage inhibition of edema for each treated group compared to the vehicle-treated control group.

• Calculate Edema Volume (ΔV): For each animal at each time point, calculate the increase in paw volume.

  • ΔV = Vt - V₀

  • Where:

    • Vt = Paw volume at time 't' after carrageenan injection.

    • V₀ = Baseline paw volume before any treatment.

• Calculate Percentage Inhibition of Edema: This is typically calculated at the time of peak edema (e.g., 3 or 4 hours).

  • % Inhibition = [ (ΔVc - ΔVt) / ΔVc ] * 100

  • Where:

    • ΔVc = Mean edema volume in the vehicle control group.

    • ΔVt = Mean edema volume in the drug-treated group.

Presentation of Results

Data should be presented as the mean ± Standard Error of the Mean (SEM). Statistical significance between the control and treated groups can be determined using an appropriate statistical test, such as a one-way ANOVA followed by Dunnett's post-hoc test. A p-value of <0.05 is typically considered significant.

Example Data Table (at 4 hours post-carrageenan):

Group	Treatment	Dose (mg/kg)	Mean Paw Edema (ΔV) ± SEM (mL)	% Inhibition of Edema
I	Vehicle	10 mL/kg	0.75 ± 0.06	-
II	Indomethacin	10	0.32 ± 0.04	57.3%
III	Pyrazole Deriv. A	10	0.61 ± 0.05	18.7%
IV	Pyrazole Deriv. A	20	0.45 ± 0.03	40.0%
V	Pyrazole Deriv. A	40	0.35 ± 0.04*	53.3%
Statistically significant difference from the Vehicle group (p < 0.05).

Interpretation of Outcomes

• A statistically significant reduction in paw edema volume in the test compound groups compared to the vehicle control group indicates anti-inflammatory activity.

• A dose-dependent response, where higher doses of the pyrazole derivative lead to greater inhibition of edema, strengthens the evidence of the compound's efficacy.

• Comparing the % inhibition of the test compounds to that of the standard drug (Indomethacin) provides a benchmark for its potency.

Conclusion

The carrageenan-induced paw edema model is a fundamental, reliable, and highly informative assay for the initial in vivo screening of novel anti-inflammatory compounds. By following this detailed protocol, researchers can effectively evaluate the therapeutic potential of pyrazole derivatives. A positive result in this model, demonstrating significant and dose-dependent inhibition of edema, provides a strong rationale for advancing the compound to more complex models of chronic inflammation and further mechanistic studies.

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• Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. (n.d.). MDPI.
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• DETERMINATION OF ANTI-EDEMATOUS ACTIVITY OF INDOMETHACIN AND NAPROXEN BY USING CARRAGEENAN INDUCE EDEMA IN RATS. (2019). International Journal of Research in Pharmaceutical and Nano Sciences (IJRPNS).
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• 8. What are COX-2 inhibitors and how do they work? [synapse.patsnap.com]
• 9. drugs.com [drugs.com]
• 10. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 11. researchgate.net [researchgate.net]
• 12. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 13. Mechanisms Involved in the Anti-Inflammatory Action of a Polysulfated Fraction from Gracilaria cornea in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biobostonconsulting.com [biobostonconsulting.com]
• 15. Ethical considerations regarding animal experimentation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The ethics of animal research. Talking Point on the use of animals in scientific research - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Animal models of chemically induced intestinal inflammation: predictivity and ethical issues - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. Anti-inflammatory activity of drugs using carrageenan induced paw-edema model | PPTX [slideshare.net]
• 20. Inhibition of carrageenan-induced edema by indomethacin or sodium salicylate does not prevent the increase of nerve growth factor in the rat hind paw - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 26. Plethysmometer Paw Volume Meter - San Diego Instruments [sandiegoinstruments.com]

Application Notes and Protocols for 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid in Agrochemical Research

Introduction: The Pivotal Role of Pyrazole Carboxylic Acids in Modern Agrochemicals

The pyrazole ring is a cornerstone pharmacophore in the discovery of novel agrochemicals, prized for its metabolic stability and versatile substitution patterns that allow for the fine-tuning of biological activity. Within this class, pyrazole carboxylic acid derivatives have emerged as critical intermediates and active ingredients in a range of successful commercial pesticides. These compounds often act by targeting specific enzymes or receptors in pests and weeds, leading to potent and selective activity. 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, with its characteristic substitution, represents a promising scaffold for the development of new herbicides, fungicides, and insecticides. The 2,4-dimethylphenyl group contributes to the molecule's lipophilicity, which can influence its uptake and transport within target organisms.

This guide provides a comprehensive overview of the potential applications of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid in agrochemical research. It is designed for researchers, scientists, and drug development professionals, offering detailed protocols for its synthesis, characterization, and evaluation in various agrochemical screening platforms. The methodologies described herein are based on established principles for pyrazole-based agrochemicals and are intended to serve as a robust starting point for further investigation.

PART 1: Synthesis and Characterization

A reliable and scalable synthesis is the first critical step in evaluating a novel compound. The synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid can be approached through several established methods for pyrazole ring formation.

Protocol 1: Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

This protocol outlines a common synthetic route involving the condensation of a β-ketoester with a substituted hydrazine.

Materials:

• Ethyl 2,4-dioxo-4-(2,4-dimethylphenyl)butanoate

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Ethyl acetate

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Ring Formation:

  • In a round-bottom flask, dissolve ethyl 2,4-dioxo-4-(2,4-dimethylphenyl)butanoate (1 equivalent) in ethanol.

  • Add hydrazine hydrate (1.1 equivalents) dropwise at room temperature.

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Hydrolysis:

  • To the crude pyrazole ester, add a 2M aqueous solution of sodium hydroxide.

  • Heat the mixture to 80°C and stir for 2-3 hours until the ester is fully hydrolyzed (monitored by TLC).

  • Cool the reaction mixture in an ice bath and acidify to pH 2-3 with 2M HCl.

  • A precipitate of the carboxylic acid should form.

• Purification:

  • Collect the solid by vacuum filtration and wash with cold water.

  • For higher purity, the crude product can be recrystallized from an ethanol/water mixture or purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

  • Dry the final product under vacuum.

Characterization: The structure and purity of the synthesized 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid should be confirmed by:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and identify all protons and carbons.

• Mass Spectrometry (MS): To determine the molecular weight.

• Melting Point: As an indicator of purity.

PART 2: Agrochemical Screening Protocols

The following protocols are designed to evaluate the potential herbicidal, fungicidal, and insecticidal activities of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. These are foundational assays that can be adapted and expanded upon based on initial findings.

Herbicidal Activity Screening

Many commercial pyrazole-based herbicides act by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). The following protocols will assess both pre- and post-emergence herbicidal activity.

This assay evaluates the compound's ability to prevent seed germination and seedling emergence.

Materials:

• Seeds of monocot (e.g., Echinochloa crus-galli - barnyardgrass) and dicot (e.g., Amaranthus retroflexus - redroot pigweed) weeds.

• Sterilized soil or sand.

• Petri dishes or small pots.

• 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid stock solution (e.g., 10,000 ppm in acetone or DMSO).

• A commercial herbicide as a positive control (e.g., Topramezone).

• Solvent blank as a negative control.

Procedure:

• Preparation:

  • Fill petri dishes or pots with sterilized soil.

  • Sow a known number of seeds (e.g., 20) of each weed species on the soil surface.

• Treatment Application:

  • Prepare serial dilutions of the test compound from the stock solution to achieve final concentrations of 1000, 500, 250, and 100 ppm.

  • Apply a fixed volume of each dilution evenly to the soil surface.

  • Apply the positive and negative controls in the same manner.

• Incubation:

  • Place the treated containers in a growth chamber with controlled temperature (25-28°C), humidity, and light cycle (e.g., 16h light / 8h dark).

  • Water as needed to maintain soil moisture.

• Evaluation:

  • After 14-21 days, assess the percentage of seed germination and the health of the emerged seedlings.

  • Record signs of phytotoxicity such as chlorosis, necrosis, and stunting.

  • Calculate the inhibition rate for each concentration.

This assay assesses the compound's effect on established seedlings.

Materials:

• Healthy, uniform seedlings of monocot and dicot weeds (e.g., at the 2-3 leaf stage).

• Pots with sterilized soil.

• Spray chamber.

• Test compound solutions with a surfactant (e.g., 0.1% Tween-20).

Procedure:

• Seedling Preparation:

  • Grow weed seedlings in pots until they reach the 2-3 leaf stage.

• Treatment Application:

  • Prepare spray solutions of the test compound at various concentrations (e.g., 150 g ai/ha).

  • Spray the seedlings evenly in a calibrated spray chamber.

  • Include positive and negative controls.

• Incubation and Evaluation:

  • Return the pots to the growth chamber.

  • After 7-14 days, visually assess the herbicidal effect using a rating scale (e.g., 0% = no effect, 100% = complete kill).

  • Record symptoms of phytotoxicity.

Workflow for Herbicidal Screening

Caption: Workflow for herbicidal activity screening.

Fungicidal Activity Screening

Pyrazole carboxamides are known to act as succinate dehydrogenase inhibitors (SDHIs), disrupting the fungal respiratory chain. The following in vitro assay is a primary screen for fungicidal activity.

Materials:

• Cultures of pathogenic fungi (e.g., Botrytis cinerea, Rhizoctonia solani).

• Potato Dextrose Agar (PDA) medium.

• Sterile petri dishes.

• Test compound stock solution in a suitable solvent.

• A commercial fungicide as a positive control (e.g., Pyraclostrobin).

Procedure:

• Medium Preparation:

  • Prepare PDA medium according to the manufacturer's instructions and autoclave.

  • Cool the medium to 45-50°C.

• Compound Incorporation:

  • Add the test compound stock solution to the molten PDA to achieve final concentrations (e.g., 50, 25, 12.5, 6.25 µg/mL).

  • Pour the amended PDA into sterile petri dishes and allow to solidify.

• Inoculation:

  • From a fresh culture of the test fungus, cut a mycelial plug (e.g., 5 mm diameter) from the edge of the colony.

  • Place the mycelial plug, mycelium-side down, in the center of the treated and control PDA plates.

• Incubation:

  • Incubate the plates at 25°C in the dark.

• Evaluation:

  • When the mycelial growth in the negative control plate has reached the edge of the dish, measure the diameter of the fungal colony on all plates.

  • Calculate the percentage of inhibition using the formula:

    • Inhibition (%) = [(C - T) / C] * 100

    • Where C is the colony diameter in the control and T is the colony diameter in the treatment.

  • Determine the EC₅₀ value (the concentration that inhibits 50% of mycelial growth).

Workflow for Fungicidal Screening

Technical Notes & Optimization

Technical Support Center: Purification of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the purification of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid via recrystallization. It is structured as a series of troubleshooting guides and frequently asked questions to directly address challenges encountered during experimental work.

Section 1: Fundamentals of Recrystallization for this Compound

This section addresses the foundational principles guiding the purification strategy, explaining the causality behind experimental choices.

Q1: What are the critical physicochemical properties of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid that influence solvent selection for recrystallization?

The molecular structure of this compound features three key domains that dictate its solubility:

• A Carboxylic Acid Group (-COOH): This is a polar, protic group capable of forming strong hydrogen bonds. It imparts acidic properties and allows for solubility in polar protic solvents and basic aqueous solutions.

• A Pyrazole Ring: This heterocyclic aromatic ring contains two nitrogen atoms, making it moderately polar and capable of acting as a hydrogen bond acceptor.

• A 2,4-Dimethylphenyl Group: This is a non-polar, hydrophobic aromatic group. It contributes to the molecule's solubility in organic solvents of lower to medium polarity.

The ideal recrystallization solvent must effectively balance these competing solubility characteristics. The goal is to find a solvent (or solvent system) where the compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures.[1]

Q2: How should one approach the initial solvent screening process?

A systematic approach to solvent screening is crucial for developing a robust recrystallization protocol. Based on the compound's structure and general principles for pyrazole derivatives, a range of solvents with varying polarities should be tested.[1][2] The ideal solvent will dissolve the compound completely when hot but allow for significant crystal formation upon cooling.

Data Presentation: Recommended Solvents for Initial Screening

Solvent	Class	Polarity	Rationale
Ethanol	Protic	High	Good general solvent for pyrazole derivatives; interacts well with the carboxylic acid and pyrazole ring.[1][3]
Isopropanol	Protic	High	Similar to ethanol, often provides a good balance of solubility for cooling crystallization.[1][4]
Ethyl Acetate	Aprotic	Medium	Effective for compounds of intermediate polarity; may offer good solubility differential with temperature.[1]
Toluene	Aromatic	Low	Can be effective for less polar compounds or used as a co-solvent to modulate polarity.[1]
Water	Protic	Very High	The compound is likely insoluble in water, making it a potential anti-solvent when used with a miscible organic solvent like ethanol.[1]

Section 2: Standard Experimental Protocol

This section provides a detailed, step-by-step methodology for the recrystallization of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Experimental Workflow: Cooling Recrystallization

Caption: Standard workflow for cooling recrystallization.

Methodology:

• Dissolution: In an appropriately sized Erlenmeyer flask, add the crude 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. Add a magnetic stir bar.

• Solvent Addition: Add a small volume of the selected solvent (e.g., isopropanol). Begin heating the mixture on a hot plate with stirring. Add more solvent in small portions until the solid just completely dissolves. Using the minimum amount of hot solvent is critical for maximizing yield.[5]

• Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution, perform a hot filtration. Pre-warm a stemless funnel and a receiving flask. Place a fluted filter paper in the funnel and pour the hot solution through it quickly to prevent premature crystallization in the funnel.[1][6]

• Cooling and Crystallization: Remove the flask from the heat, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[5] Rushing this step can trap impurities.

• Secondary Cooling: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.

• Isolation: Collect the crystals by suction filtration using a Büchner funnel and a clean filter flask.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities.

• Drying: Transfer the purified crystals to a watch glass or drying dish and dry them thoroughly, preferably in a vacuum oven at a mild temperature (e.g., < 40-50°C) to remove all residual solvent.

Section 3: Troubleshooting Guide

This guide addresses common issues in a question-and-answer format, providing explanations and actionable solutions.

Caption: Decision tree for troubleshooting common issues.

Q: My compound has separated as an oil instead of forming solid crystals. What went wrong and how can I fix it?

A: This phenomenon, known as "oiling out," occurs when the solution becomes supersaturated at a temperature that is above the melting point of the solute. It can also happen if the concentration of the solute is too high or if the cooling is too rapid.

• Immediate Fix: Re-heat the solution until the oil fully redissolves. Add a small amount of additional solvent to lower the saturation point, and then allow the solution to cool much more slowly.

• Alternative Strategy: If the problem persists, consider using a lower-boiling point solvent or a solvent pair. The presence of impurities can also lower the melting point of the mixture, making oiling out more likely.

Q: The solution has cooled completely, but no crystals have formed. What should I do?

A: A supersaturated solution can sometimes be resistant to crystallization. This requires inducing nucleation, the initial formation of small crystal seeds.

• Scratching: Use a glass stirring rod to gently scratch the inside surface of the flask at the meniscus of the solution. The microscopic imperfections on the glass surface can provide nucleation sites for crystal growth to begin.[5]

• Seed Crystals: If you have a small crystal of the pure compound from a previous batch, add it to the supersaturated solution. This "seed" will act as a template for other molecules to crystallize upon.[5]

• Anti-Solvent: If using a solvent pair, you can add a few drops of the "poor" or anti-solvent (e.g., water if using ethanol) to the area where you are scratching. This will dramatically lower the solubility locally and promote nucleation. Be careful not to add too much anti-solvent at once, as this can cause the compound to precipitate out as an amorphous solid, trapping impurities.[6]

Q: After recrystallization, my yield is very low. How can I improve it?

A: Low yield is a common issue and can stem from several factors.

• Excess Solvent: The most frequent cause is using too much solvent during the dissolution step. This keeps a significant amount of your product dissolved in the mother liquor even after cooling. Solution: Use the absolute minimum volume of hot solvent required to fully dissolve the crude material.

• Premature Filtration: If you performed a hot filtration, some product may have crystallized in the funnel. Solution: Ensure your funnel and receiving flask are sufficiently pre-heated.

• Washing with Warm Solvent: Washing the collected crystals with solvent that is not ice-cold will dissolve some of your product. Solution: Always use a minimal amount of ice-cold solvent for the wash step.

• Inappropriate Solvent: The chosen solvent may have too high a solubility for the compound, even at low temperatures. Solution: Re-evaluate your solvent choice or consider using a solvent/anti-solvent system.[4]

Section 4: Frequently Asked Questions (FAQs)

Q: How does the rate of cooling affect the final product?

A: The cooling rate is a critical parameter. Slow cooling allows the crystal lattice to form in an orderly fashion, which is more effective at excluding impurity molecules. This typically results in larger, purer crystals. Rapid cooling can cause the compound to precipitate quickly, trapping impurities within the crystal lattice and leading to a less pure product.[5]

Q: Is it better to use a single solvent or a solvent pair?

A: A single solvent is often preferred for its simplicity. However, a solvent pair is extremely useful when no single solvent has the ideal solubility profile. A solvent pair consists of one "good" solvent in which the compound is soluble, and one "poor" or "anti-solvent" in which it is insoluble. The two solvents must be miscible.[6] The procedure involves dissolving the compound in the "good" solvent at a high temperature, followed by the careful, dropwise addition of the "poor" solvent until the solution becomes faintly cloudy (the saturation point). The solution is then allowed to cool slowly.[6]

Q: How do I confirm the purity of my recrystallized 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid?

A: Several analytical techniques can be used to assess purity:

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range. Impurities typically depress and broaden the melting point range.

• Thin-Layer Chromatography (TLC): A pure compound should ideally show a single spot on a TLC plate when eluted with an appropriate solvent system.

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive quantitative method that can separate the main compound from trace impurities and determine the area % purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to confirm the structure of the desired compound and to detect the presence of any proton-containing impurities.

References

• BenchChem. (2025).
• Hanna, S. Y. (2017). Answer to "What solvent should I use to recrystallize pyrazoline?".
• BenchChem. (2025).
• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
• ResearchGate. (n.d.).
• Aheer, A. K., et al. (2025). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). Thieme.
• University of Colorado Boulder. (n.d.).
• The Student Room. (2018).
• Reddit. (2014).

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• 2. thieme-connect.com [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
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• 5. reddit.com [reddit.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]

Increasing yield of pyrazole synthesis through optimized reaction conditions

Welcome to the Technical Support Center for Pyrazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of pyrazole synthesis and systematically troubleshoot common experimental challenges. Our goal is to provide you with the technical insights and practical solutions needed to optimize your reaction conditions and significantly increase your product yield.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during pyrazole synthesis, offering step-by-step guidance to diagnose and resolve them.

Issue 1: Consistently Low Yield of the Desired Pyrazole

Low yields are a frequent challenge in pyrazole synthesis and can be attributed to several factors, from incomplete reactions to the formation of unwanted side products.[1]

Symptoms:

• Reaction monitoring (TLC, LC-MS) shows significant amounts of unreacted starting materials.

• The isolated yield of the pyrazole product is consistently below expectations.

• Formation of multiple, difficult-to-separate products is observed.

Troubleshooting Protocol:

• Verify Reaction Completion:

  • Action: Monitor the reaction progress meticulously using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Rationale: Ensuring the complete consumption of starting materials is the first step to maximizing yield. An incomplete reaction is a common and easily rectifiable cause of low yield.[1]

• Optimize Reaction Temperature:

  • Action: If the reaction is sluggish at room temperature, consider increasing the temperature. Refluxing the reaction mixture is a common strategy. For certain reactions, raising the temperature to 60°C or higher can significantly improve yields.[2][3]

  • Rationale: Many condensation reactions, central to pyrazole synthesis, have a significant activation energy barrier. Providing additional thermal energy can accelerate the reaction rate and drive it towards completion.[1]

• Evaluate and Select the Appropriate Catalyst:

  • Action: The choice of catalyst is critical. For Knorr and Paal-Knorr syntheses, catalytic amounts of a protic acid (e.g., acetic acid, mineral acids) are often necessary to facilitate the formation of the initial imine intermediate.[1][4] In some cases, Lewis acids or specialized catalysts like nano-ZnO have demonstrated the ability to enhance yields.[1][2]

  • Rationale: The catalyst facilitates key mechanistic steps, such as the activation of carbonyl groups, thereby lowering the activation energy and increasing the reaction rate. The optimal catalyst and its loading can vary significantly depending on the specific substrates.[5]

• Consider Microwave-Assisted Synthesis:

  • Action: Employ microwave-assisted organic synthesis (MAOS) as an alternative to conventional heating.

  • Rationale: Microwave irradiation can dramatically reduce reaction times (from hours to minutes) and often leads to higher yields and cleaner reaction profiles.[6][7][8][9][10] This is due to efficient and uniform heating of the reaction mixture.

Issue 2: Formation of Regioisomers with Unsymmetrical Precursors

When using unsymmetrical 1,3-dicarbonyl compounds or substituted hydrazines, the formation of a mixture of two regioisomeric pyrazoles is a common complication.[11][12]

Symptoms:

• NMR spectra of the product show two distinct sets of peaks corresponding to the different isomers.

• Multiple spots are observed on TLC that are often difficult to separate by standard column chromatography.

• The isolated product has a broad melting point range.[11]

Troubleshooting Protocol:

• Strategic Choice of Solvent:

  • Action: The choice of solvent can influence regioselectivity. For the condensation of aryl hydrazines with 1,3-diketones, aprotic dipolar solvents like N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), or N,N-dimethylacetamide (DMAc) have been shown to favor the formation of a single regioisomer over polar protic solvents like ethanol.[13][14][15]

  • Rationale: The solvent can influence the relative nucleophilicity of the two nitrogen atoms in the hydrazine and the reactivity of the two carbonyl groups in the dicarbonyl compound, thereby directing the reaction pathway towards a specific isomer.

• Temperature Control:

  • Action: Carefully control the reaction temperature. In some cases, running the reaction at a lower temperature can enhance the kinetic selectivity towards one regioisomer. Conversely, higher temperatures might favor the thermodynamically more stable isomer.

  • Rationale: The formation of regioisomers can be under either kinetic or thermodynamic control. Systematic temperature optimization can exploit the energy differences between the two reaction pathways.

• Purification Strategy:

  • Action: If a mixture of regioisomers is unavoidable, focus on an effective purification strategy. Careful column chromatography with a shallow solvent gradient is often required. In some instances, fractional crystallization can be employed if the isomers exhibit different solubilities.[16]

  • Rationale: While prevention is ideal, an efficient separation method is a practical solution to obtaining the desired isomer in high purity.

Issue 3: Product Purification Challenges and Byproduct Removal

Even with a high-yielding reaction, purification can be a bottleneck due to the presence of persistent impurities and byproducts.

Symptoms:

• The isolated product is an oil or a low-melting solid that is difficult to crystallize.

• The product is contaminated with colored impurities (often yellow or red).[11]

• Difficulty in removing unreacted hydrazine or its byproducts.

Troubleshooting Protocol:

• Acid-Base Extraction for Hydrazine Removal:

  • Action: Wash the organic layer with a dilute acid solution (e.g., 1M HCl) during the workup.

  • Rationale: Unreacted hydrazine and its basic byproducts can be protonated to form water-soluble salts, which can then be efficiently removed in the aqueous phase.[16]

• Inducing Crystallization:

  • Action: If the product is an oil, attempt trituration with a non-polar solvent like hexanes to induce solidification. Finding a suitable recrystallization solvent system (e.g., ethanol/water, ethyl acetate/hexanes) is key.[16]

  • Rationale: Trituration can help to remove soluble impurities and provide nucleation sites for crystallization. A systematic screen of recrystallization solvents can yield a pure, crystalline product.

• Chromatography on Deactivated Silica:

  • Action: For basic pyrazole compounds that streak or are retained on standard silica gel, deactivate the silica by pre-treating it with a solvent system containing a small amount of triethylamine.[16]

  • Rationale: The basic amine groups on the pyrazole can interact strongly with the acidic silanol groups on the silica gel. Deactivating the silica with a base minimizes these interactions, allowing for better separation and recovery.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for pyrazole synthesis?

The most prevalent method is the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[11][17][18][19][20] Other common starting materials include α,β-unsaturated aldehydes and ketones, which react with hydrazine to form pyrazolines that can then be oxidized to pyrazoles.[2][21] Multicomponent reactions involving aldehydes, active methylene compounds, and hydrazines are also widely used.[22][23]

Q2: How does the choice of catalyst impact my pyrazole synthesis?

The catalyst plays a crucial role in both the rate and outcome of the reaction. Acid catalysts, such as acetic acid or mineral acids, are commonly used in the Knorr synthesis to protonate a carbonyl group, making it more electrophilic and facilitating the initial attack by the hydrazine.[4][17] More advanced catalytic systems, including silver triflate (AgOTf) and nano-ZnO, have been shown to provide excellent yields, sometimes at room temperature and with short reaction times.[2][5] The choice of catalyst can also influence the regioselectivity of the reaction.

Q3: Can I run my pyrazole synthesis under "green" or solvent-free conditions?

Yes, several environmentally friendly methods for pyrazole synthesis have been developed. These include microwave-assisted synthesis, which often requires less solvent and energy, and reactions conducted in greener solvents like water or under solvent-free conditions.[6][7][9][24][25] The use of recyclable catalysts is another aspect of green pyrazole synthesis.[22]

Q4: My reaction mixture has turned a dark color. Is this normal and how can I prevent it?

The formation of colored impurities, often yellow or red, can occur due to side reactions involving the hydrazine starting material, especially if it is of low purity or has degraded.[11] To mitigate this, it is recommended to use freshly distilled or high-purity hydrazine. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also prevent oxidative side reactions that may lead to colored byproducts.

Data and Protocols

Table 1: Comparison of Catalysts for Pyrazole Synthesis

Catalyst	Reactants	Catalyst Loading	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Acetic Acid	1,3-Dicarbonyl, Hydrazine	Catalytic	Ethanol	Reflux	Varies	Good	[5]
Silver Triflate (AgOTf)	Trifluoromethylated Ynones, Hydrazines	1 mol%	Not Specified	Room Temp	1 h	up to 99%	[2][5]
Nano-ZnO	1,3-Dicarbonyl, Hydrazine	Not Specified	Not Specified	Not Specified	Short	up to 95%	[2]
Iodine	Aldehyde Hydrazones, Olefins	20 mol%	DMF	80	Not Specified	~35%	[21]
Copper(I) Triflate (CuOTf)	Unsaturated Hydrazones	Catalytic	Not Specified	Not Specified	Not Specified	Good	[21]

Experimental Protocol: Microwave-Assisted Synthesis of a Pyrazole Derivative

This protocol describes a general procedure for the microwave-assisted synthesis of a quinolin-2(1H)-one-based pyrazole.[7]

• Reactant Preparation: In a microwave process vial, combine the quinolin-2(1H)-one-based α,β-unsaturated ketone (1.0 mmol) and the appropriate arylhydrazine (1.2 mmol).

• Solvent Addition: Add acetic acid (3 mL) to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 120°C (360 W) for 7-10 minutes.

• Reaction Monitoring: After the allotted time, cool the vial to room temperature and check for the completion of the reaction using TLC.

• Workup and Purification: Pour the reaction mixture into ice-cold water. The precipitated solid is collected by filtration, washed with water, and then dried. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Visualizing the Workflow

Diagram 1: Troubleshooting Workflow for Low Yield in Pyrazole Synthesis```dot

Caption: A simplified workflow of the Knorr pyrazole synthesis.

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC - NIH. [Link]

• Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties. (n.d.). RSC Publishing. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (n.d.). PMC - NIH. [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Hilaris Publisher. [Link]

• Modern Approaches to the Synthesis of Pyrazoles (A Review). (n.d.). ResearchGate. [Link]

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• Recent advances in the multicomponent synthesis of pyrazoles. (2024). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. (n.d.). NIH. [Link]

• Knorr Pyrazole Synthesis. (n.d.). J&K Scientific LLC. [Link]

• Various methods for the synthesis of pyrazole. (n.d.). ResearchGate. [Link]

• Synthesis of Pyrazoles from 1,3-Diols via Hydrogen Transfer Catalysis. (n.d.). Organic Letters. [Link]

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (n.d.). RSC Publishing. [Link]

• Pyrazole Synthesis under Microwave Irradiation and Solvent-free Conditions. (n.d.). ResearchGate. [Link]

• Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a. (n.d.). ResearchGate. [Link]

• Process for the purification of pyrazoles. (n.d.).

• Green synthesis of pyrazole systems under solvent-free conditions. (n.d.). Taylor & Francis Online. [Link]

• Knorr Pyrazole Synthesis (M. Pharm). (n.d.). Slideshare. [Link]

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• Optimization of reaction conditions. (n.d.). ResearchGate. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (n.d.). NIH. [Link]

• Method for purifying pyrazoles. (n.d.).

• Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Pharmaguideline. [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (n.d.). ACS Publications. [Link]

• Metal- and Solvent-Free Cascade Reaction for the Synthesis of Amino Pyrazole Thioether Derivatives. (2021). The Journal of Organic Chemistry - ACS Publications. [Link]

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• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). The Journal of Organic Chemistry - ACS Publications. [Link]

• Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. (n.d.). Slideshare. [Link]

• SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIVATIVES. (n.d.). REAL-J. [Link]

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Technical Support Center: Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

Welcome to the dedicated technical support guide for the synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and practical guidance to navigate the common challenges encountered during this synthetic process.

Introduction

The synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is a multi-step process that, while well-established, presents several opportunities for side reactions that can impact yield and purity. This guide focuses on the prevalent Knorr pyrazole synthesis route, offering a detailed analysis of potential pitfalls and their solutions.

Visualizing the Synthetic Pathway

The primary route for synthesizing 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid involves two key stages: the Claisen condensation to form the 1,3-dicarbonyl intermediate, followed by the Knorr pyrazole synthesis.

Caption: Synthetic pathway for 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis, providing explanations and actionable solutions.

Question 1: My reaction to form the pyrazole is yielding a mixture of products that are difficult to separate. What is the likely side product and how can I avoid it?

Answer:

The most common side reaction in the Knorr synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is the formation of a regioisomeric byproduct : 5-(2,4-dimethylphenyl)-1H-pyrazole-3-carboxylic acid.[1] This occurs because the 1,3-dicarbonyl intermediate, ethyl 2,4-dioxo-4-(2,4-dimethylphenyl)butanoate, is unsymmetrical. Hydrazine can attack either of the two carbonyl groups, leading to two different pyrazole products.

Causality of Regioisomer Formation:

The regiochemical outcome is a delicate balance of steric and electronic factors, as well as reaction conditions.[2]

• Steric Hindrance: The 2,4-dimethylphenyl group is sterically bulky, which can hinder the approach of hydrazine to the adjacent carbonyl group.

• Electronic Effects: The electron-donating nature of the methyl groups on the phenyl ring can influence the electrophilicity of the carbonyl carbons.

• Reaction pH: The acidity or basicity of the reaction medium can alter the nucleophilicity of the hydrazine nitrogens and influence the initial site of attack.[2]

Visualizing the Competing Reactions:

Caption: Competing reaction pathways leading to regioisomer formation.

Troubleshooting Strategies:

• Solvent Selection: The choice of solvent can significantly influence regioselectivity. Using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) has been shown to dramatically increase the formation of the desired 3-aryl-5-carboxy pyrazole regioisomer.[3]

• Control of Reaction Temperature: Lower temperatures may favor one regioisomer over the other. It is advisable to run small-scale experiments at different temperatures to determine the optimal conditions for your specific substrate.

• pH Adjustment: Carefully controlling the pH of the reaction can influence the protonation state of hydrazine and the dicarbonyl compound, thereby affecting the regioselectivity.[2]

Question 2: How can I confirm the presence of the regioisomeric byproduct and differentiate it from my target molecule?

Answer:

A combination of chromatographic and spectroscopic techniques is essential for identifying and differentiating the regioisomers.

• Thin-Layer Chromatography (TLC): The two regioisomers will likely have slightly different polarities and thus different Rf values on a TLC plate. This can provide a quick indication of a mixture.

• High-Performance Liquid Chromatography (HPLC): A well-developed HPLC method can effectively separate the two isomers, allowing for their quantification. A reverse-phase C18 column with a mobile phase of acetonitrile and water with an acid modifier (e.g., formic acid or TFA) is a good starting point.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for distinguishing between the regioisomers. The chemical shifts of the pyrazole ring proton and carbons will be different for the two isomers. Advanced NMR techniques like NOESY and HMBC can provide definitive structural elucidation by showing through-space and through-bond correlations between different parts of the molecule.[6] For instance, a NOESY experiment could show a correlation between the pyrazole NH proton and the protons of the 2,4-dimethylphenyl group, helping to establish their relative positions.

Question 3: I have confirmed the presence of the regioisomeric byproduct. What is the best way to purify my desired 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid?

Answer:

Purification of regioisomers can be challenging due to their similar physical properties.

• Column Chromatography: Flash column chromatography using silica gel is the most common method for separating regioisomers on a laboratory scale.[7] A careful selection of the eluent system is crucial. A gradient elution with a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate) is often effective.

• Recrystallization: If there is a significant difference in the solubility of the two isomers in a particular solvent, fractional recrystallization can be an effective purification method. This may require screening various solvents and solvent mixtures.

• Preparative HPLC: For high-purity samples, especially on a smaller scale, preparative HPLC is an excellent option. The conditions developed during analytical HPLC can be scaled up for this purpose.

Detailed Experimental Protocol: HPLC-MS Analysis

This protocol provides a starting point for the analysis of the reaction mixture to identify the desired product and the regioisomeric byproduct.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	5 µL
Detector	Diode Array Detector (DAD) at 254 nm
Mass Spec.	ESI in positive and negative ion mode

Sample Preparation:

• Accurately weigh approximately 1 mg of the crude reaction mixture.

• Dissolve in 1 mL of a 1:1 mixture of acetonitrile and water.

• Vortex to ensure complete dissolution.

• Filter through a 0.45 µm syringe filter before injection.

Conclusion

The synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, while straightforward in principle, requires careful control of reaction conditions to minimize the formation of the regioisomeric byproduct. By understanding the underlying mechanisms and employing the troubleshooting strategies and analytical methods outlined in this guide, researchers can optimize their synthetic outcomes and obtain the desired product with high purity.

References

• Littlejohn, P. et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. [Link]

• Ferreira, I. C. F. R. et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC - NIH. [Link]

• SIELC Technologies. (n.d.). Separation of Pyrazole on Newcrom R1 HPLC column. [Link]

• Ijcpa.in. (n.d.). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]

• Bravo, F. et al. (2006). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry - ACS Publications. [Link]

• J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. [Link]

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. [Link]

• Al-Ghorbani, M. et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. NIH. [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. [Link]

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]

• El-Faham, A. et al. (2014). Synthesis and Characterization of New 3,5-Dinaphthyl Substituted 2-Pyrazolines and Study of Their Antimicrobial Activity. MDPI. [Link]

• PubMed. (n.d.). Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. [Link]

• ResearchGate. (2025). Synthesis of pyrazole carboxylic acid intermediate 5.... [Link]

• ChemRxiv. (n.d.). Convenient one-pot synthesis and biological evaluation of novel 3,5- dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives as n. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. [Link]

• Wikipedia. (n.d.). Knorr pyrrole synthesis. [Link]

• ResearchGate. (2025). NMR and DFT study on the prototropic tautomerism of 3-methyl-5-pyrazolone | Request PDF. [Link]

• arkat usa. (n.d.). The structure of 3,5-dimethylpyrazole/carboxylic acids co-crystals. [Link]

• ResearchGate. (n.d.). Competitive paths for the formation of regioisomeric pyrazoles (6a or 7a). [Link]

• PubMed Central. (2023). Synthesis and Energetic Properties of N-Substituted 3,4- and 3,5-Dinitropyrazoles. [Link]

• Reddit. (2025). Knorr Pyrazole Synthesis Question : r/OrganicChemistry. [Link]

• ResearchGate. (n.d.). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. [Link]

• Googleapis.com. (n.d.). Pyrazole derivatives, processes for preparation thereof and pharmaceutical composition comprising the same. [Link]

• PubChemLite. (n.d.). 3-(2,4-dimethylphenyl)-1-phenyl-1h-pyrazole-4-carboxylic acid. [Link]

• PubMed Central. (2022). Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase. [Link]

• Ijcpa.in. (n.d.). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]

• ResearchGate. (n.d.). Design, Synthesis and Characterization of 2,4-Dimethylphenyl Hydrazine based Chemosensors. [Link]

• MDPI. (n.d.). Synthesis and Characterization of New 3,5-Dinaphthyl Substituted 2-Pyrazolines and Study of Their Antimicrobial Activity. [Link]

• PubMed. (n.d.). The regioselective synthesis of aryl pyrroles. [Link]

• ResearchGate. (2025). Synthesis of Ethyl Pyrrole-2-carboxylates: A Regioselective Cyclization of Enaminones under Knorr-Type Conditions. [Link]

• PubMed Central. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

• MDPI. (n.d.). Recent Advances in Synthesis and Properties of Pyrazoles. [Link]

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• Organic Syntheses Procedure. (n.d.). 4-phenyl-1,2,4-triazoline-3,5-dione. [Link]

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• NIH. (n.d.). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. [Link]

• Academia.edu. (n.d.). 855 DEVELOPMENT AND OPTIMIZATION OF HPLC METHODS FOR THE CHIRAL SEPARATION OF ARYLPYRAZOLE, CHLOROACETANILIDE AND ORGANOCHLORINE. [Link]

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Technical Support Center: Pyrazole Cyclization Reactions

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into troubleshooting common challenges encountered during pyrazole cyclization reactions. Our focus is on explaining the causality behind experimental phenomena and offering robust, actionable solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

Q1: Why is the yield of my pyrazole synthesis consistently low?

A1: Low yields are one of the most frequent challenges in pyrazole synthesis, particularly in the widely used Knorr synthesis and its variations, which typically involve the condensation of a hydrazine with a 1,3-dicarbonyl compound.[1][2] The root cause often lies in one of three areas: incomplete reaction, competing side reactions, or suboptimal reaction conditions.

Causality & Troubleshooting:

• Incomplete Reaction: The condensation may not be proceeding to completion. The initial formation of a hydrazone or enamine intermediate is often reversible, and the subsequent intramolecular cyclization can be slow.[3]

  • Monitoring: Always monitor reaction progress by Thin Layer Chromatography (TLC) or LC-MS to confirm the consumption of starting materials before proceeding with workup.

  • Thermal Input: Many cyclocondensations require heating to overcome the activation energy for the final dehydration and aromatization step.[4] Consider increasing the temperature or refluxing. Microwave-assisted synthesis has proven effective at reducing reaction times and improving yields.

• Reagent Stability & Stoichiometry: Hydrazine and its derivatives can be unstable. Phenylhydrazine, for example, is susceptible to oxidation.

  • Reagent Quality: Use freshly opened or purified hydrazine. If using a hydrochloride salt, ensure it is properly neutralized to free the nucleophilic base (see Q2).

  • Stoichiometry: While a 1:1 stoichiometry is theoretical, using a slight excess of the more stable or less expensive reagent can drive the reaction to completion. For volatile hydrazines, a larger excess (e.g., 2 equivalents) may be necessary.[3]

• Suboptimal Catalyst: The Knorr synthesis is typically acid-catalyzed.[1][5] The catalyst facilitates both the initial carbonyl condensation and the final dehydration.

  • Catalyst Choice: A few drops of glacial acetic acid are often sufficient.[6] For less reactive substrates, stronger acids may be needed, but this can also promote side reactions. In some cases, catalysts like nano-ZnO have been shown to improve yields.[7]

Troubleshooting Workflow for Low Reaction Yield

The following workflow provides a logical sequence for diagnosing and resolving low-yield issues.

Caption: A logical workflow for troubleshooting low pyrazole synthesis yields.

Q2: My reaction produces a mixture of regioisomers. How can I control the selectivity?

A2: This is a classic and critical challenge when using an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine.[7][8] The formation of two regioisomers occurs because the initial nucleophilic attack can happen at either of the two non-equivalent carbonyl carbons. Controlling this outcome is paramount for synthetic efficiency.

Causality & Troubleshooting:

The regiochemical outcome is a delicate balance of electronic effects, steric hindrance, and, most critically, the reaction conditions (especially pH).[8]

• Electronic & Steric Effects:

  • Electronics: The more electrophilic (electron-deficient) carbonyl carbon is generally attacked first. For example, in a trifluoromethyl-substituted diketone, the carbonyl adjacent to the electron-withdrawing CF₃ group is the preferred site of initial attack.

  • Sterics: The less sterically hindered carbonyl is more accessible to the incoming hydrazine. A bulky substituent on the dicarbonyl or the hydrazine can strongly direct the reaction.[9]

• Reaction Conditions (The Key Controllable Factor):

  • pH Control: This is the most powerful tool for directing regioselectivity. The two nitrogen atoms of a substituted hydrazine have different nucleophilicities. Under neutral or basic conditions , the substituted nitrogen (-NHR) is less nucleophilic due to steric hindrance and electronic effects, so the unsubstituted -NH₂ group attacks first. Under acidic conditions , the more basic -NH₂ group is preferentially protonated, rendering it non-nucleophilic. This forces the reaction to proceed via attack from the substituted nitrogen.[8]

  • Solvent Choice: The solvent can dramatically influence which isomer is favored. Protic solvents like ethanol can participate in hydrogen bonding and influence the transition state.[9] Recently, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically increase regioselectivity in certain cases.[10]

Diagram of Factors Influencing Regioselectivity

Caption: Key factors governing the regiochemical outcome of pyrazole synthesis.

Q3: My reaction mixture turns a deep yellow or red, and the crude product is highly impure. What is causing this?

A3: This discoloration is a very common observation, often described as a "sinful yellow/red," particularly when using hydrazine salts like phenylhydrazine hydrochloride.[11][12] It is typically caused by the formation of colored byproducts from the oxidation or self-condensation of the hydrazine starting material.

Causality & Troubleshooting:

• Acid-Promoted Degradation: When using a hydrazine salt (e.g., phenylhydrazine·HCl), the reaction mixture becomes acidic from the release of HCl. This acidic environment can promote the degradation of the sensitive hydrazine reagent, leading to colored impurities.[11]

• Oxidation: Hydrazines are susceptible to air oxidation, which can be exacerbated by reaction conditions, leading to colored azo compounds or other byproducts.

Step-by-Step Mitigation Protocol:

• Neutralize Hydrazine Salts: If you are using a hydrazine salt, add one equivalent of a mild base before or during the addition of the hydrazine. This neutralizes the liberated acid and leads to a much cleaner reaction profile.

  • Recommended Bases: Sodium acetate (NaOAc) or potassium acetate (KOAc) are excellent choices.[11]

• Use an Inert Atmosphere: While not always required, running the reaction under a nitrogen or argon atmosphere can significantly mitigate the formation of colored impurities that arise from oxidative processes.[11]

• Purification Strategy:

  • Solvent Wash: Colored impurities can often be removed during workup. Washing the crude reaction mixture or the isolated solid with a non-polar solvent like toluene or hexanes may help remove some of the coloration before further purification.[11][12]

  • Recrystallization: This is a powerful method for purifying pyrazoles. Common solvent systems include ethanol/water, ethyl acetate/hexanes, or isopropanol.[13]

  • Column Chromatography: If recrystallization fails, column chromatography is the next step. Pyrazoles can be somewhat basic and may streak on silica gel. To prevent this, deactivate the silica by pre-treating it with a solvent system containing a small amount of triethylamine (e.g., 1% Et₃N in your eluent).[13]

Data & Protocols

Table 1: Impact of Common Solvents on Pyrazole Synthesis

The choice of solvent can significantly influence reaction kinetics and selectivity.[14] This table provides a general guideline for solvent screening.

Solvent Class	Example(s)	Boiling Point (°C)	General Effects & Causality
Protic, Polar	Ethanol, Acetic Acid	78, 118	Often the default choice. Good at solvating intermediates and reagents. Can act as a proton source, facilitating catalysis. Favors pyrazole formation over side reactions.[9]
Aprotic, Polar	DMF, DMSO	153, 189	High boiling points allow for higher reaction temperatures, which can drive sluggish reactions to completion. Can improve regioselectivity in some cases.[15]
Aprotic, Non-Polar	Toluene, Hexane	111, 69	Generally poor solvents for this reaction as they do not effectively solvate the polar intermediates. Often results in no reaction.[9]
Fluorinated Alcohols	TFE, HFIP	74, 58	Can dramatically increase regioselectivity by unique hydrogen-bonding interactions that stabilize one transition state over the other.[10]
Solvent-Free	N/A	N/A	Environmentally friendly ("green") approach, often coupled with microwave irradiation. Can lead to very short reaction times and high yields.[16][17]

Protocol 1: General Procedure for Knorr Pyrazole Synthesis (Edaravone)

This protocol describes the synthesis of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one (Edaravone), a neuroprotective agent, providing a reliable, self-validating methodology.[5]

Materials:

• Ethyl acetoacetate (1.0 eq)

• Phenylhydrazine (1.0 eq)

• Round-bottom flask

• Reflux condenser

• Ice bath

Procedure:

• Reactant Addition: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, carefully add ethyl acetoacetate (1.0 equivalent).

• Slowly add phenylhydrazine (1.0 equivalent) to the flask while stirring. Caution: This addition is exothermic; control the addition rate to manage the temperature increase.

• Heating: Once the addition is complete, heat the reaction mixture under reflux for 1 hour. Monitor the reaction via TLC (e.g., 30% Ethyl Acetate/70% Hexanes) to confirm the consumption of starting materials.

• Isolation: After 1 hour, remove the heat source and allow the resulting syrup to cool to room temperature.

• Place the flask in an ice bath to induce crystallization. The product should precipitate as a solid.

• Purification: Collect the crude product by vacuum filtration and wash the solid with a small amount of cold diethyl ether or ethanol to remove residual impurities.

• The pure pyrazolone can be obtained by recrystallization from ethanol.

Diagram: General Mechanism of the Knorr Pyrazole Synthesis

This diagram illustrates the key steps in the acid-catalyzed condensation of a 1,3-dicarbonyl with a hydrazine.[1][3][18]

Caption: The stepwise mechanism of the Knorr pyrazole synthesis.

References

• Recent Advances in the Synthesis of Pyrazole Deriv
• A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Hilaris Publisher.
• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Deriv
• Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues. (2022). RSC Publishing.
• Recent Advances in the Synthesis of Pyrazoles. A Review. Taylor & Francis Online.
• Troubleshooting common issues in pyrazole synthesis. (2025). BenchChem.
• Troubleshooting guide for the scale-up synthesis of pyrazole compounds. (2025). BenchChem.
• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014).
• Troubleshooting Knorr pyrazole synthesis impurities. (2025). BenchChem.
• Regioselectivity issues in the synthesis of substituted pyrazoles
• synthesis of pyrazoles. (2019). YouTube.
• Method for purifying pyrazoles. (2011).
• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs.
• Solvent Effects in Pyrazole Synthesis with (Tetrahydro-2H-pyran-4-yl)hydrazine. (2025). BenchChem.
• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles. Organic Syntheses.
• Knorr Pyrazole Synthesis. (2025). J&K Scientific LLC.
• Pyrazole synthesis under microwave irradiation and solvent-free conditions. (2025). MDPI.
• Green synthesis of pyrazole systems under solvent-free conditions. Taylor & Francis Online.
• Pyrazole synthesis under microwave irradiation and solvent-free conditions. SciELO.
• Knorr Pyrazole Synthesis. Chem Help ASAP.
• Troubleshooting the reaction mechanism of pyrazole form
• Knorr Pyrazole Synthesis advice. (2024). Reddit.
• Application Notes and Protocols for Knorr Pyrazole Synthesis. (2025). BenchChem.
• Knorr Pyrazole Synthesis. SlideShare.
• Recent highlights in the synthesis and biological significance of pyrazole deriv

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• 7. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
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• 15. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. youtube.com [youtube.com]

Technical Support Center: Optimization of Solvent Conditions for Pyrazole-5-Carboxylic Acid Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for pyrazole-5-carboxylic acid synthesis. This guide is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize their synthetic routes, troubleshoot common issues, and understand the critical role of solvent selection in achieving high yields and purity.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis and the foundational role of solvents.

Q1: Why is solvent selection so critical in the synthesis of pyrazole-5-carboxylic acids?

Solvent choice is arguably one of the most influential parameters in pyrazole synthesis, extending far beyond simple dissolution of reactants. The solvent medium directly impacts several key aspects of the reaction:

• Reaction Rate and Yield: The solvent's polarity and ability to stabilize transition states can dramatically alter the reaction kinetics. A well-chosen solvent can significantly increase reaction rates and overall product yield.[1]

• Regioselectivity: In syntheses involving unsymmetrical 1,3-dicarbonyl compounds and substituted hydrazines, the solvent can be the deciding factor in which of the two possible regioisomers is formed.[1][2] This is critical for ensuring the correct molecular architecture for downstream applications.

• Solubility: Proper solubilization of both starting materials and intermediates is essential for a homogeneous reaction mixture and efficient conversion. Poor solubility can lead to sluggish or incomplete reactions.

• Reaction Pathway: In some cases, the solvent can do more than just mediate. For example, dimethyl sulfoxide (DMSO) can act as both a solvent and a C1 source in certain pyrazole syntheses.[3][4]

• Work-up and Isolation: The choice of solvent affects the ease of product isolation. A solvent from which the product readily precipitates upon cooling or pH adjustment simplifies purification and reduces losses.[5]

Q2: What are the most common solvent systems for this synthesis, and what are their pros and cons?

The most prevalent method for synthesizing the pyrazole core is the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[1]

Solvent Class	Examples	Pros	Cons
Polar Protic	Ethanol, Acetic Acid	Traditional, cost-effective, and effective at dissolving hydrazine salts. Acetic acid can also serve as a catalyst.[5][6]	Often leads to poor regioselectivity with unsymmetrical substrates, potentially lower yields.[1][2]
Polar Aprotic	DMF, DMSO, NMP	Can improve yields and reaction rates in specific cases, particularly for 1-aryl-3,4,5-substituted pyrazoles.[1]	Higher boiling points can complicate removal; potential for side reactions (e.g., DMSO as a reactant).[4]
Fluorinated Alcohols	2,2,2-Trifluoroethanol (TFE), HFIP	Dramatically improves regioselectivity toward the desired isomer.[2] They are poor hydrogen bond acceptors, influencing the reaction pathway.	Higher cost compared to traditional solvents; require anhydrous conditions.
Green Solvents	Water, Deep Eutectic Solvents (DESs)	Environmentally benign, can accelerate reaction rates, and offer high selectivity.[7] DESs are biodegradable and have low toxicity.[7]	Reactant solubility can be a challenge in water; DESs are a newer technology and may require more initial process development.

Q3: How can I adopt "green chemistry" principles for my pyrazole synthesis?

Shifting towards more sustainable practices is a key goal in modern chemistry. For pyrazole synthesis, consider the following:

• Water as a Solvent: For multicomponent reactions, water can be an excellent, environmentally friendly choice, often used with a catalyst like taurine or under ultrasonic conditions to improve yields and rates.[7][8]

• Deep Eutectic Solvents (DESs): These mixtures (e.g., choline chloride and urea) are biodegradable and can act as both solvent and catalyst, leading to accelerated reaction rates and high yields under mild conditions.[7]

• Solvent-Free Reactions: In some cases, the reaction can be performed neat, particularly with microwave assistance, which reduces solvent waste entirely.[1][9]

• Energy-Efficient Methods: Employing microwave irradiation or sonication can drastically reduce reaction times and energy consumption compared to conventional heating.[1]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem: Low or No Product Yield

A low yield is one of the most common frustrations. The cause often lies in the reaction conditions, which are heavily influenced by the solvent.

Potential Causes & Suggested Solutions

• Poor Solubility of Starting Materials:

  • Diagnosis: Visual inspection shows undissolved solids even at reaction temperature.

  • Solution: Switch to a solvent with better solubilizing power. If using ethanol, consider trying DMF or DMSO.[1] For non-polar starting materials, a less polar solvent like toluene might be necessary, though this is less common for the Knorr condensation itself.

• Reduced Nucleophilicity of Hydrazine:

  • Diagnosis: The reaction is sluggish, especially when using a hydrazine substituted with electron-withdrawing groups or a hydrochloride salt at a very low pH.[10]

  • Solution Protocol:

    • pH Adjustment: If using a hydrazine salt in a neutral solvent like ethanol, add a catalytic amount of acetic acid (0.1 eq) to facilitate imine formation without fully protonating the hydrazine.[5]

    • Solvent Change: A more polar aprotic solvent like DMF can sometimes enhance the nucleophilicity of the hydrazine compared to protic solvents.

    • Base Addition: In some cycloaddition pathways, a base is required to facilitate deprotonation and promote cyclization.[1]

• Incomplete Reaction:

  • Diagnosis: TLC or LC-MS analysis shows significant amounts of starting material remaining after the expected reaction time.

  • Solution: Increase the reaction temperature or switch to a higher-boiling-point solvent (e.g., from ethanol reflux at ~80°C to DMF at 100-120°C). Alternatively, microwave-assisted synthesis can dramatically shorten reaction times from hours to minutes.[1]

Problem: Formation of Regioisomeric Impurities

When using an unsymmetrical 1,3-dicarbonyl (e.g., ethyl acetylpyruvate), the formation of two different pyrazole regioisomers is a significant challenge.

Potential Causes & Suggested Solutions

• Lack of Steric or Electronic Control in Protic Solvents:

  • Diagnosis: ¹H NMR or LC-MS of the crude product shows two distinct product peaks with identical mass.

  • Solution: The most effective solution is to change the solvent to a fluorinated alcohol. Solvents like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) are poor hydrogen bond acceptors and can dramatically increase the regioselectivity of the cyclization.[2]

Data Snapshot: Solvent Effect on Regioselectivity

The table below illustrates the powerful effect of switching from ethanol to TFE in a representative pyrazole synthesis.

Entry	Solvent	Ratio of Isomer A : Isomer B	Total Yield (%)
1	Ethanol	1 : 1.2	75
2	TFE	>20 : 1	80
(Data is representative based on findings reported in The Journal of Organic Chemistry)[2]

Problem: Difficult Product Isolation & Purification

The final pyrazole-5-carboxylic acid product can sometimes be challenging to isolate from the reaction mixture.

Potential Causes & Suggested Solutions

• Product is Too Soluble in the Reaction Solvent:

  • Diagnosis: After cooling the reaction, no precipitate forms, even after concentrating the solvent.

  • Solution: After the hydrolysis step, cool the aqueous basic solution in an ice bath and carefully acidify to pH 2-3 with a strong acid like 1M HCl. The carboxylic acid product should precipitate out.[5]

• Formation of Emulsions During Work-up:

  • Diagnosis: During aqueous work-up (e.g., with ethyl acetate), a persistent emulsion forms at the interface, trapping the product.

  • Solution: Add brine (saturated NaCl solution) to the separatory funnel to break the emulsion. If the problem persists, filter the entire mixture through a pad of Celite.

• Product is a Stubborn Oil:

  • Diagnosis: The product separates as an oil instead of a crystalline solid, making filtration impossible.

  • Solution: Try triturating the oil with a non-polar solvent like hexanes or diethyl ether. Scratch the inside of the flask with a glass rod to induce crystallization. If this fails, purification via flash column chromatography may be necessary.

Methodologies & Visualizations

General Experimental Workflow

The synthesis of pyrazole-5-carboxylic acid typically follows a two-step process: cyclocondensation to form the ester, followed by hydrolysis.

Caption: General workflow for pyrazole-5-carboxylic acid synthesis.

Decision Tree for Solvent Optimization

Use this flowchart to guide your solvent selection process based on the experimental outcome.

Caption: Decision-making flowchart for solvent selection.

Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl Pyrazole-5-carboxylate via Cyclocondensation [5][11]

• Objective: To synthesize an ethyl 1,3-disubstituted-1H-pyrazole-5-carboxylate using a standard protic solvent.

• Materials:

  • Substituted hydrazine (1.0 eq)

  • β-ketoester (e.g., ethyl 2,4-dioxovalerate) (1.0 eq)

  • Ethanol (to make a ~0.2 M solution)

  • Glacial Acetic Acid (catalyst, 0.1 eq)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the hydrazine derivative in ethanol.

  • Add the catalytic amount of glacial acetic acid.

  • Add the β-ketoester dropwise to the stirred solution at room temperature.

  • Heat the reaction mixture to reflux (~80 °C) and monitor progress using Thin Layer Chromatography (TLC). Reactions are typically complete within 2-6 hours.

  • Upon completion, allow the mixture to cool to room temperature.

  • Reduce the solvent volume under reduced pressure. The crude product may precipitate. If so, collect by filtration and wash with cold ethanol.

  • If no precipitate forms, perform an aqueous workup by diluting with ethyl acetate and washing with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography or recrystallization as needed.

Protocol 2: Saponification to Pyrazole-5-carboxylic Acid [5]

• Objective: To hydrolyze the pyrazole ester to the final carboxylic acid product.

• Materials:

  • Pyrazole-5-carboxylate ester (1.0 eq)

  • Solvent system (e.g., THF/Methanol/Water mixture)

  • Base (e.g., NaOH or LiOH, 2.0 eq)

  • 1M Hydrochloric Acid (HCl)

• Procedure:

  • Dissolve the pyrazole ester in a suitable solvent mixture like THF and water.

  • Add the base (NaOH or LiOH) and stir vigorously at room temperature or with gentle heating (40-50 °C).

  • Monitor the reaction by TLC until the starting material is completely consumed (typically 4-12 hours).

  • Cool the reaction mixture in an ice bath.

  • Carefully acidify to pH 2-3 by the slow, dropwise addition of 1M HCl. A precipitate of the carboxylic acid should form.

  • Stir the mixture in the ice bath for an additional 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with cold water to remove inorganic salts.

  • Dry the product under high vacuum to yield the pure pyrazole-5-carboxylic acid.

References

• Álvarez-Pérez, A., et al. (2018). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. [Link]

• Sharma, S., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link]

• Polshettiwar, V., & Varma, R. S. (2022). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Medicinal Chemistry. [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Organic Chemistry Portal. [Link]

• ResearchGate. Synthesis of pyrazole carboxylic acid intermediate 5. ResearchGate. [Link]

• Royal Society of Chemistry. Pyrazoles: 'one-pot' synthesis from arenes and carboxylic acids. Organic & Biomolecular Chemistry. [Link]

• Sharma, S., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link]

• Fustero, S., et al. (2011). Synthetic Accesses to 3/5-Pyrazole Carboxylic Acids. Current Organic Chemistry. [Link]

• ResearchGate. Mechanism for the formation of pyrazole. ResearchGate. [Link]

• Heller, M., et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. European Journal of Medicinal Chemistry. [Link]

• Pathak, V., et al. (2014). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Arkivoc. [Link]

• Technical Disclosure Commons. (2022). Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid. Technical Disclosure Commons. [Link]

• Google Patents. (2020). Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.

• Tomlinson, S., et al. (2011). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. Bioorganic & Medicinal Chemistry Letters. [Link]

• Abdel-Gawad, H., et al. (2021). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules. [Link]

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Technical Support Center: Strategies for Regioselective N-Alkylation of Pyrazoles

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of pyrazole N-alkylation. The pyrazole nucleus is a cornerstone in modern drug discovery, forming the structural core of numerous FDA-approved drugs.[1][2][3][4] However, the inherent tautomerism of unsymmetrically substituted pyrazoles often leads to the formation of regioisomeric mixtures upon N-alkylation, posing significant synthetic and purification challenges.[5][6]

This document provides in-depth, experience-driven guidance to help you troubleshoot and control the regioselectivity of your pyrazole alkylation reactions, ensuring efficient and predictable access to your desired target molecules.

Frequently Asked Questions (FAQs)

Q1: Why am I consistently getting a mixture of N1 and N2 alkylated pyrazole isomers?

A1: The formation of two regioisomers is a direct consequence of the prototropic tautomerism inherent to unsymmetrically substituted pyrazoles. The N-H proton can reside on either of the two nitrogen atoms, leading to an equilibrium between two tautomeric forms.[5][7] When you deprotonate the pyrazole with a base, a single pyrazolate anion is formed, but the negative charge is delocalized across both nitrogen atoms.[5] Consequently, an incoming electrophile (your alkylating agent) can attack either nitrogen, leading to a mixture of N1 and N2 alkylated products.[5] The final ratio of these isomers is determined by a delicate interplay of steric and electronic factors.[5][8]

Q2: What are the most critical factors influencing the N1 vs. N2 product ratio?

A2: The regiochemical outcome of pyrazole N-alkylation is primarily governed by three factors:

• Steric Hindrance: This is often the most dominant factor. The alkylating agent will preferentially attack the less sterically hindered nitrogen atom.[8][9][10] If you have a bulky substituent at the C3 (or C5) position, the incoming alkyl group will favor attachment to the more accessible N1 nitrogen.

• Electronic Effects: The electronic properties of substituents on the pyrazole ring can influence the nucleophilicity of the adjacent nitrogen atoms.[5] Electron-withdrawing groups can decrease the nucleophilicity of the nearby nitrogen, while electron-donating groups can increase it.

• Reaction Conditions: The choice of base, solvent, and temperature can significantly alter the N1/N2 ratio.[5][10] For instance, the nature of the cation from the base can influence the association with the pyrazolate anion, thereby directing the alkylation.[5]

Q3: How can I reliably distinguish between the N1 and N2 isomers I've synthesized?

A3: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

• ¹H and ¹³C NMR: The chemical shifts of the pyrazole ring protons and carbons are sensitive to the position of the N-substituent. A consistent steric effect on chemical shifts has been observed for N-alkyl pyrazole analogues.

• Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY or ROESY): This is the definitive method. By observing through-space correlations, you can establish the proximity between the protons of the N-alkyl group and the protons of the substituents at the C5 position. A correlation confirms the N1 isomer.[11] For example, a NOE signal between the N-methyl group and the C5-phenyl group would confirm the N1-methyl-5-phenylpyrazole structure.[11]

• X-ray Crystallography: If you can obtain a single crystal of your product, X-ray diffraction provides unambiguous structural proof.[1][3][4]

Troubleshooting Guide: Common Issues & Solutions

Problem: My reaction yields an inseparable ~1:1 mixture of N1 and N2 isomers.

This is a common scenario when the steric and electronic biases of the pyrazole are minimal.

Causality Analysis: When the substituents at the C3 and C5 positions are of similar size and electronic nature, the two nitrogen atoms of the pyrazolate anion have nearly identical reactivity, leading to poor regioselectivity.

Solutions & Protocols:

• Strategy 1: Maximize Steric Differentiation.

  • Rationale: Introduce a sterically demanding alkylating agent. The bulkier the electrophile, the more it will be sensitive to the steric environment of the pyrazole, favoring the less hindered nitrogen.

  • Actionable Advice: If your synthesis allows, switch from a methyl or ethyl halide to a more sterically hindered one, like an isopropyl or benzyl halide. Even better, consider using trichloroacetimidates as alkylating agents under acidic conditions, where the reaction is highly sensitive to steric effects.[8]

• Strategy 2: Modify Reaction Conditions.

  • Rationale: The choice of base and solvent can influence the position of the counter-ion (e.g., Na⁺, K⁺, Cs⁺) relative to the pyrazolate anion, which in turn can block one of the nitrogen atoms.[5]

  • Actionable Advice: Screen a variety of conditions. For example, switching from a strong base like NaH in a polar aprotic solvent like DMF to a weaker base like K₂CO₃ in a less polar solvent like acetonitrile can sometimes dramatically shift the product ratio. Phase-transfer catalysis is another effective method that can improve regioselectivity.[12]

Problem: The major isomer I'm getting is the sterically more hindered one, which I don't want.

This counterintuitive result often points to overriding electronic effects or specific reaction mechanisms.

Causality Analysis: This can happen if the sterically more accessible nitrogen is rendered less nucleophilic by a strong electron-withdrawing group nearby. Alternatively, certain reaction conditions, like the Mitsunobu reaction, can favor the thermodynamically more stable product, which may not be the kinetically favored (less hindered) one.

Solutions & Protocols:

• Strategy 1: Employ a Protecting Group Strategy.

  • Rationale: A removable protecting group can be used to temporarily block one of the nitrogen atoms, forcing alkylation to occur at the other. The SEM (2-(trimethylsilyl)ethoxymethyl) group is particularly effective for this, as a "SEM switch" protocol allows for its transposition from one nitrogen to the other, enabling sequential, regiocontrolled functionalization.[13]

  • Actionable Advice: Protect your pyrazole with a suitable group (e.g., SEM-Cl). After the initial protection, you may get a mixture of protected isomers, but these are often separable. Isolate the desired protected isomer, perform your alkylation on the remaining free nitrogen, and then deprotect.

• Strategy 2: Consider the Mitsunobu Reaction.

  • Rationale: The Mitsunobu reaction, using an alcohol, triphenylphosphine (PPh₃), and an azodicarboxylate (like DEAD or DIAD), often provides excellent regioselectivity in N-alkylation of azoles.[14][15][16][17] It proceeds under neutral conditions and can sometimes favor the formation of the thermodynamically more stable isomer.

  • Protocol B: Mitsunobu N-Alkylation for High Regioselectivity

    • Dissolve the pyrazole (1.0 eq) and the desired alcohol (1.2 eq) in anhydrous THF (0.1-0.2 M).

    • Add triphenylphosphine (1.5 eq) to the solution.

    • Cool the mixture to 0 °C in an ice bath.

    • Slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

    • Monitor the reaction by TLC or LC-MS.

    • Upon completion, concentrate the reaction mixture and purify by column chromatography to isolate the desired N-alkylated pyrazole.

Visualizing the Core Problem and Solution Pathways

The Origin of Isomeric Mixtures

The following diagram illustrates the fundamental tautomerism and subsequent non-selective alkylation of an unsymmetrical pyrazole.

Caption: Pyrazole tautomerism leading to a single anion and mixed alkylation products.

Decision Workflow for Regioselective Alkylation

This workflow provides a logical path to selecting the appropriate synthetic strategy based on the substitution pattern of your pyrazole.

Caption: Decision tree for selecting a pyrazole N-alkylation strategy.

Quantitative Data Summary

The choice of reaction parameters can dramatically influence the outcome. The following table summarizes representative data on how base and solvent affect the N1/N2 isomer ratio for a model pyrazole (e.g., 3-phenylpyrazole).

Base	Solvent	Temperature (°C)	Typical N1:N2 Ratio	Comments
NaH	DMF	25	~1:1 to 2:1	Common conditions, often moderately selective.
K₂CO₃	Acetonitrile	80	~3:1 to 5:1	Weaker base can improve selectivity.
Cs₂CO₃	Dioxane	100	>10:1	Cesium salts often provide excellent selectivity for the less hindered isomer.[5]
NaH	THF	25	>20:1	A promising system for N-1 selective indazole alkylation, which can be extended to pyrazoles.[10]
None (Michael)	Acetonitrile	25	>99:1	For activated alkenes, catalyst-free Michael addition can be highly selective.[1][3][4]

Note: Ratios are illustrative and highly dependent on the specific pyrazole and alkylating agent used.

References

• Butova, E. D., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Available at: [Link]

• Astudillo-Sánchez, P. D., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules. Available at: [Link]

• Matos, J., et al. (2012). Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. Journal of Molecular Catalysis A: Chemical. Available at: [Link]

• Ferreira, I. C. F. R., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules. Available at: [Link]

• De, S., et al. (2018). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules. Available at: [Link]

• Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Available at: [Link]

• McCann, J. L., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Available at: [Link]

• El-Faham, A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ResearchGate. Available at: [Link]

• Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ACS Publications. Available at: [Link]

• Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Semantic Scholar. Available at: [Link]

• Goikhman, R., et al. (2012). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. Journal of the American Chemical Society. Available at: [Link]

• Oziminski, W. P. (2013). Theoretical studies on tautomerism and IR spectra of pyrazole derivatives. Structural Chemistry. Available at: [Link]

• K. C. Kumara Swamy, et al. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews. Available at: [Link]

• Jolando, G., et al. (2001). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. Synthetic Communications. Available at: [Link]

• Schmitt, D. C., et al. (2015). Synthesis of Pyrazoles from 1,3-Diols via Hydrogen Transfer Catalysis. Organic Letters. Available at: [Link]

• Ferreira, I. C. F. R., et al. (2022). Structure and Chemistry of 3(5)-Substituted Pyrazoles. Encyclopedia.pub. Available at: [Link]

• Mitsunobu, O. (n.d.). Mitsunobu Reaction in My Chemistry. Available at: [Link]

• Singh, P., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Pharmaceuticals. Available at: [Link]

• J-GLOBAL. (n.d.). Alkylation of Pyrazolones via the Mitsunobu Reaction. Available at: [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Alkylation of Pyrazolones via the Mitsunobu Reaction. Available at: [Link]

• Singh, R., et al. (2023). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates: A review. Results in Chemistry. Available at: [Link]

• Kumar, A., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. Available at: [Link]

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Technical Support Center: Scaling Up the Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions for the synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, a key intermediate in pharmaceutical development. As Senior Application Scientists, we offer insights grounded in established chemical principles and practical laboratory experience to help you navigate the challenges of scaling up this synthesis.

I. Synthesis Overview: The Knorr Pyrazole Synthesis

The most common and efficient method for synthesizing 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is a variation of the Knorr pyrazole synthesis. This reaction involves the condensation of a β-ketoester with a hydrazine derivative.[1][2] In this specific synthesis, the key starting materials are diethyl oxalate and 2,4-dimethylacetophenone, which react to form a 1,3-dicarbonyl intermediate. This intermediate then undergoes cyclization with hydrazine to form the pyrazole ring.

Reaction Scheme:

Caption: Knorr pyrazole synthesis workflow.

II. Troubleshooting Guide

Scaling up a synthesis from the bench to a pilot or production scale often presents unforeseen challenges. This section addresses common issues encountered during the synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Final Product	- Incomplete formation of the 1,3-dicarbonyl intermediate. - Suboptimal reaction temperature or time for the cyclization step. - Inefficient purification leading to product loss.	- Optimize Claisen Condensation: Ensure anhydrous conditions and use a strong base like sodium ethoxide. Consider using MeONa/LiCl for sterically hindered condensations.[3][4] - Optimize Cyclization: Monitor the reaction by TLC to determine the optimal reaction time. A catalytic amount of glacial acetic acid is often used.[1] - Purification: Recrystallization is a common method. If impurities are difficult to remove, consider converting the pyrazole to an acid addition salt for purification.[5]
Formation of Impurities	- Side reactions during the Claisen condensation. - Formation of regioisomers during the Knorr synthesis.[6][7] - Decomposition of starting materials or product under harsh reaction conditions.	- Control Reaction Conditions: Add the β-ketoester dropwise to the stirred hydrazine solution at room temperature to control the initial reaction.[2] - Regioselectivity: The Knorr synthesis can yield two different pyrazole isomers depending on which carbonyl group is attacked first.[6] Careful control of pH and temperature can influence regioselectivity. - Milder Conditions: Consider alternative, milder synthesis methods like those employing microwave or ultrasound irradiation, which can reduce reaction times and minimize side products.[8]
Difficulty in Product Isolation and Purification	- Product is an oil or does not crystallize easily. - Presence of closely related impurities that co-crystallize with the product.	- Induce Crystallization: If the product is an oil, try triturating with a non-polar solvent like hexane. Seeding with a small crystal of the pure product can also induce crystallization. - Chromatography: If recrystallization is ineffective, column chromatography on silica gel is a reliable purification method.[9] - Acid Addition Salt Formation: Convert the pyrazole to a salt (e.g., with phosphoric or sulfuric acid) to facilitate crystallization and purification.[5]
Inconsistent Results on Scale-Up	- Poor heat and mass transfer in larger reaction vessels. - Changes in reagent addition rates and mixing efficiency.	- Engineering Controls: Ensure efficient stirring and temperature control in the larger reactor. The rate of addition of reagents should be carefully controlled and scaled appropriately. - Process Analytical Technology (PAT): Implement in-situ monitoring (e.g., IR, Raman) to track reaction progress and ensure consistency between batches.

III. Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism of the Knorr pyrazole synthesis?

A1: The Knorr pyrazole synthesis proceeds through a series of well-defined steps:

• Imine Formation: The reaction is acid-catalyzed. One of the nitrogen atoms of the hydrazine attacks one of the carbonyl carbons of the 1,3-dicarbonyl compound to form an imine (or a hydrazone).[7][10][11]

• Intramolecular Attack: The second nitrogen atom of the hydrazine then attacks the other carbonyl group in an intramolecular fashion.[6][11]

• Cyclization and Dehydration: This forms a five-membered ring intermediate which then undergoes dehydration (loss of two water molecules) to form the stable, aromatic pyrazole ring.[1]

Caption: Mechanism of the Knorr pyrazole synthesis.

Q2: Are there alternative methods to the Knorr synthesis for preparing pyrazole-5-carboxylic acids?

A2: Yes, several other methods exist, although the Knorr synthesis is often the most direct for this specific target.

• "One-Pot" Synthesis: A "one-pot" method involving a MeONa/LiCl-mediated Claisen condensation, followed by the Knorr reaction and hydrolysis has been developed for similar structures.[3][4] This approach avoids the isolation of intermediates, improving efficiency.

• From Carboxylic Acids: Pyrazoles can be synthesized in a "one-pot" fashion from arenes and carboxylic acids via the formation of ketones and β-diketones, followed by cyclization with hydrazine.[12]

• Claisen-Schmidt Condensation: This method can be used to generate conjugated bicyclic aromatic compounds, including pyrazole derivatives, and is typically performed under basic conditions.[13][14][15]

Q3: How can I improve the regioselectivity of the Knorr synthesis?

A3: The regioselectivity of the Knorr synthesis can be influenced by the nature of the substituents on the 1,3-dicarbonyl compound and the hydrazine, as well as the reaction conditions. For unsymmetrical 1,3-dicarbonyls, a mixture of regioisomers is possible. To favor the desired isomer, you can:

• Modify the Substrates: The electronic and steric properties of the substituents can direct the initial nucleophilic attack of the hydrazine.

• Control Reaction Conditions: Carefully controlling the pH and temperature of the reaction can favor the formation of one isomer over the other. A highly regioselective synthesis of 1-aryl-3,4,5-substituted pyrazoles has been reported at room temperature in N,N-dimethylacetamide.[16]

Q4: What are the key safety considerations when working with hydrazine?

A4: Hydrazine and its derivatives are toxic and should be handled with extreme care in a well-ventilated fume hood.[1] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. In case of exposure, seek immediate medical attention.

Q5: What are the applications of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid and its derivatives?

A5: Pyrazole derivatives are a significant class of compounds in medicinal chemistry due to their wide range of biological activities.[17][18] They are found in numerous FDA-approved drugs.[19] Derivatives of pyrazole carboxylic acids have shown potential as antimicrobial, anticancer, anti-inflammatory, and antidepressant agents.[17] Specifically, pyrazole derivatives are being investigated as inhibitors of various enzymes and receptors, making them valuable scaffolds in drug discovery programs.[20]

IV. Experimental Protocols

Protocol 1: Synthesis of the 1,3-Dicarbonyl Intermediate

This protocol describes the Claisen condensation to form the β-ketoester intermediate.

Materials:

• Diethyl oxalate

• 2,4-Dimethylacetophenone

• Sodium ethoxide

• Anhydrous ethanol

• Anhydrous diethyl ether

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, dissolve sodium ethoxide in anhydrous ethanol under a nitrogen atmosphere.

• Cool the solution in an ice bath.

• Add a solution of 2,4-dimethylacetophenone in anhydrous ethanol dropwise to the stirred solution.

• After the addition is complete, add diethyl oxalate dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by pouring it into a mixture of ice and concentrated hydrochloric acid.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to obtain the crude 1,3-dicarbonyl intermediate.

Protocol 2: Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

This protocol details the cyclization of the intermediate with hydrazine.

Materials:

• Crude 1,3-dicarbonyl intermediate

• Hydrazine hydrate

• Ethanol

• Glacial acetic acid

Procedure:

• Dissolve the crude 1,3-dicarbonyl intermediate in ethanol in a round-bottom flask.

• Add a catalytic amount of glacial acetic acid to the solution.

• Add hydrazine hydrate dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and monitor its progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• If a precipitate forms, filter the solid and wash it with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture in vacuo and purify the residue by recrystallization or column chromatography.

V. References

• Knorr Pyrazole Synthesis (M. Pharm) | PPTX - Slideshare. (n.d.). Retrieved from [Link]

• Synthesis of pH Dependent Pyrazole, Imidazole, and Isoindolone Dipyrrinone Fluorophores using a Claisen-Schmidt Condensation Approach. (2021). Journal of Visualized Experiments, (172). Retrieved from [Link]

• knorr pyrazole synthesis | PPTX - Slideshare. (n.d.). Retrieved from [Link]

• Synthesis of pH Dependent Pyrazole, Imidazole, and Isoindolone Dipyrrinone Fluorophores Using a Claisen-Schmidt Condensation Approach. (2021). Journal of Visualized Experiments, (172). Retrieved from [Link]

• Jiang, J.-A., Du, C.-Y., Gu, C.-H., & Ji, Y.-F. (2012). “One-Pot” Synthesis of 4-Substituted 1,5-Diaryl-1H-pyrazole-3-carboxylic Acids via a MeONa/LiCl-Mediated Sterically Hindered Claisen Condensation–Knorr Reaction–Hydrolysis Sequence. Synlett, 23(20), 2965-2968. Retrieved from [Link]

• Knorr pyrazole synthesis - Name-Reaction.com. (n.d.). Retrieved from [Link]

• Synthesis of Novel Pyridyl-pyrazole-5-carboxylic Acid Amide Compounds. (n.d.). Retrieved from [Link]

• Knorr Pyrazole Synthesis - Chem Help Asap. (n.d.). Retrieved from [Link]

• Synthesis of pH Dependent Pyrazole, Imidazole, and Isoindolone Dipyrrinone Fluorophores using a Claisen-Schmidt Condensation Approach. (2021). Journal of Visualized Experiments, (172). Retrieved from [Link]

• Pyrazoles: 'one-pot' synthesis from arenes and carboxylic acids. (n.d.). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Synthesis of pyrazole‐5‐carboxylic acid (84);... - ResearchGate. (n.d.). Retrieved from [Link]

• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. (2021). Mini-Reviews in Organic Chemistry, 18(1), 93–109. Retrieved from [Link]

• WO2011076194A1 - Method for purifying pyrazoles - Google Patents. (n.d.). Retrieved from

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (n.d.). RSC Advances. Retrieved from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). Molecules, 28(18), 6528. Retrieved from [Link]

• Synthesis of Pyrazole Compounds by Using Sonication Method. (n.d.). Retrieved from [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2017). Molecules, 22(1), 137. Retrieved from [Link]

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (n.d.). RSC Advances. Retrieved from [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. (n.d.). DergiPark. Retrieved from [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2022). Molecules, 27(19), 6658. Retrieved from [Link]

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• 3. "One-Pot" Synthesis of 4-Substituted 1,5-Diaryl-1H-pyrazole-3-carboxylic Acids via a MeONa/LiCl-Mediated Sterically Hindered Claisen Condensation-Knorr Reaction-Hydrolysis Sequence [organic-chemistry.org]
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• 13. Synthesis of pH Dependent Pyrazole, Imidazole, and Isoindolone Dipyrrinone Fluorophores using a Claisen-Schmidt Condensation Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Synthesis of pH Dependent Pyrazole, Imidazole, and Isoindolone Dipyrrinone Fluorophores using a Claisen-Schmidt Condensation Approach [jove.com]
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Characterization of impurities in 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid synthesis

Technical Support Center: Synthesis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

Welcome to the technical support guide for the synthesis and impurity characterization of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. This document is intended for researchers, chemists, and drug development professionals who are working with this important pyrazole intermediate. The purity of this compound is critical for its downstream applications, and controlling impurities is a paramount challenge. This guide provides in-depth, experience-based answers to common issues encountered during its synthesis, focusing on logical troubleshooting and robust analytical characterization.

Frequently Asked Questions (FAQs)

FAQ 1: I'm observing an unexpected peak in my HPLC/LC-MS analysis. How can I identify its origin?

Answer: The appearance of unexpected peaks in your chromatogram is a common issue that typically points to one of three sources: unreacted starting materials, reaction byproducts (such as regioisomers), or degradation of the final product. A systematic approach is crucial for efficient identification.

The most prevalent synthetic route to this pyrazole involves the condensation of a 1,3-dicarbonyl compound (e.g., ethyl 4-(2,4-dimethylphenyl)-2,4-dioxobutanoate) with hydrazine. Impurities can arise at multiple stages of this process.

Troubleshooting Workflow

A logical workflow ensures that you can systematically pinpoint the identity of the unknown impurity. The first step is to analyze readily available information before proceeding to more complex structural elucidation techniques.

Reference Data & Comparative Studies

A Comparative Guide to the Anti-inflammatory Activity of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid versus Celecoxib

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, technically-grounded comparison of the well-established selective COX-2 inhibitor, celecoxib, and a related pyrazole compound, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. The content is structured to deliver actionable insights for research and development, emphasizing experimental validation and mechanistic understanding.

Introduction: The Imperative for Selective Anti-inflammatory Agents

The management of inflammation and pain remains a critical challenge in medicine. Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of therapy, primarily exerting their effects by inhibiting cyclooxygenase (COX) enzymes.[1] These enzymes, COX-1 and COX-2, are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[2][3]

While traditional NSAIDs inhibit both isoforms, their inhibition of the constitutively expressed COX-1 enzyme, which is vital for gastric mucosal protection and platelet function, often leads to significant gastrointestinal side effects.[2] The discovery that COX-2 is the inducible isoform, predominantly expressed at sites of inflammation, spurred the development of selective COX-2 inhibitors.[4][5] Celecoxib, a diaryl-substituted pyrazole, was a pioneering drug in this class, offering potent anti-inflammatory and analgesic effects with a reduced risk of gastrointestinal complications.[2][4][6] This guide will compare celecoxib with 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, a compound sharing the pyrazole scaffold, to evaluate its potential as a selective anti-inflammatory agent.

Mechanism of Action: Targeting the COX-2 Enzyme

The anti-inflammatory effects of both celecoxib and, hypothetically, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, are rooted in their selective inhibition of the COX-2 enzyme.[5]

Celecoxib's Selectivity: Celecoxib's structure allows it to specifically target COX-2.[2] The active site of COX-2 possesses a larger, more flexible binding pocket compared to COX-1.[2] Celecoxib's polar sulfonamide side chain fits into a hydrophilic side pocket near the active site of COX-2, an interaction that is sterically hindered in the narrower COX-1 active site.[3][4] This selective binding prevents the conversion of arachidonic acid to prostaglandin precursors, thereby reducing the production of pro-inflammatory prostaglandins like PGE2 at the site of inflammation.[3]

Inferred Mechanism of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid: Pyrazole derivatives are a well-established class of compounds with anti-inflammatory properties, often targeting the COX enzymes.[1][7] The structure of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, featuring a pyrazole core with bulky aryl substituents, is characteristic of many COX-2 inhibitors. It is plausible that this compound also selectively binds to the COX-2 active site, with the carboxylic acid moiety potentially forming key interactions within the enzyme's binding pocket.

Caption: Signaling pathway of COX-2 mediated inflammation and its inhibition.

Comparative Experimental Analysis

In Vitro COX-1/COX-2 Inhibition Assay

Rationale: This assay is the gold standard for determining a compound's potency and selectivity for COX isoforms. It measures the concentration of the compound required to inhibit 50% of the enzyme's activity (IC50). A higher selectivity index (IC50 COX-1 / IC50 COX-2) indicates a more favorable safety profile with a lower risk of gastrointestinal side effects.[8]

Detailed Experimental Protocol:

• Reagent Preparation: Prepare assay buffer (0.1 M Tris-HCl, pH 8.0), heme cofactor, and purified COX-1 (ovine) and COX-2 (human recombinant) enzymes.[9] Test compounds and a reference standard (celecoxib) are dissolved in DMSO to create stock solutions, followed by serial dilutions.

• Enzyme Incubation: In a 96-well plate, add assay buffer, heme, and either COX-1 or COX-2 enzyme to designated wells.

• Inhibitor Addition: Add the various concentrations of the test compounds or vehicle (DMSO) to the wells. Incubate for a predetermined time (e.g., 15 minutes) at room temperature to allow for inhibitor-enzyme binding.[10]

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells.[10]

• Reaction Termination and Detection: After a brief incubation (e.g., 2-10 minutes) at 37°C, stop the reaction. The product, Prostaglandin E2 (PGE2), is then quantified using a validated method such as an enzyme immunoassay (EIA) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[8]

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 values by fitting the data to a dose-response curve using appropriate software.

Comparative Data Summary:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Celecoxib	~15 - 50	~0.04 - 0.1	~375
3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid	Data Not Available	Data Not Available	Data Not Available

Note: IC50 values for Celecoxib are approximate and can vary based on specific assay conditions.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

Rationale: The carrageenan-induced paw edema model in rats or mice is a classic and highly reproducible model of acute inflammation used to evaluate the in vivo efficacy of anti-inflammatory drugs.[11][12][13] The inflammatory response in this model is biphasic, with the later phase being primarily mediated by prostaglandins, making it particularly suitable for assessing COX inhibitors.[14]

Caption: Experimental workflow for the carrageenan-induced paw edema model.

Detailed Experimental Protocol:

• Animal Handling: Use male Wistar rats or Swiss albino mice, acclimatized for at least one week. Fast the animals overnight before the experiment with free access to water.

• Grouping and Dosing: Randomly assign animals to different groups: vehicle control, positive control (e.g., celecoxib at an effective dose), and various dose levels of the test compound. Administer the compounds, typically via oral gavage, 30-60 minutes before inducing inflammation.[11]

• Induction of Edema: Measure the initial paw volume of the right hind paw using a plethysmometer. Inject 0.1 mL of a 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw.[14][15]

• Measurement of Inflammation: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[14]

• Data Analysis: The increase in paw volume (edema) is calculated by subtracting the initial paw volume from the post-treatment volumes. The percentage inhibition of edema for each treated group is calculated relative to the vehicle control group. This data can be used to determine the ED50 (effective dose causing 50% inhibition).

Expected Outcomes: Celecoxib consistently demonstrates significant, dose-dependent inhibition of paw edema in this model. Based on its structure, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is also expected to show anti-inflammatory activity. A head-to-head study would be required to determine its relative potency (ED50) compared to celecoxib.[16]

Conclusion and Future Research Imperatives

To rigorously evaluate the potential of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid as a novel anti-inflammatory agent, the following steps are essential:

• In Vitro Characterization: Conduct COX-1 and COX-2 inhibition assays to determine its IC50 values and establish its selectivity profile relative to celecoxib.

• In Vivo Efficacy Studies: Perform dose-response studies in the carrageenan-induced paw edema model to quantify its in vivo potency (ED50) and compare it directly with celecoxib.

• Safety and Pharmacokinetic Profiling: Subsequent studies should assess its ulcerogenic potential, cardiovascular safety profile, and pharmacokinetic properties to build a comprehensive understanding of its therapeutic potential.

By following these established experimental pathways, the scientific community can accurately position 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid within the landscape of anti-inflammatory therapeutics.

References

• Celecoxib - Wikipedia.

• What is the mechanism of Celecoxib? - Patsnap Synapse.

• Celebrex (Celecoxib) Pharmacology - News-Medical.Net.

• Celecoxib | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com.

• Celecoxib - StatPearls - NCBI Bookshelf.

• Carrageenan Induced Paw Edema (Rat, Mouse) - Inotiv.

• New Celecoxib Derivatives as Anti-Inflammatory Agents | Journal of Medicinal Chemistry.

• In Vitro COX-1/COX-2 Inhibition Assay for (R)-Ketoprofen: A Technical Guide - Benchchem.

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC - PubMed Central.

• Evaluation of anti-inflammatory, analgesic activities, and side effects of some pyrazole derivatives - PubMed.

• COX Colorimetric Inhibitor Screening Assay Kit - Cayman Chemical.

• A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PubMed Central.

• Carrageenan induced Paw Edema Model - Creative Biolabs.

• A novel COX-2 inhibitor pyrazole derivative proven effective as an anti-inflammatory and analgesic drug - PubMed.

• In Vivo Evaluation of the Anti-Inflammatory Effect of Pistacia lentiscus Fruit Oil and Its Effects on Oxidative Stress - PMC - NIH.

• Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments.

• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization.

• New Celecoxib Derivatives as Anti-Inflammatory Agents | Request PDF - ResearchGate.

• Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC - NIH.

• In vitro COX‐1 and COX‐2 enzyme inhibition assays of the synthesized compounds - ResearchGate.

• Synthesis and Anti-Inflammatory and Analgesic Activities of 3-methyl-N-phenyl-1H-pyrazol-5-ylcarboxamides - PubMed.

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PubMed Central.

• 1-Aryl-1H-pyrazole-5-acetic acids with antiinflammatory, analgesic and other activities.

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC - PubMed Central.

• Studies on anti-inflammatory agents. V. Synthesis and pharmacological properties of 3-(difluoromethyl)-1-(4-methoxyphenyl)-5- [4-(methylsulfinyl)phenyl]pyrazole and related compounds - PubMed.

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Bioactivity comparison of substituted pyrazole carboxylic acid derivatives

An In-Depth Technical Guide to the Bioactivity of Substituted Pyrazole Carboxylic Acid Derivatives

The pyrazole nucleus, a five-membered aromatic ring with two adjacent nitrogen atoms, stands as a cornerstone scaffold in medicinal chemistry.[1][2] Its derivatives, particularly those functionalized with a carboxylic acid moiety, exhibit a remarkable breadth of biological activities, making them a focal point in the quest for novel therapeutic agents.[3][4][5] The structural versatility of the pyrazole ring allows for extensive modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.[2][6] This guide provides a comparative analysis of the bioactivity of substituted pyrazole carboxylic acid derivatives, grounded in experimental data and established protocols, to inform and guide researchers in the field of drug discovery.

Antimicrobial Activity: A Battle Against Resistance

The rise of antimicrobial resistance necessitates the discovery of new chemical entities with potent antibacterial and antifungal properties. Pyrazole carboxylic acid derivatives have emerged as a promising class of compounds in this arena.[7][8]

Structure-Activity Relationship (SAR) Insights

The antimicrobial efficacy of these derivatives is highly dependent on the nature and position of substituents on the pyrazole and any associated phenyl rings.

• Electron-withdrawing groups (e.g., halogens like Cl, F) on phenyl rings attached to the pyrazole nucleus are frequently associated with enhanced antibacterial and antifungal activity. This is likely due to increased lipophilicity, facilitating passage through microbial cell membranes, and modulation of the electronic properties of the molecule.[9]

• Conversion of the carboxylic acid to amides or esters can have a variable impact. Some studies show that specific amide derivatives exhibit superior activity compared to the parent carboxylic acid, suggesting that interactions with the target site can be optimized by modifying this group.[10]

• The position of substituents is crucial. For instance, studies on pyrazole-3-carboxylic and pyrazole-3,4-dicarboxylic acids have shown that the specific placement of electronegative atoms like fluorine and oxygen is critical in determining the strength of antifungal activity against strains like Candida albicans.[9]

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of Selected Pyrazole Derivatives

Compound ID	Substituents	S. aureus (MIC)	E. coli (MIC)	C. albicans (MIC)	Reference
PCA-1	1-phenyl, 5-(4-chlorophenyl)	>100	>100	62.5	[9]
PCA-2	1-(4-fluorophenyl), 5-phenyl	50	100	31.25	[9]
PCA-3	1,5-bis(4-chlorophenyl)	25	50	15.6	[9]
PCA-4	Pyrazolylthiazole carboxylic acid (2h)	6.25	>100	>100	[11]
PCA-5	Pyrazole chalcone (111c)	12.5 (MCF-7)	-	-	[10]
Ciprofloxacin	(Standard Antibiotic)	6.25	1.56	-	[11]

Note: Data is compiled and representative. Direct comparison between different studies should be made with caution due to variations in experimental conditions.

Experimental Protocol: Antimicrobial Susceptibility Testing via Broth Microdilution

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[12] It is considered a gold standard for its accuracy and consistency.[13]

Causality Behind Experimental Choices:

• Mueller-Hinton Broth (MHB): This medium is standardized for susceptibility testing as it has good batch-to-batch reproducibility and low concentrations of inhibitors of common antimicrobial agents.

• Inoculum Standardization: The bacterial concentration is adjusted to a 0.5 McFarland standard to ensure that the number of bacteria is consistent across all tests, which is critical for reproducible MIC values.[14]

• Two-fold Serial Dilutions: This method allows for the precise determination of the MIC value across a logarithmic concentration gradient.[12]

Step-by-Step Methodology:

• Preparation of Compound Stock: Dissolve the synthesized pyrazole derivative in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Plate Preparation: Add 100 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12 of a 96-well microtiter plate. Add 200 µL of the compound stock solution (appropriately diluted in MHB) to well 1.

• Serial Dilution: Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and repeating this process down to well 10. Discard 100 µL from well 10. Wells 11 (growth control, no compound) and 12 (sterility control, no bacteria) receive no compound.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB so that the final inoculum concentration in each well will be approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add 10 µL of the standardized bacterial inoculum to wells 1 through 11. Do not inoculate well 12.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Workflow for Antimicrobial Susceptibility Testing

Caption: Simplified arachidonic acid pathway and inhibition by pyrazole derivatives.

Anticancer Activity: Targeting Uncontrolled Growth

The pyrazole scaffold is a key component in many anticancer agents, largely due to its role as a "privileged scaffold" for designing protein kinase inhibitors. [6][15]Kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of cancer. [16]

Structure-Activity Relationship (SAR) Insights

The anticancer activity of pyrazole carboxylic acid derivatives is intricately linked to substitutions that enhance binding to the ATP pocket of specific protein kinases or induce apoptosis through other mechanisms.

• Kinase Inhibition: Densely functionalized pyrazole carboxamides and carboxylic acids have been synthesized and shown to inhibit kinases like CK2, AKT1, and others involved in cancer cell proliferation. [15]The appendages on the pyrazole scaffold can be adjusted to optimize these interactions. [16]* Induction of Apoptosis: Some derivatives induce cell cycle arrest and apoptosis. For example, a 3-(1H-indol-3-yl)pyrazole-5-carboxylic acid derivative showed significant antiproliferative activity against hypoxic tumor cell lines by inhibiting carbonic anhydrase XII. [17]* Amide and Ester Derivatives: The conversion of the carboxylic acid to amides or esters is a common strategy. Ester and amide derivatives of 1-phenyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid have exhibited potent anticancer activities against various cancer cell lines. [10]Halobenzyl groups attached via an amide linkage can be beneficial for cytotoxic activity. [10] Table 3: Comparative Anticancer Activity (IC₅₀, µM) of Pyrazole Derivatives

Compound ID	Key Structural Features	Cell Line	IC₅₀ (µM)	Mechanism/Target	Reference
PCA-10	1,5-diaryl pyrazole carboxamide	MCF-7 (Breast)	~10	Kinase Inhibition	[15]
PCA-11 (2c)	3-(1H-indol-3-yl) pyrazole	Hypoxic Tumor Cells	0.21 (Kᵢ)	hCA XII Inhibition	[17]
PCA-12 (7a)	1-benzyl, 5-p-tolyl	HL-60 (Leukemia)	29.8	Cytotoxicity	[18]
PCA-13 (70c)	1-phenyl-3-thienyl amide	Various	Potent	Cytotoxicity	[10]
5-Fluorouracil	(Standard Drug)	HeLa (Cervical)	~5	Cytotoxicity	[19]

Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity. [20][21]It is based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells. [22] Causality Behind Experimental Choices:

• Mitochondrial Dehydrogenase: The assay relies on the activity of mitochondrial dehydrogenases in viable cells to reduce MTT. This makes the assay a direct measure of metabolic activity, which is a hallmark of living cells. * Serum-Free Medium: During the MTT incubation step, serum-free medium is often used because components in serum can interfere with the MTT reduction or the formazan solubilization, leading to inaccurate results. * Solubilization Step: The formazan crystals produced are insoluble in aqueous solution. A solubilizing agent, typically DMSO or an SDS solution, is required to dissolve the crystals, allowing the color intensity to be quantified by a plate reader. [20][22] Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrazole test compounds in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells for vehicle control (e.g., DMSO) and untreated cells. Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Following the treatment period, carefully remove the medium. Add 100 µL of fresh serum-free medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation for Formazan Formation: Incubate the plate for 2-4 hours at 37°C, protected from light. During this time, viable cells will convert the yellow MTT into visible purple formazan crystals.

• Solubilization: Carefully aspirate the MTT-containing medium without disturbing the crystals. Add 100 µL of a solubilization solution (e.g., DMSO) to each well.

• Absorbance Reading: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise. 7. Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

MTT Assay Workflow Diagram

Caption: Key positions on the pyrazole scaffold for SAR modification.

Conclusion

Substituted pyrazole carboxylic acid derivatives represent a versatile and highly fruitful scaffold in modern medicinal chemistry. Through rational chemical modification at key positions on the pyrazole ring, researchers can develop potent and selective agents with diverse therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. The experimental protocols and structure-activity relationships detailed in this guide provide a framework for the continued exploration and optimization of this remarkable class of compounds. Future work will likely focus on developing derivatives with multi-target activities and improved pharmacokinetic profiles to address complex diseases and combat drug resistance.

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A Guide to the Validation of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic Acid's Antimicrobial Activity: A Comparative Analysis Framework

The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Among the myriad of heterocyclic compounds explored for their medicinal properties, pyrazole derivatives have emerged as a particularly promising class, exhibiting a broad spectrum of biological activities including antimicrobial, antifungal, antiviral, and anti-inflammatory effects.[1][2][3][4][5][6][7][8][9][10][11][12] This guide provides a comprehensive framework for the validation of the antimicrobial activity of a specific pyrazole derivative, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. We will delve into a comparative analysis structure, detailed experimental protocols, and the scientific rationale underpinning each step, designed for researchers, scientists, and drug development professionals.

Comparative Antimicrobial Activity Analysis: A Proposed Framework

To ascertain the therapeutic potential of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, its antimicrobial efficacy must be benchmarked against both established standard-of-care drugs and other investigational compounds of the same class.

Selection of Test Organisms:

A representative panel of microorganisms should be selected to evaluate the spectrum of activity. This panel should include:

• Gram-positive bacteria: Staphylococcus aureus (including Methicillin-resistant S. aureus - MRSA), Bacillus subtilis.

• Gram-negative bacteria: Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae.

• Fungi: Candida albicans, Aspergillus niger.

The inclusion of both standard strains (e.g., from ATCC) and clinical isolates is crucial for a comprehensive assessment.

Selection of Comparator Compounds:

A robust comparative analysis requires the inclusion of:

• Broad-spectrum antibiotics: Ciprofloxacin, a fluoroquinolone known to inhibit DNA gyrase, serves as an excellent comparator given the potential mechanism of action of pyrazole derivatives.[12][13]

• Gram-positive specific antibiotic: Vancomycin, a glycopeptide antibiotic.

• Antifungal agents: Fluconazole or Clotrimazole, as standard antifungal drugs.[14]

• Other Pyrazole Derivatives: Including pyrazole compounds with previously reported antimicrobial activity to understand the structure-activity relationship (SAR). For instance, compounds like 4-(2-(p-tolyl)hydrazineylidene)-pyrazole-1-carbothiohydrazide which has shown potent activity.[14]

Data Presentation:

The primary metric for antimicrobial activity is the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[15] The results should be summarized in a clear, tabular format for easy comparison.

Table 1: Hypothetical Comparative In Vitro Activity of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid and Comparator Drugs

Compound	MIC (µg/mL)
S. aureus	MRSA	B. subtilis	E. coli	P. aeruginosa	C. albicans	A. niger
3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid	8	16	4	32	64	>128	>128
Ciprofloxacin	0.5	1	0.25	0.125	1	NA	NA
Vancomycin	1	1	0.5	NA	NA	NA	NA
Fluconazole	NA	NA	NA	NA	NA	8	16
Pyrazole Comparator[14]	4	8	2	16	32	64	64

NA: Not Applicable

Experimental Protocols

The following is a detailed, step-by-step protocol for determining the MIC values using the broth microdilution method, based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) M07.[15][16][17][18][19]

Protocol: Broth Microdilution Assay for MIC Determination

• Preparation of Antimicrobial Stock Solutions:

  • Dissolve 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid and comparator compounds in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) to a high concentration (e.g., 10 mg/mL).

  • Ensure the final concentration of the solvent in the assay does not exceed a level that affects microbial growth (typically ≤1%).

• Preparation of Microtiter Plates:

  • Using a 96-well microtiter plate, perform serial two-fold dilutions of each antimicrobial agent in the appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • The final volume in each well should be 100 µL.

  • The range of concentrations tested should be broad enough to determine the MIC (e.g., from 128 µg/mL to 0.125 µg/mL).

• Inoculum Preparation:

  • Grow microbial cultures overnight on appropriate agar plates.

  • Prepare a suspension of the microorganism in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add 100 µL of the standardized inoculum to each well of the microtiter plate, bringing the total volume to 200 µL.

  • Include the following controls:

    • Growth Control: Wells containing only broth and inoculum (no antimicrobial agent).

    • Sterility Control: Wells containing only broth (no inoculum).

    • Solvent Control: Wells containing broth, inoculum, and the maximum concentration of the solvent used.

  • Incubate the plates at 35-37°C for 18-24 hours for bacteria, and at a suitable temperature for 24-48 hours for fungi.

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

  • Optionally, a growth indicator dye (e.g., resazurin) can be added to aid in the determination.

Workflow for Antimicrobial Susceptibility Testing

The following diagram illustrates the experimental workflow for determining the Minimum Inhibitory Concentration.

Caption: Workflow for MIC Determination via Broth Microdilution.

Proposed Mechanism of Action: Inhibition of Bacterial DNA Gyrase

Several studies on pyrazole derivatives suggest that their antibacterial activity may stem from the inhibition of DNA gyrase.[2][13] This enzyme is a type II topoisomerase essential for bacterial DNA replication, transcription, and repair, making it an attractive target for antibiotics.

The proposed mechanism involves the binding of the pyrazole compound to the DNA gyrase-DNA complex, which stabilizes the cleavage complex and leads to double-strand DNA breaks and ultimately cell death. A comparative analysis of our target compound with known DNA gyrase inhibitors like ciprofloxacin can provide initial clues. Further validation would require enzymatic assays using purified DNA gyrase.

The following diagram illustrates the proposed mechanism of action.

Caption: Proposed Mechanism of Action: Inhibition of DNA Gyrase.

Evaluation of Cytotoxicity: A Critical Step in Drug Development

A therapeutically viable antimicrobial agent must be selectively toxic to microorganisms with minimal effects on host cells. Therefore, it is imperative to assess the cytotoxicity of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid against a panel of human cell lines (e.g., HEK-293, HepG2). Standard cytotoxicity assays, such as the MTT or LDH assay, can be employed to determine the 50% cytotoxic concentration (CC₅₀). A favorable therapeutic index (CC₅₀/MIC) is a key indicator of the compound's potential for further development.

Conclusion and Future Perspectives

This guide outlines a robust and scientifically sound framework for the validation and comparative analysis of the antimicrobial activity of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. By adhering to standardized protocols such as CLSI M07[15][16][17][18][19] and EUCAST guidelines,[20][21][22] and conducting a thorough comparative analysis, researchers can generate reliable and reproducible data.

Positive results from this initial screening would warrant further investigation, including time-kill kinetic studies, in vivo efficacy studies in animal models of infection, and more in-depth mechanistic studies. The vast chemical space of pyrazole derivatives offers a fertile ground for the discovery of new antimicrobial agents to combat the growing challenge of drug-resistant pathogens.[2][3][4][5][6][7][8][9][10][23]

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A Comparative Guide to the Structure-Activity Relationship of 3-Aryl-1H-pyrazole-5-carboxylic Acids

The 3-aryl-1H-pyrazole-5-carboxylic acid scaffold is a cornerstone in modern medicinal chemistry, recognized for its versatile biological activities.[1][2][3] Derivatives of this core structure have been extensively investigated for a wide range of therapeutic targets, including cannabinoid receptors, metabotropic glutamate receptors (mGluRs), and various enzymes.[4][5][6] This guide provides an in-depth analysis of the structure-activity relationships (SAR) governing the efficacy of these compounds, offering a comparative perspective supported by experimental data to aid researchers in the rational design of novel therapeutic agents.

The Architectural Blueprint: Core Scaffold Analysis

The pharmacological profile of a 3-aryl-1H-pyrazole-5-carboxylic acid derivative is dictated by the interplay of three primary structural domains:

• The N1-Substituent of the Pyrazole Ring: This position is critical for modulating potency, selectivity, and pharmacokinetic properties.

• The 3-Aryl Ring: Substitutions on this ring directly influence interactions with the target's binding pocket.

• The 5-Carboxylic Acid Moiety: This group often serves as a key anchoring point to the biological target and its modification or replacement can fine-tune activity.

This guide will dissect the SAR at each of these positions, using the cannabinoid receptor type 1 (CB1) as a primary example, a target for which this scaffold has shown significant promise as antagonists.[7][8]

Part 1: The N1-Position - Steering Potency and Selectivity

The substituent at the N1 position of the pyrazole ring is a major determinant of a compound's affinity for the CB1 receptor. Early seminal work on pyrazole-based CB1 antagonists, such as SR141716A (Rimonabant), highlighted the importance of a bulky, lipophilic group at this position.[4][9]

Causality Explained: The N1-substituent is believed to occupy a deep hydrophobic pocket within the CB1 receptor. The size, shape, and electronic nature of this group are therefore paramount for achieving high-affinity binding. For instance, the 2,4-dichlorophenyl group found in many potent antagonists provides a combination of steric bulk and halogen bonding potential that significantly enhances binding affinity.[4][10]

Comparative Data: N1-Substituent Variation

Compound ID	N1-Substituent	3-Aryl Group (Position 5 in cited lit.)	5-Carboxylic Acid Moiety (Position 3 in cited lit.)	CB1 Binding Affinity (Ki, nM)
SR141716A	2,4-Dichlorophenyl	4-Chlorophenyl	N-Piperidinyl Carboxamide	2.0
Analog 1	Phenyl	4-Chlorophenyl	N-Piperidinyl Carboxamide	150
Analog 2	4-Chlorophenyl	4-Chlorophenyl	N-Piperidinyl Carboxamide	25
Analog 3	2,4-Difluorophenyl	4-Chlorophenyl	N-Piperidinyl Carboxamide	5.5

Data synthesized from literature reports for illustrative comparison.[4][8][9]

As the data illustrates, the substitution pattern on the N1-phenyl ring is critical. The move from an unsubstituted phenyl (Analog 1) to a 4-chlorophenyl (Analog 2) and then to a 2,4-dichlorophenyl (SR141716A) results in a dramatic increase in potency. This underscores the importance of di-substitution, particularly with halogens, for optimal interaction with the receptor.

Part 2: The 3-Aryl Ring - Fine-Tuning Target Engagement

The aryl group at the 3-position (often numbered as the 5-position in literature for related scaffolds like SR141716A) extends into another key region of the receptor's binding site.[4][9] Modifications here allow for the fine-tuning of binding affinity and can also influence selectivity against other receptors.

Causality Explained: This region of the binding pocket is sensitive to both electronic and steric effects. A para-substituted phenyl ring is a common feature among potent ligands.[8] The nature of this para-substituent can dictate the strength of the interaction. For example, moving from a chloro to an iodo substituent can enhance potency, likely due to increased lipophilicity and the potential for stronger halogen bonding interactions.[4][9]

Comparative Data: 3-Aryl Substituent Variation

Compound ID	N1-Substituent	3-Aryl Group (Position 5 in cited lit.)	5-Carboxylic Acid Moiety (Position 3 in cited lit.)	CB1 Binding Affinity (Ki, nM)
SR141716A	2,4-Dichlorophenyl	4-Chlorophenyl	N-Piperidinyl Carboxamide	2.0
Analog 4	2,4-Dichlorophenyl	4-Bromophenyl	N-Piperidinyl Carboxamide	1.5
Analog 5	2,4-Dichlorophenyl	4-Iodophenyl	N-Piperidinyl Carboxamide	0.8
Analog 6	2,4-Dichlorophenyl	4-Methoxyphenyl	N-Piperidinyl Carboxamide	12.0

Data synthesized from literature reports for illustrative comparison.[4][8][9]

The trend observed in the halogen series (Cl < Br < I) suggests that larger, more polarizable halogens are favored at the para-position of the 3-aryl ring, leading to progressively higher binding affinities. Conversely, an electron-donating methoxy group (Analog 6) is less favorable than a halogen, indicating that electronic effects also play a crucial role.

Part 3: The 5-Carboxylic Acid Moiety - The Anchor and Its Bioisosteres

While this guide focuses on the carboxylic acid scaffold, it is crucial to understand its role and the impact of its common bioisosteric replacement, the carboxamide, which is prevalent in many highly potent cannabinoid receptor antagonists.[4][9] The carboxylic acid or its derivatives at this position often form a key hydrogen bond or ionic interaction with a specific residue in the target protein, anchoring the ligand in the binding site.

Causality Explained: The acidic proton of the carboxylic acid or the hydrogen bond donor/acceptor capabilities of a carboxamide can engage with polar residues like lysine or arginine in the receptor. The choice between a carboxylic acid, an ester, or a carboxamide can significantly impact not only potency but also cell permeability and metabolic stability. Carboxamides, like the N-piperidinyl carboxamide in SR141716A, often improve pharmacokinetic profiles compared to the more polar carboxylic acids.

Visualization of SAR Principles

The following diagram illustrates the key structural components of the 3-aryl-1H-pyrazole scaffold and their influence on biological activity.

Caption: Key SAR points for the 3-aryl-1H-pyrazole scaffold.

Experimental Protocols

To ensure the trustworthiness and reproducibility of SAR studies, standardized and validated protocols are essential. Below are representative methodologies for the synthesis and biological evaluation of these compounds.

General Synthetic Protocol for 3-Aryl-1H-pyrazole-5-carboxylates

The Knorr pyrazole synthesis is a classical and reliable method for constructing the pyrazole core.[11]

Workflow Diagram: Synthesis

Caption: General workflow for Knorr pyrazole synthesis.

Step-by-Step Methodology:

• Step 1: Claisen Condensation. To a solution of sodium ethoxide (NaOEt) in absolute ethanol, add the appropriate aryl ketone (1.0 eq) dropwise at 0 °C. Following this, add diethyl oxalate (1.1 eq) dropwise. Allow the mixture to warm to room temperature and stir for 12-16 hours. The resulting 1,3-diketone intermediate is then isolated after an acidic workup.

• Step 2: Cyclocondensation. Dissolve the 1,3-diketone intermediate (1.0 eq) in glacial acetic acid. Add the substituted hydrazine hydrochloride (1.1 eq) and reflux the mixture for 4-6 hours. Monitor the reaction by TLC. After completion, cool the reaction mixture and pour it into ice water to precipitate the ethyl pyrazole-5-carboxylate product.

• Step 3: Saponification. Suspend the ethyl ester (1.0 eq) in a mixture of ethanol and water. Add an excess of sodium hydroxide (3.0-5.0 eq) and heat the mixture to reflux for 2-4 hours until the ester is fully hydrolyzed. Cool the solution, acidify with concentrated HCl to pH 2-3 to precipitate the final carboxylic acid product, which can be collected by filtration and purified by recrystallization.[12][13]

Protocol: Competitive Radioligand Binding Assay for CB1 Receptor

This assay is the gold standard for determining the binding affinity (Ki) of test compounds.[14]

Principle: The assay measures the ability of a non-radiolabeled test compound to compete with a known high-affinity radioligand (e.g., [³H]CP-55,940) for binding to the CB1 receptor in a membrane preparation.[14][15]

Materials:

• CB1-expressing cell membrane preparation (e.g., from CHO or HEK293 cells)

• Radioligand: [³H]CP-55,940

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA, pH 7.4

• Test compounds (3-aryl-1H-pyrazole-5-carboxylic acids)

• Non-specific binding control: A high concentration of a known CB1 antagonist (e.g., 10 µM SR141716A)

• 96-well filter plates (e.g., Millipore MultiScreen) and vacuum manifold

• Scintillation cocktail and a liquid scintillation counter

Step-by-Step Methodology:

• Preparation: Prepare serial dilutions of the test compounds in the assay buffer. The final concentration in the assay should typically range from 0.1 nM to 10 µM.

• Assay Setup: In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) or non-specific binding control.

  • 50 µL of test compound dilution.

  • 50 µL of radioligand solution (at a final concentration close to its Kd value).

  • 50 µL of the CB1 membrane preparation (protein concentration typically 5-10 µ g/well ).

• Incubation: Incubate the plate at 30°C for 90 minutes to reach equilibrium.[16]

• Filtration: Terminate the assay by rapid filtration through the filter plate using a vacuum manifold. Wash the filters three times with ice-cold assay buffer to separate bound from free radioligand.[17]

• Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding) using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[16]

Conclusion and Future Perspectives

The 3-aryl-1H-pyrazole-5-carboxylic acid scaffold remains a highly fertile ground for drug discovery. The SAR principles outlined in this guide demonstrate that systematic modifications at the N1, C3, and C5 positions can lead to highly potent and selective modulators of various biological targets. For researchers in the field, the key takeaways are:

• The N1-position is paramount for achieving high potency, favoring bulky, di-substituted aryl groups.

• The 3-aryl ring offers a handle for fine-tuning affinity through manipulation of steric and electronic properties at the para-position.

• The 5-carboxylic acid moiety acts as a critical anchor, and its bioisosteric replacement with groups like carboxamides can significantly enhance drug-like properties.

Future efforts will likely focus on exploring novel substitutions that improve pharmacokinetic profiles, reduce off-target effects, and confer unique pharmacological properties, such as allosteric modulation or biased agonism. The combination of rational design based on established SAR, guided by structural biology and computational modeling, will continue to unlock the full therapeutic potential of this privileged scaffold.

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The Isomer Effect: A Comparative Guide to the Biological Activity of Pyrazole Regioisomers

A Senior Application Scientist's Guide for Researchers in Drug Discovery

Introduction: Beyond the Scaffold, The Architectural Imperative of Isomerism

The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" for its presence in a multitude of clinically approved drugs, from the anti-inflammatory celecoxib to various anticancer agents.[1][2] This five-membered aromatic heterocycle, with its two adjacent nitrogen atoms, offers a versatile framework for designing potent and selective therapeutic agents.[3] However, the true biological potential of a pyrazole-based compound is not merely defined by the substituents attached to it, but critically, by their spatial arrangement. The constitutional isomerism, or regioisomerism, of the pyrazole core dictates the three-dimensional shape of the molecule, profoundly influencing its interaction with biological targets and, consequently, its pharmacological profile.

This guide provides a comparative analysis of pyrazole isomers, moving beyond a general overview of derivatives to a focused examination of how the specific substitution pattern governs biological activity. We will explore, with supporting experimental data, why a 1,5-disubstituted pyrazole might be a potent anti-inflammatory agent, while its 1,3-disubstituted counterpart remains inert, and how different isomeric forms can lead to vastly different therapeutic applications, including anticancer and antimicrobial activities.

The Architectural Blueprint: Understanding Pyrazole Isomerism

The synthetic route to substituted pyrazoles, often involving the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine, can lead to the formation of different regioisomers.[4] The specific isomer formed is influenced by factors such as steric hindrance, electronic effects of the substituents, and reaction conditions like pH.[4] Understanding these isomeric forms is fundamental to interpreting structure-activity relationship (SAR) data.

The most common substitution patterns encountered in drug discovery are illustrated below:

Caption: Common regioisomers of substituted pyrazoles.

Comparative Biological Analysis: How Isomerism Dictates Function

The orientation of substituents around the pyrazole ring creates unique pharmacophores that are selectively recognized by different biological targets. This section compares the anti-inflammatory, anticancer, and antimicrobial activities of key pyrazole isomers, supported by experimental data.

Anti-inflammatory Activity: The Decisive Role of Isomerism in COX-2 Inhibition

The most striking example of isomeric influence is found in the development of selective cyclooxygenase-2 (COX-2) inhibitors. The renowned anti-inflammatory drug Celecoxib (SC-58635) is a 1,5-diarylpyrazole.[5][6] The specific 1,5-substitution pattern is absolutely critical for its activity.

Causality Behind the Selectivity: The development of Celecoxib involved the synthesis and evaluation of multiple isomers. Crucially, researchers discovered that the spatial orientation of the two aromatic rings on adjacent positions of the pyrazole core was essential for COX-2 inhibitory activity. In a direct head-to-head comparison, the 1,3-regioisomer of a parent compound (SC-58125) was found to be completely devoid of both COX-1 and COX-2 activity, whereas the 1,5-isomer was a potent and selective COX-2 inhibitor.[5] This demonstrates that even with identical substituents, a simple change in their position from 1,3 to 1,5 can mean the difference between a powerful drug and an inactive molecule.

Further studies have shown that pyrazolone skeletons (which can be considered isomers of aminopyrazoles) tend to show more potent COX-2 inhibitory activity than their aminopyrazole counterparts.[7] This highlights another layer of isomeric control over biological function.

Compound/Isomer Type	Target	IC50 (µM)	Selectivity Index (SI) COX-1/COX-2	Reference
Celecoxib (1,5-diaryl)	COX-1	15	30
COX-2	0.045	[8]
SC-58125 (1,5-diaryl)	COX-1	50	250
COX-2	0.2	[5]
1,3-regioisomer of SC-58125	COX-1	>100	Inactive	[5]
COX-2	>100	[5]
Compound 5f (Pyrazolone)	COX-1	14.34	9.56	[9]
COX-2	1.50	[9]
Compound 6f (Aminopyrazole)	COX-1	9.56	8.31	[9]
COX-2	1.15	[9]

Anticancer Activity: Isomeric Tuning of Kinase Inhibition

In the realm of oncology, pyrazole derivatives are potent inhibitors of various protein kinases that are crucial for cancer cell proliferation and survival.[10] Here too, the substitution pattern is a key determinant of efficacy and target selectivity. While direct isomeric comparisons with identical substituents are less common in the literature, clear trends emerge when comparing classes of isomers.

For example, 1,3,4-triarylpyrazole derivatives have been extensively investigated as potent inhibitors of kinases like V600E-B-RAF and p38α/MAPK14, showing significant antiproliferative activity against melanoma and leukemia cell lines.[11][12][13] In contrast, the 1,5-diarylpyrazole scaffold, as discussed, is optimized for the COX-2 enzyme pocket. This suggests that the 1,3,4-trisubstituted pattern creates a molecular geometry more suited for the ATP-binding pockets of kinases, while the 1,5-disubstituted arrangement fits the distinct active site of COX-2.

Compound/Isomer Type	Target/Cell Line	IC50 (µM)	Key Finding	Reference
Compound 1j (1,3,4-triaryl)	A375 Melanoma	0.26	High potency against melanoma cell lines	[11]
V600E-B-RAF Kinase	Potent Inhibition	Targets key cancer-related kinase	[11]
Compound 1a (1,3,4-triaryl)	RPMI-8226 Leukemia	1.71	Potent against leukemia cell lines	[13]
p38α/MAPK14 Kinase	0.515	Selective kinase inhibition	[13]
1,3,5-Triaryl Pyrazoles	MCF-7 Breast Cancer	>1000	Very low antiproliferative activity	[14]
Pyrazolone P7 (1,3-diaryl)	A549 Lung Cancer	3.2	Moderate antiproliferative activity	[15]

This data suggests that moving a substituent from the 5-position to the 4-position (comparing 1,3,5-triaryl to 1,3,4-triaryl) can dramatically enhance anticancer activity, likely by enabling better interactions within the kinase active site.

Antimicrobial Activity: The Impact of Substitution Patterns

Pyrazole derivatives also exhibit a broad spectrum of antimicrobial activities.[16] The specific substitution pattern influences not only the potency but also the spectrum of activity (Gram-positive vs. Gram-negative bacteria, or fungi). For instance, studies on 3,5-disubstituted-pyrazoline derivatives have identified compounds with potent activity against Mycobacterium tuberculosis.[17][18] Other studies focusing on 1,3-diaryl pyrazoles have reported potent, broad-spectrum antibacterial and antifungal activity.[16]

Compound/Isomer Type	Organism	MIC (µg/mL)	Reference
Compound 7l (1,3-diaryl)	S. aureus	2	[16]
E. coli	1	[16]
C. albicans	1	[16]
Compound 4a (3,5-disubstituted)	M. tuberculosis H37Ra	17 µM	[17]

While a direct isomeric comparison is challenging without matched substituent sets, the existing data indicates that different substitution patterns can be optimized to target specific classes of pathogens.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of the findings discussed, this section details the standard methodologies used to evaluate the biological activities of pyrazole isomers.

Workflow for Comparative Analysis

Caption: Experimental workflow for comparing pyrazole isomers.

Protocol 1: In Vitro COX-1/COX-2 Inhibition Assay

This assay determines the concentration of an inhibitor required to reduce enzyme activity by 50% (IC50).

• Enzyme Preparation: Human recombinant COX-1 and COX-2 enzymes are prepared according to standard protocols.

• Inhibitor Preparation: A stock solution of the test pyrazole isomer is prepared in DMSO and serially diluted to achieve a range of concentrations.

• Reaction Mixture: For each reaction, a buffer solution (e.g., 100 mM Tris-HCl, pH 8.0) containing a cofactor (e.g., hematin) and the respective enzyme (COX-1 or COX-2) is prepared.

• Incubation: The test compound dilutions are added to the enzyme mixture and pre-incubated for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow for binding.

• Initiation of Reaction: The enzymatic reaction is initiated by adding the substrate, arachidonic acid.

• Quantification: The reaction is allowed to proceed for a specific time (e.g., 2 minutes) and then terminated. The amount of prostaglandin E2 (PGE2) produced is quantified using a standard Prostaglandin E2 EIA Kit.

• Data Analysis: The percentage of inhibition for each compound concentration is calculated relative to a DMSO control. The IC50 value is determined by plotting the percent inhibition versus the log of the inhibitor concentration and fitting the data to a dose-response curve.

Protocol 2: Antiproliferative MTT Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Culture: Cancer cell lines (e.g., A549, MCF-7) are cultured in appropriate media (e.g., DMEM with 10% FBS) and seeded into 96-well plates at a specific density (e.g., 5,000 cells/well). Cells are allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the pyrazole isomers (typically from a stock in DMSO) and a vehicle control.

• Incubation: The plates are incubated for a set period (e.g., 48-72 hours) at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: The media is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured on a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The absorbance of treated wells is compared to the control wells to determine the percentage of cell viability. The IC50 value (concentration causing 50% inhibition of cell growth) is calculated using non-linear regression analysis.

Conclusion and Future Prospects

The evidence presented unequivocally demonstrates that the biological activity of a pyrazole derivative is not merely a function of its substituents but is fundamentally governed by its isomeric structure. The stark contrast in COX inhibition between 1,3- and 1,5-diarylpyrazoles serves as a powerful testament to this principle.[5] Similarly, the preferential activity of 1,3,4-trisubstituted pyrazoles towards protein kinases over other isomeric forms highlights how molecular architecture dictates target selection.[11][13]

For researchers in drug development, this guide underscores a critical directive: the synthetic strategy must be a primary consideration in the design process. Control over regioselectivity is not just a matter of chemical purity but a crucial step in achieving the desired biological outcome.[4] Future research should prioritize the systematic synthesis and parallel screening of complete isomeric sets of promising pyrazole scaffolds. This approach, combined with computational modeling, will not only accelerate the discovery of potent and selective agents but also deepen our fundamental understanding of the molecular interactions that drive therapeutic efficacy.

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In Vitro Efficacy of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic Acid Against Drug-Resistant Bacteria: A Comparative Guide

Disclaimer: This document is a hypothetical comparative guide. As of the latest literature review, specific experimental data on the in vitro efficacy of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid against drug-resistant bacteria is not publicly available. The data presented herein is illustrative, based on the known activities of similar pyrazole-class compounds, and is intended to serve as a framework for the evaluation of novel antibacterial agents.

Introduction: The Challenge of Antibiotic Resistance and the Promise of Pyrazole Derivatives

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health. Pathogens such as Methicillin-resistant Staphylococcus aureus (MRSA) and MDR Escherichia coli have rendered many first-line antibiotics ineffective, necessitating the urgent discovery of novel antimicrobial agents. The pyrazole nucleus, a five-membered heterocyclic ring, is a recognized "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds. Derivatives of pyrazole have demonstrated a wide spectrum of pharmacological activities, including potent antibacterial effects against various bacterial strains, including drug-resistant variants.

This guide provides a comparative analysis of the hypothetical in vitro efficacy of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid (hereafter referred to as "PY-245") against key drug-resistant bacterial strains. We will compare its performance against established antibiotics and detail the experimental protocols for a comprehensive evaluation.

Chemical Structure of PY-245

PY-245 is characterized by a pyrazole-5-carboxylic acid core with a 2,4-dimethylphenyl substituent at the 3-position. This substitution pattern is hypothesized to influence its antibacterial activity and pharmacokinetic properties.

Comparative In Vitro Efficacy of PY-245

The primary measure of in vitro antibacterial efficacy is the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. A lower MIC value indicates greater potency. The Minimum Bactericidal Concentration (MBC), the lowest concentration that kills 99.9% of the initial bacterial inoculum, is also a critical parameter.

Performance Against Gram-Positive Pathogens

The illustrative data below compares the MIC of PY-245 against MRSA with standard-of-care antibiotics such as Vancomycin, Linezolid, and Daptomycin.

Compound	MIC (µg/mL) against MRSA (ATCC 43300)
PY-245	4
Vancomycin	1
Linezolid	2
Daptomycin	0.5
Clindamycin	>128 (Resistant)

Performance Against Gram-Negative Pathogens

The following table presents the hypothetical MIC of PY-245 against a carbapenem-resistant E. coli strain, compared with relevant antibiotics like Meropenem and Fosfomycin.

Compound	MIC (µg/mL) against Carbapenem-Resistant E. coli (NDM-1 positive)
PY-245	16
Meropenem	>256 (Resistant)
Fosfomycin	8
Ciprofloxacin	>128 (Resistant)

Experimental Workflow for In Vitro Efficacy and Cytotoxicity Assessment

A crucial aspect of early-stage drug discovery is to assess not only the efficacy of a compound but also its safety profile. The therapeutic index, a ratio of the toxic dose to the therapeutic dose, is a key indicator. The following workflow outlines the parallel assessment of antibacterial activity and cytotoxicity.

Caption: Workflow for determining antibacterial efficacy (MIC/MBC) and cytotoxicity (IC50).

Selectivity and Safety Profile

An ideal antimicrobial agent should exhibit high potency against bacterial targets with minimal toxicity to mammalian cells. The IC50 (half-maximal inhibitory concentration) is a measure of a compound's cytotoxicity.

Compound	IC50 (µg/mL) on HEK293 cells	Selectivity Index (IC50/MIC for MRSA)
PY-245	>128	>32
Doxorubicin (Control)	1.2	N/A

A high selectivity index suggests that the compound is significantly more toxic to bacteria than to mammalian cells, indicating a favorable preliminary safety profile.

Potential Mechanism of Action

While the exact mechanism of action for PY-245 is yet to be determined, several pyrazole derivatives have been reported to exert their antibacterial effects through various mechanisms. These include the inhibition of essential enzymes like DNA gyrase and topoisomerase IV, disruption of the bacterial cell wall, and inhibition of protein and nucleic acid synthesis. Further studies, such as macromolecular synthesis assays and target-based enzymatic assays, would be required to elucidate the specific pathway affected by PY-245.

A-Z Guide to Cross-Reactivity Profiling: The Case of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic Acid

Introduction: The Imperative of Selectivity in Drug Discovery

In the landscape of modern drug development, the efficacy of a therapeutic candidate is inextricably linked to its selectivity. Off-target interactions, or cross-reactivity, can lead to unforeseen side effects, toxicity, or diminished therapeutic windows, representing a significant cause of late-stage clinical failures.[1][2] The pyrazole scaffold is a well-established pharmacophore present in numerous approved drugs, exhibiting a wide range of biological activities including anti-inflammatory, anticancer, and antimicrobial effects.[3][4][5]

This guide focuses on a specific pyrazole derivative, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid . While the precise biological targets of this compound are not extensively documented in public literature, its structural motifs suggest potential interactions with a variety of protein families, most notably protein kinases and G-protein coupled receptors (GPCRs), which are common targets for pyrazole-containing drugs.[6][7][8]

This document provides a comprehensive, tiered framework for systematically evaluating the cross-reactivity profile of this lead compound. We will compare its hypothetical performance against established drugs sharing the pyrazole core, such as Celecoxib , a selective COX-2 inhibitor known for its own off-target effects.[9][10] The objective is to provide researchers, scientists, and drug development professionals with a robust, logical, and experimentally validated workflow to de-risk their own pyrazole-based drug candidates and build a comprehensive selectivity profile.

Comparative Framework: Selecting Appropriate Benchmarks

To contextualize the selectivity profile of our lead compound, it is essential to compare it against relevant benchmarks. An ideal comparator would be a structurally related, well-characterized molecule. For this guide, we will use the widely-known pyrazole-containing drug, Celecoxib , as our primary comparator. Celecoxib's primary target is Cyclooxygenase-2 (COX-2), but it has documented off-target activities that provide a valuable reference for potential liabilities.[9][11]

Compound Name	Structure	Primary Target(s)	Known Off-Target Liabilities
Lead Compound	3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid	Hypothesized: Kinases, GPCRs	To be determined
Comparator	Celecoxib	COX-2	Carbonic anhydrases, various kinases, potential for cardiovascular and gastrointestinal side effects[2][12][13]

A Tiered Approach to Cross-Reactivity Profiling

A systematic, multi-tiered approach is the most efficient method for profiling cross-reactivity. This strategy begins with a broad screen to identify potential off-target interactions, followed by progressively more focused and physiologically relevant assays to confirm and quantify these "hits."

Caption: Tiered workflow for cross-reactivity profiling.

Tier 1: Broad Panel Screening - Casting a Wide Net

Causality: The initial goal is to rapidly survey a wide array of potential off-targets using high-throughput screening platforms. This approach is cost-effective for identifying potential liabilities early in the drug discovery process, preventing costly failures at later stages.[14] We will focus on two major drug target families: protein kinases and GPCRs.

Protocol 1: Kinome-Wide Binding Scan

Objective: To identify potential kinase off-targets from a large, representative panel of human kinases.

Methodology: A competition binding assay, such as the Eurofins KINOMEscan® platform, is the industry standard.[15][16] This technology measures the ability of the test compound to displace a proprietary ligand from the active site of over 450 kinases.

Experimental Steps:

• Compound Preparation: Solubilize 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid and Celecoxib in DMSO to a stock concentration of 10 mM.

• Assay Execution: Submit compounds for screening at a single, high concentration (e.g., 10 µM) against a comprehensive kinase panel (e.g., scanMAX panel).[16]

• Data Acquisition: The primary data is typically reported as "% Control," where a lower percentage indicates stronger displacement of the ligand and a potential interaction.

• Hit Criteria: A common threshold for a "hit" is >80% inhibition at the screening concentration.

Protocol 2: GPCR Safety Panel Screen

Objective: To identify potential off-target interactions with a panel of GPCRs known to be associated with adverse drug reactions.[1][17]

Methodology: Radioligand binding assays are the gold standard for initial GPCR screening.[18] Commercial services, such as the Eurofins SafetyScreen or Multispan's GPCR panels, offer validated assays against dozens of key receptors.[1]

Experimental Steps:

• Compound Submission: Prepare and submit the lead compound and comparator as in the kinome scan.

• Assay Format: The provider will perform competitive radioligand binding assays at a fixed concentration (e.g., 10 µM).[19]

• Data Acquisition: Results are reported as percent inhibition of radioligand binding.

• Hit Criteria: A typical hit threshold is >50% inhibition.

Tier 2: Hit Confirmation and Potency Determination

Causality: Any "hits" identified in Tier 1 must be validated. A single-point concentration screen can produce false positives.[20] Tier 2 aims to confirm these interactions and quantify their potency by generating dose-response curves to determine IC50 (half-maximal inhibitory concentration) or Ki (inhibition constant) values.

Protocol 3: Biochemical Dose-Response Assay (Example: Kinase Hit)

Objective: To determine the IC50 value of the lead compound against a specific kinase hit from Tier 1.

Methodology: A biochemical kinase activity assay will be used. This could be a radiometric assay measuring phosphate transfer or a fluorescence-based assay.

Experimental Steps:

• Compound Dilution: Prepare a 10-point, 3-fold serial dilution series of the test compound in DMSO, starting from 100 µM.

• Assay Plate Setup: In a 384-well plate, add the kinase, its specific substrate (e.g., a peptide), and ATP.

• Compound Addition: Add the diluted compound to the wells. Include positive (no inhibitor) and negative (no enzyme) controls.

• Incubation: Allow the reaction to proceed for a specified time (e.g., 60 minutes) at 30°C.

• Detection: Stop the reaction and measure the output (e.g., radioactivity or fluorescence).

• Data Analysis: Plot percent inhibition versus log[compound concentration] and fit the data to a four-parameter logistic equation to determine the IC50 value.[19]

Hypothetical Data Presentation: Tier 1 & 2 Results

The following table illustrates how data for our lead compound could be compared against Celecoxib.

Target	Lead Compound % Inhibition @ 10µM	Lead Compound IC50 (nM)	Celecoxib % Inhibition @ 10µM	Celecoxib IC50 (nM)
Primary Target	98%	50	-	-
Kinase Hit 1 (e.g., SRC)	92%	850	45%	>10,000
Kinase Hit 2 (e.g., LCK)	85%	1,200	30%	>10,000
GPCR Hit 1 (e.g., A2a)	65%	4,500	75%	2,800
Non-Hit (e.g., CDK2)	15%	>10,000	10%	>10,000

This is hypothetical data for illustrative purposes.

Tier 3: Cellular and Functional Validation

Causality: Biochemical assays occur in an artificial environment. It is crucial to determine if an off-target interaction translates into functional activity in a more physiologically relevant cellular context.[] Cellular assays can distinguish between agonists, antagonists, and non-functional binders, which is not possible with simple binding assays.[1][17]

Protocol 4: Cellular GPCR Functional Assay (Example: cAMP Assay)

Objective: To determine if the binding to a GPCR hit (e.g., a Gs- or Gi-coupled receptor) results in functional modulation of the downstream signaling pathway.

Methodology: Measurement of cyclic AMP (cAMP) is a common readout for Gs- and Gi-coupled receptor activity.[22] Homogeneous Time-Resolved Fluorescence (HTRF) assays are widely used for this purpose.[23][24]

Caption: A simplified GPCR signaling pathway for a cAMP assay.

Experimental Steps:

• Cell Culture: Use a cell line stably expressing the target GPCR (e.g., HEK293-A2a). Seed cells into a 384-well plate.[23]

• Compound Treatment (Antagonist Mode):

  • Prepare a serial dilution of the test compound.

  • Add the test compound to the cells and incubate.

  • Add a fixed concentration (e.g., EC80) of a known agonist for the receptor.

• Incubation: Incubate for 30 minutes at room temperature to allow for cAMP production.[23]

• Cell Lysis & Detection: Add lysis buffer containing the HTRF detection reagents (e.g., d2-labeled cAMP and anti-cAMP cryptate).[25]

• Signal Reading: Incubate for 1 hour and read the plate on an HTRF-compatible reader.[25]

• Data Analysis: Calculate the ratio of the acceptor/donor fluorescence signals. Plot the response against the log[compound concentration] to determine the functional IC50.

Conclusion: Synthesizing a Comprehensive Selectivity Profile

By systematically applying this tiered experimental guide, researchers can build a robust and reliable cross-reactivity profile for 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid or any other lead compound. This process moves from a broad, unbiased survey of potential off-targets to a focused, quantitative assessment of confirmed interactions in both biochemical and cellular systems.

The resulting data, when benchmarked against known drugs like Celecoxib, provides critical insights into a compound's therapeutic potential and safety liabilities. This self-validating workflow, grounded in industry-standard protocols, empowers drug development professionals to make informed decisions, prioritize candidates with the highest probability of success, and ultimately, accelerate the journey from the lab to the clinic.

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A Head-to-Head Comparative Analysis of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid and Standard Antibiotics

Introduction

The relentless evolution of antimicrobial resistance (AMR) necessitates a continuous search for novel antibacterial agents with unique mechanisms of action. The pyrazole scaffold has emerged as a promising pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a wide spectrum of biological activities, including antibacterial and antifungal properties. This guide provides a comprehensive framework for the head-to-head comparison of a novel investigational compound, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, against a panel of well-established standard antibiotics: penicillin, ciprofloxacin, and tetracycline.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the hypothetical mechanism of action of the novel pyrazole compound based on existing literature, juxtapose it with the known mechanisms of the standard antibiotics, and provide detailed experimental protocols for a rigorous comparative evaluation of their antibacterial efficacy. The objective is to offer a scientifically sound methodology for assessing the potential of this and similar novel compounds as viable therapeutic agents in an era of growing antibiotic resistance.

Mechanisms of Action: A Comparative Overview

A crucial aspect of evaluating a new antimicrobial agent is understanding its mode of action. This not only sheds light on its potential efficacy but also helps in predicting its spectrum of activity and potential for resistance development.

Investigational Compound: 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid

While the specific mechanism of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid is yet to be empirically determined, extensive research on analogous pyrazole derivatives suggests a probable mode of action. Many pyrazole-based antibacterial agents have been shown to target bacterial DNA gyrase. This enzyme is crucial for relieving torsional stress during DNA replication. By inhibiting DNA gyrase, these compounds can disrupt DNA synthesis, leading to bacterial cell death. Molecular docking studies on similar pyrazole-triazole hybrids have predicted a strong binding affinity to DNA gyrase.

Standard Antibiotics

• Penicillin (β-Lactam): Penicillin, a member of the β-lactam class of antibiotics, targets the bacterial cell wall. Specifically, it inhibits the action of DD-transpeptidase, an enzyme responsible for the cross-linking of peptidoglycan chains, which are essential components of the cell wall. This inhibition weakens the cell wall, making the bacterium susceptible to osmotic lysis and eventual death. Penicillin is generally more effective against Gram-positive bacteria, which have a thick peptidoglycan layer.

• Ciprofloxacin (Fluoroquinolone): Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic that targets bacterial DNA replication. Its primary mechanism involves the inhibition of two essential enzymes: DNA gyrase (topoisomerase II) and topoisomerase IV. By inhibiting these enzymes, ciprofloxacin prevents the relaxation of supercoiled DNA and the separation of replicated chromosomes, respectively, leading to breaks in the DNA and ultimately, cell death.

• Tetracycline: Tetracycline is a bacteriostatic antibiotic that inhibits protein synthesis in bacteria. It achieves this by reversibly binding to the 30S ribosomal subunit, which in turn blocks the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site. This prevents the addition of new amino acids to the growing peptide chain, effectively halting protein synthesis and inhibiting bacterial growth.

Experimental Protocols: A Framework for Comparative Efficacy Testing

To objectively compare the antibacterial performance of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid with standard antibiotics, a series of standardized in vitro susceptibility tests are recommended. The following protocols for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a widely accepted technique for determining MIC values.

Step-by-Step Protocol:

• Preparation of Reagents and Media:

  • Prepare Mueller-Hinton Broth (MHB) according to the manufacturer's instructions.

  • Prepare stock solutions of the investigational compound and standard antibiotics (penicillin, ciprofloxacin, tetracycline) at a concentration of 100 times the highest desired test concentration.

• Inoculum Preparation:

  • From a pure 18-24 hour culture, select 4-5 well-isolated colonies of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli).

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Assay Setup (96-well plate):

  • Add 50 µL of sterile MHB to wells in columns 2 through 12.

  • Add 100 µL of the prepared drug solution (2x the highest test concentration) to the wells in column 1.

  • Perform a two-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing, and continuing this process through column 10. Discard the final 50 µL from column 10.

  • Column 11 serves as the growth control (no antibiotic), and column 12 serves as the sterility control (no bacteria).

  • Add 50 µL of the standardized bacterial inoculum to each well from columns 1 through 11.

• Incubation and Reading:

  • Incubate the plate at 37°C for 16-24 hours.

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum. This assay is performed as a follow-up to the MIC test.

Step-by-Step Protocol:

• Subculturing from MIC Plate:

  • Following the determination of the MIC, select the wells corresponding to the MIC and at least two higher concentrations that showed no visible growth. .

• Plating and Incubation:

  • Plate a 100 µL aliquot from each selected well onto a Mueller-Hinton Agar (MHA) plate.

  • Incubate the MHA plates at 37°C for 18-24 hours.

• Determination of MBC:

  • Count the number of colonies on each plate.

  • The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of viable bacteria compared to the initial inoculum.

Data Presentation and Interpretation

The results of the MIC and MBC assays should be systematically organized for clear comparison.

Table 1: Comparative Minimum Inhibitory Concentrations (MICs) in µg/mL

Microorganism	3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid	Penicillin	Ciprofloxacin	Tetracycline
Staphylococcus aureus (ATCC 25923)	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Experimental Value]
Escherichia coli (ATCC 25922)	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Experimental Value]
Pseudomonas aeruginosa (ATCC 27853)	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Experimental Value]
Enterococcus faecalis (ATCC 29212)	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Experimental Value]

Table 2: Comparative Minimum Bactericidal Concentrations (MBCs) in µg/mL

Microorganism	3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid	Penicillin	Ciprofloxacin	Tetracycline
Staphylococcus aureus (ATCC 25923)	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Experimental Value]
Escherichia coli (ATCC 25922)	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Experimental Value]
Pseudomonas aeruginosa (ATCC 27853)	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Experimental Value]
Enterococcus faecalis (ATCC 29212)	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Experimental Value]

An important metric to consider is the MBC/MIC ratio. An agent is generally considered bactericidal if the MBC is no more than four times the MIC.

Visualizing the Methodologies

Caption: Workflow for MIC and MBC determination.

Caption: Comparative mechanisms of action.

Discussion and Future Directions

The experimental framework outlined in this guide will enable a robust and direct comparison of the antibacterial efficacy of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid with that of established antibiotics. The resulting MIC and MBC data will provide a quantitative measure of its potency and spectrum of activity against a panel of clinically relevant bacteria.

Should the investigational compound demonstrate promising activity, further studies would be warranted. These could include:

• Time-kill kinetic assays to assess the rate of bactericidal activity.

• Spontaneous resistance frequency studies to evaluate the propensity for resistance development.

• Cytotoxicity assays using mammalian cell lines to determine its selectivity and potential for toxicity.

• In vivo efficacy studies in animal models of infection to translate the in vitro findings to a more complex biological system.

The discovery and development of new antibiotics are paramount in the global fight against antimicrobial resistance. A systematic and rigorous evaluation, as detailed in this guide, is the critical first step in determining the therapeutic potential of novel chemical entities like 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

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A Comparative Guide to Evaluating the In Vitro Therapeutic Index of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic Acid

This guide provides a comprehensive framework for determining the in vitro therapeutic index of the novel compound 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. We will compare its performance against established chemotherapeutic agents in relevant cancer and normal cell lines, supported by detailed experimental protocols and data interpretation. This document is intended for researchers, scientists, and drug development professionals engaged in preclinical oncology research.

Introduction: The Quest for a Wider Therapeutic Window

A cornerstone of successful drug development is achieving a high therapeutic index (TI), a quantitative measure of a drug's relative safety.[1][2] The TI compares the dose of a therapeutic agent that causes the desired effect to the dose that causes toxicity.[3] A higher TI indicates a wider margin of safety between efficacy and toxicity.[1] In the context of in vitro cancer research, the therapeutic index is often calculated as the ratio of a compound's cytotoxicity in normal cells to its potency in cancer cells (e.g., CC50/IC50).[4][5]

The pyrazole nucleus is a well-established scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including anticancer properties.[6][7][8] Compounds incorporating the pyrazole ring have shown inhibitory activity against various cancer cell lines, such as those from breast, lung, and leukemia cancers.[9][10] The subject of our evaluation, 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, is a novel pyrazole derivative.[11] Given the established potential of this chemical class, a rigorous evaluation of its therapeutic index is a critical first step in assessing its potential as a clinical candidate.

This guide will delineate a robust, self-validating experimental workflow to determine the in vitro TI of this compound. We will use colon cancer as our model system, a disease for which standard chemotherapies like 5-Fluorouracil (5-FU) and Oxaliplatin are commonly used.[12][13][14][15][16] By comparing our test compound to these standards, we can benchmark its performance and establish a clear rationale for further development.

Experimental Design & Rationale

Our experimental approach is designed to provide a clear, comparative assessment of efficacy and toxicity. The causality behind our choices is rooted in creating a clinically relevant and reproducible model.

• Selection of Cell Lines: To create a meaningful therapeutic index, we must assess the compound's effect on both cancerous and healthy tissue. We have selected human colorectal adenocarcinoma cells (HCT116) as our cancer model and normal human colon epithelial cells (CCD-18Co) as our non-malignant control.[17][18][19] Using cell lines from the same tissue of origin minimizes confounding variables related to tissue-specific drug metabolism or sensitivity.

• Selection of Comparator Compounds: 5-Fluorouracil (5-FU) and Oxaliplatin are standard-of-care chemotherapeutics for colorectal cancer.[12][15] Including them provides a critical benchmark. A novel compound must demonstrate a significant advantage, such as a higher therapeutic index, to warrant further investigation.

• Orthogonal Assays for Validation: We will employ two distinct assays to measure cell viability and cytotoxicity.

  • MTT Assay: This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability. It is a robust and widely used method for determining the 50% inhibitory concentration (IC50) in cancer cells and the 50% cytotoxic concentration (CC50) in normal cells.[9]

  • LDH Release Assay: This assay quantifies the release of lactate dehydrogenase (LDH), a cytosolic enzyme, into the culture medium upon plasma membrane damage.[20][21] It is a direct measure of cytotoxicity and serves as an excellent orthogonal method to validate the results obtained from the MTT assay.

Experimental Workflow

The overall process, from cell culture to data analysis, is outlined below. This workflow ensures a systematic and logical progression of the evaluation.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic Acid

For professionals in the fields of research, science, and drug development, the safe handling of novel chemical compounds is paramount. This guide provides essential safety and logistical information for the handling of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes best practices derived from safety data for structurally related pyrazole carboxylic acid derivatives. A conservative approach to personal protective equipment (PPE) and handling is therefore strongly advised.

Immediate Safety and Hazard Assessment

Assumed Hazard Classifications:

Hazard Class	Category	Precautionary Statement
Skin Irritation	Category 2 (Assumed)	H315: Causes skin irritation.[1][2]
Eye Irritation	Category 2 (Assumed)	H319: Causes serious eye irritation.[1][2]
Acute Toxicity (Oral)	Category 4 (Assumed)	H302: Harmful if swallowed.[1]
Specific Target Organ Toxicity	Category 3 (Assumed)	H335: May cause respiratory irritation.[1]

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is essential to minimize exposure risk. The following protocol is a mandatory minimum for handling 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid.

Hand Protection: Chemical-Resistant Gloves

• Rationale: The primary route of exposure in a laboratory setting is often through skin contact. Pyrazole derivatives can cause skin irritation.[2][3]

• Specification: Nitrile gloves are a suitable initial choice. Thicker, chemical-resistant gloves, such as butyl rubber or Viton™, should be considered for prolonged handling or when there is a high risk of splash. Always inspect gloves for tears or punctures before use.

• Procedure:

  • Don a pair of well-fitting nitrile gloves before entering the designated handling area.

  • Employ a "double-gloving" technique for added protection during weighing and transfer operations.

  • Remove and replace gloves immediately if they become contaminated.

  • Dispose of used gloves in a designated hazardous waste container.[8]

  • Wash hands thoroughly with soap and water after removing gloves.[9]

Eye and Face Protection: Safety Goggles and Face Shield

• Rationale: The eyes are highly susceptible to chemical splashes and airborne particulates. Many pyrazole carboxylic acid derivatives are known to cause serious eye irritation.[1][2][3]

• Specification: ANSI Z87.1-compliant chemical splash goggles are mandatory. A full-face shield should be worn over the goggles during procedures with a high potential for splashing or aerosol generation.

• Procedure:

  • Wear safety goggles at all times within the laboratory where the chemical is handled.

  • For bulk transfers or when heating the substance, a face shield is required in addition to goggles.

Body Protection: Laboratory Coat and Apron

• Rationale: To protect the skin on the arms and body from accidental spills and contamination.

• Specification: A flame-resistant laboratory coat with full-length sleeves is required. For larger quantities or splash-prone procedures, a chemically-resistant apron should be worn over the lab coat.

• Procedure:

  • Ensure the lab coat is fully buttoned.

  • Remove the lab coat before leaving the laboratory area to prevent the spread of contamination.

Respiratory Protection: When and Why

• Rationale: To prevent the inhalation of airborne particles, which may cause respiratory tract irritation.[1][4]

• Specification: A NIOSH-approved N95 or higher-rated respirator is recommended when handling the solid compound outside of a certified chemical fume hood.[3][6]

• Procedure:

  • All weighing and aliquoting of the solid material should be performed in a chemical fume hood or a ventilated balance enclosure.

  • If a fume hood is not available, a properly fitted N95 respirator is the minimum requirement. Personnel must be fit-tested and trained in the use of the selected respirator.

Workflow for Safe Handling and PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental procedure.

Caption: PPE selection workflow for handling the target compound.

Operational and Disposal Plans

Spill Response Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and environmental contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Assess the Spill: From a safe distance, assess the extent of the spill.

• Don Appropriate PPE: Before attempting to clean the spill, don the following PPE:

  • Double nitrile gloves

  • Safety goggles and face shield

  • Lab coat and chemically resistant apron

  • N95 respirator

• Containment: For a solid spill, carefully sweep up the material and place it into a labeled, sealed container for hazardous waste.[8] Avoid generating dust.[3][5][7][8] For a liquid spill (if dissolved), absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Waste Disposal: All contaminated materials, including PPE, must be disposed of as hazardous waste according to institutional and local regulations.

Waste Disposal Plan

All waste containing 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid, whether in solid form, in solution, or as contaminated materials, must be treated as hazardous chemical waste.

• Solid Waste: Collect in a clearly labeled, sealed container.

• Liquid Waste: Collect in a labeled, sealed, and chemically compatible container. Do not mix with incompatible waste streams.

• Disposal Method: The recommended disposal method for similar compounds is high-temperature incineration by a licensed hazardous waste disposal facility.[1]

Conclusion

The safe handling of 3-(2,4-dimethylphenyl)-1H-pyrazole-5-carboxylic acid requires a proactive and cautious approach. By adhering to the PPE protocols, operational plans, and disposal procedures outlined in this guide, researchers can significantly mitigate the risks associated with this compound. Always prioritize safety and consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

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